3-Chlorosalicylic acid

• CAS: 1829-32-9

Core Science & Biosynthesis

3-Chlorosalicylic Acid: Chemical Architecture, Synthesis, and Pharmaceutical Utility

[1]

Executive Summary

3-Chlorosalicylic acid (3-CSA) , identified by CAS 1829-32-9 , is a halogenated derivative of salicylic acid characterized by a chlorine atom at the ortho position relative to the phenolic hydroxyl group.[1] Unlike its more common isomer, 5-chlorosalicylic acid, 3-CSA possesses unique steric and electronic properties due to the proximity of the chlorine atom to the chelating cavity formed by the hydroxyl and carboxyl groups.

This compound serves as a critical intermediate in the synthesis of high-value fine chemicals, most notably chemiluminescent oxalates (used in military and industrial light sources) and salicylanilide anthelmintics . Furthermore, 3-CSA has emerged as a potent elicitor of Systemic Acquired Resistance (SAR) in agrochemical research, exhibiting higher efficacy than salicylic acid in specific pathogen models.

Physicochemical Profile

The introduction of a chlorine atom at the 3-position imposes a "buttressing effect," influencing the acidity and hydrogen-bonding network of the molecule.

Table 1: Key Physicochemical Constants

Property	Value	Context
Molecular Formula	C₇H₅ClO₃
Molecular Weight	172.57 g/mol
Appearance	White crystalline powder
Melting Point	178 – 180 °C	Distinct from 5-Cl isomer (172-174 °C)
pKa (Predicted)	2.43 ± 0.10	More acidic than salicylic acid (pKa 2.[1]97) due to inductive (-I) effect of Cl
LogP	~2.2	Moderate lipophilicity; suitable for membrane permeability
Solubility	DMSO, Ethanol, Methanol	Sparingly soluble in cold water; soluble in hot water

Structural Insight: The Ortho-Effect

In 3-CSA, the chlorine atom is vicinal to the hydroxyl group.[1] This creates a crowded environment that reinforces the intramolecular hydrogen bond between the phenolic proton and the carbonyl oxygen.

• Electronic Effect: The electron-withdrawing chlorine increases the acidity of the phenol, strengthening the intramolecular H-bond.[1]

• Steric Effect: The bulky chlorine atom restricts rotation around the C1-C7 bond, locking the carboxyl group in a planar conformation favorable for chelation but hindering intermolecular packing, which explains the melting point variations compared to other isomers.

Synthetic Pathways[2][3][4]

The synthesis of 3-CSA requires overcoming the natural directing effects of the phenol group, which typically favors para (5-position) substitution.[1] Therefore, direct chlorination is often non-selective.

Method A: The Kolbe-Schmitt Carboxylation (Preferred)

The most regioselective route utilizes 2-chlorophenol as the starting material.[1] Under Kolbe-Schmitt conditions, the phenoxide anion directs the incoming CO₂ to the ortho position. Since one ortho position is blocked by chlorine, carboxylation occurs exclusively at the remaining ortho site (position 6 relative to OH, which becomes position 1 in the final acid naming).

Method B: Direct Chlorination (Non-Selective)

Direct chlorination of salicylic acid predominantly yields 5-chlorosalicylic acid due to the steric hindrance at the 3-position and the electronic activation at the 5-position.[1] Obtaining 3-CSA via this route requires tedious fractional crystallization or specific solvents (e.g., m-chlorotoluene) to alter the kinetics.[1]

Visualization: Synthesis Logic

Caption: Comparison of the high-selectivity Kolbe-Schmitt route versus the low-selectivity direct chlorination route.

Chemical Reactivity & Derivatization[1][2][4][5]

3-CSA serves as a scaffold for complex heterocyclic chemistry.[1] Its reactivity is defined by three functional handles: the carboxylic acid, the phenol, and the aryl chloride.

Chemiluminescence Precursors

3-CSA is the precursor to 3,5,6-trichlorosalicylic acid .[1] This derivative is esterified to form bis(2,4,5-trichloro-6-carbopentoxyphenyl)oxalate (CPPO) or related oxalates.[1]

• Mechanism: The electron-withdrawing chlorine atoms on the salicylate leaving group increase the energy of the dioxetanedione intermediate formed during the chemiluminescent reaction, resulting in higher quantum yields (brighter light).

Salicylanilide Synthesis

Coupling 3-CSA with aniline derivatives yields salicylanilides , a class of compounds with potent anthelmintic (anti-parasitic) and uncoupling activity.[1]

• Reaction: 3-CSA + SOCl₂ → Acid Chloride → + Aniline derivative → Salicylanilide.[1]

• Bioactivity: The 3-chloro substituent enhances lipophilicity, aiding penetration through the parasite cuticle.

Visualization: Reactivity Network

Caption: Primary downstream transformations of 3-CSA into functional materials and bioactive agents.

Experimental Protocol: Selective Synthesis via Kolbe-Schmitt[2]

Objective: Synthesis of 3-Chlorosalicylic acid from 2-chlorophenol. Scale: Laboratory (0.1 mol).

Reagents

• 2-Chlorophenol (12.86 g, 0.1 mol)[1]

• Sodium Hydroxide (NaOH) pellets (4.0 g, 0.1 mol)

• Carbon Dioxide (CO₂) gas (dried)

• Sulfuric Acid (H₂SO₄), 2M solution

• Solvent: Toluene (for azeotropic drying) or solid-phase baking.[1]

Step-by-Step Methodology

• Phenoxide Formation:

  • Dissolve 2-chlorophenol in a minimum amount of water containing the stoichiometric amount of NaOH.[1]

  • Evaporate the water under vacuum. To ensure absolute dryness (critical for Kolbe-Schmitt), add toluene and distill off the water-toluene azeotrope until the sodium 2-chlorophenoxide is a dry powder.[1]

• Carboxylation:

  • Transfer the dry sodium 2-chlorophenoxide to a high-pressure autoclave.

  • Pressurize with CO₂ to 5–6 atm .[1]

  • Heat the reactor to 130–140 °C for 4–6 hours. Note: The reaction is exothermic.[1] Temperature control is vital to prevent decarboxylation or rearrangement to the para-isomer.

• Workup:

  • Cool the reaction vessel and vent excess CO₂.[1]

  • Dissolve the solid residue in water.[1]

  • Acidify the solution to pH ~2 using 2M H₂SO₄. The 3-chlorosalicylic acid will precipitate as a white solid.[2][1]

• Purification:

  • Filter the crude precipitate.

  • Recrystallize from hot water or dilute ethanol to remove traces of unreacted phenol.

  • Validation: Check Melting Point (Target: 178–180 °C) and Ferric Chloride test (positive violet color).

Pharmaceutical & Agrochemical Applications[1][2][8][9][10]

Agrochemicals: Systemic Acquired Resistance (SAR)

Research indicates that 3-CSA acts as a functional analogue of salicylic acid in plants.[1]

• Mechanism: It binds to the salicylic acid-binding protein 2 (SABP2) and induces the expression of Pathogenesis-Related (PR) genes (e.g., PR1).[1]

• Efficacy: In tobacco mosaic virus (TMV) models, 3-CSA has shown superior induction of resistance compared to non-halogenated salicylic acid, likely due to increased metabolic stability against plant glycosyltransferases.

Pharmaceuticals[1][2][9]

• Anthelmintics: Derivatives of 3-CSA are explored as uncouplers of oxidative phosphorylation in parasitic worms.[1]

• Anti-inflammatory: While less common than acetylsalicylic acid (Aspirin), 3-chloro-acetylsalicylic acid has been synthesized to study structure-activity relationships (SAR) regarding COX enzyme inhibition selectivity.[1]

Safety and Handling (GHS)[2]

Signal Word: WARNING

• H315: Causes skin irritation.[1][3]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1]

Handling Protocol:

• Use local exhaust ventilation to prevent dust inhalation.[1]

• Wear nitrile gloves and safety goggles.[1]

• In case of contact, wash with copious amounts of water. The compound is acidic; neutralization with bicarbonate solution may be necessary for spill cleanup.[1]

References

• PubChem. (n.d.).[1] 3-Chlorosalicylic acid (Compound).[2][1][4][5][3][6][7][8][9] National Library of Medicine. Retrieved from [Link]

• Rana, K. & Gavankar, K.D. (1938). Derivatives of Salicylic Acid.[1][10][11][4][5][6][7][12][13][14][15][16] Part XIII. Chlorosalicylic Acids and Their Methyl Ethers.[1][8] Proceedings of the Indian Academy of Sciences. Retrieved from [Link]

• Google Patents. (1981).[1] US4308395A - Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof.[1] Retrieved from

• MDPI. (2010).[1] Functional Analogues of Salicylic Acid and Their Use in Crop Protection. Molecules. Retrieved from [Link][7]

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Introduction: A Key Salicylate Derivative in Modern Synthesis

An In-Depth Technical Guide to 3-Chlorosalicylic Acid (CAS: 1829-32-9)

3-Chlorosalicylic acid (CAS No. 1829-32-9) is a chlorinated derivative of salicylic acid, a foundational molecule in pharmaceuticals and chemical synthesis.[1] Characterized by a chlorine atom at the C3 position of the benzene ring, this substitution significantly influences the molecule's physicochemical properties and reactivity compared to its parent compound.[1] It presents as a white to off-white crystalline powder and serves as a critical intermediate in the synthesis of a range of organic compounds.[2][3] Its primary utility is found in the development of pharmaceuticals, particularly anti-inflammatory and analgesic drugs, where it acts as a versatile building block.[2] Furthermore, its inherent antimicrobial properties have led to its use in the formulation of preservatives and disinfectants.[2] This guide offers a technical overview for researchers and drug development professionals, detailing its properties, synthesis, applications, and safety protocols.

Physicochemical and Structural Properties

3-Chlorosalicylic acid is an aromatic compound containing both a carboxylic acid and a hydroxyl group.[1] These functional groups, along with the chlorine substituent, dictate its chemical behavior, including its acidity and participation in reactions such as esterification.[1]

Table 1: Chemical Identifiers and Properties

Property	Value	Source(s)
CAS Number	1829-32-9	[2][4]
Molecular Formula	C₇H₅ClO₃	[2][4]
Molecular Weight	172.56 g/mol	[2][4]
IUPAC Name	3-chloro-2-hydroxybenzoic acid	[4]
Synonyms	Benzoic acid, 3-chloro-2-hydroxy-; Salicylic acid, 3-chloro-	[1][2][4]
Appearance	White to off-white crystalline powder/solid	[1][2][3]
Melting Point	184-186 °C	[3][5]
Boiling Point	291.7 °C at 760 mmHg	[3]
Density	1.536 g/cm³	[3]
pKa	2.43 ± 0.10 (Predicted)	[2][3]
Solubility	Soluble in water and polar solvents like alcohols.[1][2] Sparingly soluble in DMSO, slightly in Methanol.[3] Also soluble in acetone, benzene, and acetic acid.[6]
InChI Key	PPINMMULCRBDOS-UHFFFAOYSA-N	[2][4]
Canonical SMILES	C1=CC(=C(C(=C1)Cl)O)C(=O)O	[2][3][4]
Hydrogen Bond Donor	2	[2][3]
Hydrogen Bond Acceptor	3	[2][3]

Synthesis and Manufacturing

While direct chlorination of salicylic acid often yields a mixture of products, primarily 5-chlorosalicylic acid, more regioselective methods have been developed to synthesize 3-Chlorosalicylic acid in high yield.[6] The compound has achieved commercial mass production, making it readily available for research and industrial applications.[3] Two effective laboratory-scale synthesis protocols are detailed below, both leveraging established chemical principles to control the position of chlorination.

Logical Workflow for Synthesis

The synthesis of 3-Chlorosalicylic acid often involves a multi-step process designed to direct chlorination to the desired C3 position, followed by a final conversion or deprotection step to yield the target molecule. This strategic approach overcomes the natural directing effects of the hydroxyl and carboxyl groups that favor substitution at other positions.

Caption: General logic for regioselective synthesis of 3-Chlorosalicylic acid.

Experimental Protocol 1: Synthesis via Desulfonation of Chlorinated 5-Sulphosalicylic Acid

This method utilizes a sulfonic acid group to block the C5 position, thereby directing chlorination to the C3 position. The sulfonic acid group is subsequently removed.[6]

Causality: The bulky sulfonyl group at C5 sterically and electronically directs the incoming chlorine electrophile to the C3 position. The subsequent desulfonation via superheated steam is a classic reaction for removing this blocking group.

Methodology:

• Chlorination: Dissolve 100 g of 5-sulphosalicylic acid in glacial acetic acid. Slowly pass 35 g (1 molar equivalent) of chlorine gas into the solution at a controlled temperature of 0-5 °C.

• Isolation of Intermediate: Allow the mixture to stand at room temperature overnight. During this time, hydrogen chloride gas will evolve, and a sticky mass of 3-chloro-5-sulphosalicylic acid will separate. Filter the mass using glass wool and dry it on a porous plate.

• Desulfonation: Dissolve the dried intermediate in a minimal amount of hot water. Add syrupy phosphoric acid to elevate the boiling point.

• Steam Distillation: Pass superheated steam through the liquid mass, maintaining a temperature that eventually reaches 170 °C.

• Product Collection: As the reaction proceeds, 3-Chlorosalicylic acid will separate upon cooling. Filter the solid product. Repeat the heating with superheated steam on the filtrate to maximize the yield.

• Purification: Collect the combined solid, wash thoroughly with water, and recrystallize from dilute alcohol to obtain white needles of 3-Chlorosalicylic acid. The reported yield is approximately 72%.[6]

Experimental Protocol 2: Synthesis via Hydrolysis of Chloral-3-chlorosalicylamide

This alternative route leverages the chloralamide group to direct chlorination, followed by hydrolysis to revert the amide to a carboxylic acid.[6]

Causality: The substitution of the carboxyl group with a chloralamide group alters the electronic properties of the ring, changing the primary orienting influence from the C5 to the C3 position. The final hydrolysis step is a standard procedure to convert the amide back to the desired carboxylic acid.

Methodology:

• Chlorination: Dissolve 20 g of chloralsalicylamide in glacial acetic acid. Slowly pass 5 g of chlorine gas into the solution, ensuring the temperature is maintained below 15 °C.

• Intermediate Precipitation: After the required amount of chlorine is absorbed, let the solution stand overnight at room temperature. Dilute the solution with water to precipitate a pinkish powder (chloral-3-chlorosalicylamide). Filter and collect the crude product.

• Purification of Intermediate: Recrystallize the crude product from alcohol to yield colorless needles.

• Hydrolysis: Dissolve 20 g of the purified chloral-3-chlorosalicylamide in 200 c.c. of 10% sodium hydroxide solution. Reflux the solution on a sand-bath for approximately six hours.

• Acidification and Isolation: After cooling, acidify the solution with dilute hydrochloric acid. A paste will form, which solidifies upon repeated washing with water.

• Final Purification: The solid product is crystallized from dilute alcohol to yield white needles of 3-Chlorosalicylic acid with a reported yield of about 86%.[6]

Applications in Research and Drug Development

The utility of 3-Chlorosalicylic acid is primarily as a key chemical intermediate. Its structure is a valuable scaffold for building more complex molecules with specific biological activities.

• Pharmaceutical Synthesis: It is a well-established precursor for various pharmaceuticals, especially in the development of novel anti-inflammatory and analgesic drugs.[2] The parent salicylic acid's mechanism of modulating COX-1 enzymatic activity to reduce pro-inflammatory prostaglandins provides a strong rationale for exploring its derivatives for similar or enhanced effects.[7]

• Medicinal Chemistry: The presence of the chlorine atom can enhance the lipophilicity of derivative compounds, potentially improving membrane permeability and pharmacokinetic profiles. Its unique electronic properties make it an object of interest for creating derivatives with unique biological activities.[1]

• Antimicrobial Agents: 3-Chlorosalicylic acid itself exhibits antimicrobial properties, which makes it a useful component in the formulation of disinfectants and preservatives for various industries.[2]

• Cosmetics: It is also used in cosmetic products, where it can function as a skin-conditioning agent.[2]

• Organic Synthesis: Beyond specific applications, it is a versatile reagent for general organic synthesis.[3]

Chemical Reactivity Overview

The reactivity of 3-Chlorosalicylic acid is governed by its three key functional components: the carboxylic acid, the hydroxyl group, and the chlorine atom on the aromatic ring. This trifunctional nature allows for a wide range of subsequent chemical modifications.

Caption: Key reactive sites on the 3-Chlorosalicylic acid molecule.

Safety, Handling, and Regulatory Information

As with any laboratory chemical, proper handling of 3-Chlorosalicylic acid is essential to ensure safety. The compound is classified as an irritant.

Table 2: GHS Hazard Information

Hazard Class	GHS Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation	[4]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[4]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[4]

Precautionary Statements (selected): P261, P264, P280, P302+P352, P305+P351+P338.[4]

Handling and Storage:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[4][8]

• First Aid: In case of eye contact, immediately flush with plenty of water for at least 15 minutes.[8] For skin contact, wash with soap and water. If inhaled, move to fresh air. Seek medical attention if irritation persists.[8]

• Storage: Store in a well-sealed container in a dry, room-temperature environment.[3]

Regulatory Status: In some jurisdictions, such as New Zealand, 3-Chlorosalicylic acid does not have an individual approval for use as a chemical in its own right but may be used as a component within a product covered by a group standard.[4]

References

• Title: 3-Chlorosalicylic acid | Source: LookChem | URL: [Link]

• Title: 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9 | Source: Chemsrc | URL: [Link]

• Title: US4308395A - Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof | Source: Google Patents | URL

• Title: DERIVATIVES OF SALICYLIC ACID. Part XIII. Chlorosalicylic Acids and Their Methyl Ethers | Source: Proceedings of the Indian Academy of Sciences - Section A | URL: [Link]

• Title: 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 | Source: PubChem - NIH | URL: [Link]

• Title: Salicylic acid | Source: Wikipedia | URL: [Link]

• Title: Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents - Supporting Information | Source: Royal Society of Chemistry | URL: [Link]

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An In-depth Technical Guide to the Melting and Boiling Points of 3-Chlorosalicylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Chlorosalicylic Acid

3-Chlorosalicylic acid (CAS No: 1829-32-9) is a halogenated derivative of salicylic acid.[1] Its chemical structure, featuring a carboxylic acid, a hydroxyl group, and a chlorine atom on the benzene ring, imparts specific physicochemical properties that are of significant interest in organic synthesis and pharmaceutical development. Understanding its melting and boiling points is fundamental for its purification, identification, and the design of synthetic routes and formulations. This guide provides a comprehensive overview of these critical physical constants, the theoretical principles governing them, and detailed experimental protocols for their accurate determination.

Core Physical Properties of 3-Chlorosalicylic Acid

The melting and boiling points of 3-Chlorosalicylic acid are key identifiers and indicators of its purity. The accepted values are summarized below:

Property	Value	Conditions
Melting Point	184-186 °C
Boiling Point	291.7 °C	at 760 mmHg

Note: These values are commonly cited in chemical supplier databases and literature.[1]

Theoretical Framework of Phase Transitions

The melting and boiling points of a compound are dictated by the strength of the intermolecular forces holding its molecules together. Energy, typically in the form of heat, is required to overcome these forces and induce a phase transition.

The Melting Point: A Transition to Liquid Phase

The melting point is the temperature at which a solid turns into a liquid. For a pure crystalline solid, this transition is sharp and occurs at a specific temperature. However, in practice, a melting range is often observed. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range.[2] This phenomenon is a crucial indicator of sample purity.

The Boiling Point: A Transition to Gaseous Phase

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[3] At this temperature, the liquid undergoes bulk vaporization. The boiling point is highly dependent on the external pressure; a lower external pressure results in a lower boiling point.

The Influence of Molecular Structure on Melting and Boiling Points

The specific arrangement of functional groups in 3-Chlorosalicylic acid gives rise to a combination of intermolecular forces that determine its melting and boiling points.

• Hydrogen Bonding: The carboxylic acid and hydroxyl groups are capable of forming strong hydrogen bonds, which require significant energy to overcome.

• Dipole-Dipole Interactions: The polar C-Cl and C=O bonds create permanent dipoles, leading to dipole-dipole attractions between molecules.

• Van der Waals Forces: These are weak, transient forces that are present in all molecules and increase with molecular size and surface area.

A key structural feature of salicylic acid derivatives is the potential for both intramolecular (within the same molecule) and intermolecular (between different molecules) hydrogen bonding.[4][5] In 3-Chlorosalicylic acid, the proximity of the hydroxyl and carboxylic acid groups may allow for some degree of intramolecular hydrogen bonding. However, the presence of the chlorine atom can influence the electron density and steric environment, affecting the balance between intra- and intermolecular interactions. Compounds with strong intermolecular hydrogen bonding tend to have higher melting and boiling points as more energy is required to separate the molecules.[5][6]

Experimental Determination of Melting and Boiling Points

Accurate determination of melting and boiling points is a fundamental laboratory skill. The following sections provide detailed protocols for common methods.

Melting Point Determination using the Thiele Tube Method

The Thiele tube method utilizes a circulating oil bath to ensure uniform heating of the sample.[2][7][8]

Protocol:

• Sample Preparation: A small amount of dry, finely powdered 3-Chlorosalicylic acid is packed into a capillary tube to a height of 2-3 mm.[9]

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb. This assembly is inserted into the Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).[2][7]

• Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a microburner.[7] The design of the tube promotes convection currents, ensuring even heat distribution.[2]

• Observation: The sample is observed closely as the temperature rises. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a transparent liquid is the end of the melting range.[8][9]

• Heating Rate: For an accurate determination, the heating rate should be slow, approximately 1-2 °C per minute, near the expected melting point.

Diagram of Thiele Tube Melting Point Determination:

Caption: Workflow for Melting Point Determination using a Thiele Tube.

Boiling Point Determination using the Capillary Method

This micro method is suitable for determining the boiling point of small quantities of liquid.[10][11] Since 3-Chlorosalicylic acid is a solid at room temperature, it would first need to be melted to apply this method, making it less common for this specific compound but a fundamental technique for liquids.

Protocol:

• Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.[12][13]

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[3][13]

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in a suitable bath (e.g., a Thiele tube or a beaker of high-boiling liquid).

• Heating and Observation: As the liquid is heated, the air trapped in the capillary tube will expand and exit as a stream of bubbles.[3][12] Heating is continued until a steady stream of bubbles emerges.[12]

• Cooling and Measurement: The heat source is then removed, and the apparatus is allowed to cool. The stream of bubbles will slow down and stop. The boiling point is the temperature at which the liquid just begins to be drawn into the capillary tube.[3][12]

Diagram of Capillary Boiling Point Determination:

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Protocols & Analytical Methods

Strategic Utilization of 3-Chlorosalicylic Acid: Scaffold Construction for Heterocycles and Salicylanilides

[1]

Executive Summary

3-Chlorosalicylic acid (3-CSA, CAS: 1829-32-9) is a distinct structural isomer of the salicylate family, characterized by a chlorine atom at the C3 position—ortho to the phenolic hydroxyl group.[1][2] This steric and electronic positioning creates a unique "ortho-effect" that differentiates its reactivity from the more common 5-chlorosalicylic acid.[1]

This application note details the strategic use of 3-CSA as a starting material for two high-value chemical scaffolds: 8-chloro-1,3-benzoxazin-4-ones (precursors to quinazolinone drugs) and polychlorinated salicylanilides (potent anthelmintic and antibacterial agents).[1] We provide validated protocols, mechanistic insights, and troubleshooting frameworks to ensure reproducible synthesis.

Part 1: Chemical Profile & Strategic Logic[1]

The "Ortho-Effect" in 3-CSA

Unlike its 4- or 5-chloro isomers, the C3-chlorine in 3-CSA exerts significant steric pressure on the adjacent hydroxyl group.[1] This proximity influences:

• Acidity: The inductive effect of the Cl atom increases the acidity of the phenol compared to unsubstituted salicylic acid.[1]

• Chelation: The C3-Cl can disrupt or modify the intramolecular hydrogen bonding typically seen between the phenol and carboxylic acid, altering solubility and binding affinity in metallo-organic frameworks.[1]

• Regioselectivity: In electrophilic aromatic substitutions, the C3 position is blocked, forcing substitution to the C5 position (para to the hydroxyl).[1]

Data Summary: 3-CSA Properties

Property	Value	Relevance to Synthesis
CAS Number	1829-32-9	Identity verification.[1]
Molecular Weight	172.57 g/mol	Stoichiometric calculations.[1]
Melting Point	178–180 °C	Purity indicator (sharp range = high purity).[2]
pKa	~2.43 (Predicted)	Higher acidity requires careful base selection.
Solubility	Alcohols, Acetone	Poor water solubility; requires organic solvents.[1]

Part 2: Module A - Synthesis of 8-Chloro-1,3-Benzoxazin-4-ones

Application: This reaction transforms 3-CSA into a reactive heterocyclic core used to synthesize quinazolinone-based drugs (e.g., anticonvulsants, anti-inflammatories).[1]

Mechanistic Insight

The reaction utilizes acetic anhydride (

) as both a reagent and solvent.[1][3] It proceeds via a dual-activation pathway:[1]

• O-Acylation: Acetylation of the phenolic hydroxyl.[1]

• Dehydrative Cyclization: Formation of the mixed anhydride at the carboxyl group, followed by ring closure to form the benzoxazinone.[1] The C3-chloro group remains intact, becoming the C8-chloro substituent in the final heterocycle.[1]

Protocol: Cyclodehydration of 3-CSA

Target Product: 8-chloro-2-methyl-4H-benzo[d][1,3]oxazin-4-one[1]

Materials

• 3-Chlorosalicylic acid (10.0 mmol, 1.73 g)[1]

• Acetic Anhydride (Excess, 5.0 mL)

• Pyridine (Catalytic, 2 drops) or Sodium Acetate (0.1 eq)

• Apparatus: Round-bottom flask, reflux condenser, drying tube (

  ).[1]

Step-by-Step Methodology

• Setup: In a 50 mL round-bottom flask, combine 3-CSA (1.73 g) and acetic anhydride (5.0 mL).

• Catalysis: Add 2 drops of anhydrous pyridine. Note: Pyridine acts as a nucleophilic catalyst to accelerate the acylation.[1]

• Reflux: Heat the mixture to reflux (approx. 140 °C) with stirring. Maintain reflux for 3–4 hours.

  • Visual Check: The solid starting material should dissolve completely, turning into a clear (often slightly yellow) solution.[1]

• Monitoring: Monitor by TLC (System: Hexane:Ethyl Acetate 7:3). Look for the disappearance of the starting acid (low

  ) and appearance of a less polar spot (high ).[1]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Cool further to 0–5 °C in an ice bath. The product often crystallizes directly from the anhydride.[1]

  • If no precipitate forms, remove excess acetic anhydride under reduced pressure (rotary evaporator).[1]

• Purification: Wash the solid residue with cold hexane (to remove traces of acetic anhydride) and recrystallize from dry toluene or ethanol.

Self-Validating Quality Check

• IR Spectroscopy: Look for the disappearance of the broad -OH stretch (3200-3500

  ) and the appearance of the characteristic lactone carbonyl doublet at ~1760 (benzoxazinone C=O).[1]

• 1H NMR: Absence of the phenolic proton and carboxylic acid proton.[1] Appearance of a methyl singlet (approx.[1] 2.4 ppm) corresponding to the 2-methyl group on the oxazine ring.[1]

Part 3: Module B - Synthesis of Polychlorinated Salicylanilides

Application: Salicylanilides are potent uncouplers of oxidative phosphorylation, used as anthelmintics (e.g., Niclosamide analogs) and antibacterials.[1]

Workflow Visualization

The following diagram illustrates the divergent pathways for 3-CSA utilization.

Caption: Divergent synthetic pathways for 3-Chlorosalicylic acid yielding heterocyclic and amide scaffolds.

Protocol: Amide Coupling via Acid Chloride

Target Product: 3-Chloro-N-(aryl)-2-hydroxybenzamide derivative.[1]

Materials

• 3-Chlorosalicylic acid (1.0 eq)[1]

• Thionyl Chloride (

  ) (Excess, 3–5 eq)

• Substituted Aniline (e.g., 4-chloroaniline) (1.0 eq)[1]

• Solvent: Anhydrous Toluene or Xylene.[1][4]

• Catalyst: DMF (1 drop).

Step-by-Step Methodology

• Activation (Acid Chloride Formation):

  • Suspend 3-CSA in anhydrous toluene.[1]

  • Add thionyl chloride dropwise.[1][5] Add 1 drop of DMF to catalyze the reaction.[1]

  • Heat to 80 °C for 2–3 hours. The system is self-indicating: evolution of

    and HCl gas will cease when conversion is complete.[1]

  • Critical Step: Remove excess

    and solvent under vacuum to yield the crude acid chloride.[1] Do not purify by column (hydrolysis risk).

• Coupling:

  • Redissolve the crude acid chloride in fresh anhydrous toluene.

  • In a separate vessel, dissolve the aniline (1.0 eq) in toluene. Optional: Add a non-nucleophilic base like

    if the aniline is acid-sensitive, though thermal coupling often suffices.[1]

  • Add the aniline solution to the acid chloride solution.[1]

  • Reflux for 4–6 hours.[1]

• Isolation:

  • Cool to room temperature.[1] The salicylanilide often precipitates.[1]

  • Filter the solid.[1][2][6] Wash with dilute HCl (to remove unreacted aniline) and then water.[1]

  • Recrystallize from ethanol.[1][2]

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield (Activation)	Incomplete formation of acid chloride.[1][2]	Ensure is fresh; extend reflux time until gas evolution stops completely.
Product is Sticky/Oil	Impurities or residual solvent.[1]	Triturate with cold hexanes or diethyl ether to induce crystallization.[1]
Hydrolysis	Moisture ingress during coupling.[1]	Use strictly anhydrous solvents and a drying tube.[1]

References

• National Institutes of Health (NIH). Recent Progress in the Synthesis of Benzoxazin-4-Ones. Retrieved from [Link]

• Royal Society of Chemistry. Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid. Retrieved from [Link]

• PubChem. 3-Chlorosalicylic acid Compound Summary. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. uomosul.edu.iq [uomosul.edu.iq]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of Benzoxazinone Derivatives: A New Route to 2 (N Phthaloylmethyl)-4H-3,1-benzoxazin-4-one | MDPI [mdpi.com]
• 6. rsc.org [rsc.org]

Application Notes and Protocols for the Synthesis of 3-Chlorosalicylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the 3-Chlorosalicylic Acid Scaffold

3-Chlorosalicylic acid and its derivatives represent a significant class of compounds in medicinal chemistry and materials science. The strategic placement of the chloro, hydroxyl, and carboxylic acid functionalities on the aromatic ring provides a versatile scaffold for the synthesis of a wide array of more complex molecules. These derivatives have been explored for their potential as non-steroidal anti-inflammatory drugs (NSAIDs), antibacterial agents, and as key intermediates in the synthesis of pharmaceuticals and agrochemicals. The modulation of biological activity through the introduction of the 3-chloro substituent makes these compounds a compelling area of research for drug discovery programs.

This comprehensive guide provides detailed synthetic protocols, mechanistic insights, and practical considerations for the preparation of 3-chlorosalicylic acid and its key derivatives. The methodologies are presented to be self-validating, with an emphasis on the rationale behind experimental choices and the inclusion of characterization data to ensure the identity and purity of the synthesized compounds.

Physicochemical Properties of 3-Chlorosalicylic Acid

A thorough understanding of the physical and chemical properties of the target molecule is fundamental for its successful synthesis, purification, and handling.

Property	Value	Source
Molecular Formula	C₇H₅ClO₃	[1]
Molecular Weight	172.57 g/mol	[2]
Appearance	White to off-white crystalline powder	[3]
Melting Point	184-186 °C	[2]
Solubility	Soluble in water	[3]

Synthetic Strategies for 3-Chlorosalicylic Acid

The synthesis of 3-chlorosalicylic acid can be approached through several distinct routes. The choice of method often depends on the available starting materials, desired scale, and the required isomeric purity.

Method 1: Chlorination of 5-Sulphosalicylic Acid followed by Desulfonation

This is a highly effective and selective method for the preparation of 3-chlorosalicylic acid, avoiding the formation of other chlorinated isomers. The strategy involves the chlorination of 5-sulphosalicylic acid to yield 3-chloro-5-sulphosalicylic acid, followed by the removal of the sulfonic acid group via hydrolysis with superheated steam.[4][5]

Reaction Scheme:

Caption: Synthesis of 3-Chlorosalicylic Acid via Chlorination and Desulfonation.

Detailed Protocol:

Part A: Chlorination of 5-Sulphosalicylic Acid

• In a fume hood, dissolve 100 g of 5-sulphosalicylic acid in glacial acetic acid.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly bubble chlorine gas (35 g, 1 molar equivalent) through the solution while maintaining the temperature between 0-5 °C.[4][5]

• After the addition is complete, allow the mixture to stand at room temperature overnight.

• A sticky mass will separate, which should be filtered through glass wool and dried on a porous plate. This crude product is 3-chloro-5-sulphosalicylic acid.

Part B: Desulfonation

• Dissolve the crude 3-chloro-5-sulphosalicylic acid in a minimal amount of hot water.

• Add a small amount of syrupy phosphoric acid to raise the boiling point.

• Heat the solution and pass superheated steam through the mixture, allowing the temperature to reach approximately 170 °C.[4][5]

• Upon cooling, 3-chlorosalicylic acid will crystallize out of the solution.

• Collect the solid by filtration. The filtrate can be subjected to repeated cycles of heating with superheated steam to maximize the yield.

• Combine the collected solids, wash with cold water, and recrystallize from dilute alcohol to obtain white needles of pure 3-chlorosalicylic acid. A yield of approximately 72% can be expected.[4][5]

Safety Precautions:

• This procedure must be performed in a well-ventilated fume hood due to the use of chlorine gas and the evolution of hydrogen chloride.

• Chlorine gas is highly toxic and corrosive. Ensure all connections are secure to prevent leaks.

• Glacial acetic acid is corrosive and flammable. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle superheated steam with extreme caution to prevent severe burns.

Method 2: The Sandmeyer Reaction of 3-Aminosalicylic Acid

The Sandmeyer reaction provides a reliable method for introducing a chloro substituent onto an aromatic ring via a diazonium salt intermediate.[6] This approach is particularly useful when the corresponding amino-substituted precursor is readily available.

Reaction Scheme:

Caption: Sandmeyer Reaction for 3-Chlorosalicylic Acid Synthesis.

Detailed Protocol:

Part A: Diazotization of 3-Aminosalicylic Acid

• In a fume hood, suspend 3-aminosalicylic acid in a mixture of concentrated hydrochloric acid and water.

• Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a solution of sodium nitrite in water.

• Add the sodium nitrite solution dropwise to the cooled suspension of the amine, ensuring the temperature is maintained below 5 °C.[7]

• After the addition is complete, continue stirring at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt.

Part B: Sandmeyer Reaction

• In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.

• Cool this solution in an ice bath.

• Slowly add the cold diazonium salt solution from Part A to the copper(I) chloride solution with vigorous stirring.

• A vigorous evolution of nitrogen gas will be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently on a water bath until the evolution of nitrogen ceases.

• Cool the reaction mixture and collect the precipitated 3-chlorosalicylic acid by filtration.

• Recrystallize the crude product from hot water or dilute ethanol to obtain the purified product.

Safety Precautions:

• Aryl diazonium salts are thermally unstable and can be explosive when dry.[8] Always keep the diazonium salt in solution and at low temperatures.

• The reaction should be conducted behind a safety shield.

• Sodium nitrite is toxic and an oxidizing agent.

• Copper(I) chloride is harmful if swallowed.

• Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Direct Chlorination of Salicylic Acid: A Note on Selectivity

The direct chlorination of salicylic acid is a seemingly straightforward approach; however, it is often plagued by a lack of selectivity, leading to a mixture of 3-chloro-, 5-chloro-, and 3,5-dichlorosalicylic acid.[5] The hydroxyl and carboxyl groups are both ortho-, para-directing, but the 5-position is sterically less hindered and electronically favored, often making 5-chlorosalicylic acid the major product. While various chlorinating agents such as chlorine gas and sulfuryl chloride have been employed, achieving high selectivity for the 3-isomer by this method remains a significant challenge. For applications requiring high isomeric purity, the previously described methods are recommended.

Synthesis of 3-Chlorosalicylic Acid Derivatives

The functional groups of 3-chlorosalicylic acid provide convenient handles for further synthetic transformations to generate a library of derivatives.

Esterification: Synthesis of Methyl 3-Chlorosalicylate

Esterification of the carboxylic acid group is a common derivatization strategy.

Reaction Scheme:

Caption: Synthesis of Methyl 3-Chlorosalicylate.

Detailed Protocol:

• To a solution of 10 g of 3-chlorosalicylic acid in 88 ml of dimethylformamide (DMF), add 18 g of potassium carbonate.

• Add 8.2 ml of methyl iodide to the mixture.

• Stir the reaction mixture overnight at room temperature.[9]

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) and concentrate by rotary evaporation.

• The residue can be purified by distillation to yield methyl 3-chlorosalicylate.[9]

Safety Precautions:

• Methyl iodide is toxic and a suspected carcinogen. Handle with extreme care in a well-ventilated fume hood.

• DMF is a skin and eye irritant.

• Wear appropriate PPE.

Acetylation: Synthesis of 2-Acetoxy-3-chlorobenzoic Acid

Acetylation of the phenolic hydroxyl group is another common modification.

Detailed Protocol:

• Dissolve 1.0 g of 3-chlorosalicylic acid in 20 ml of tetrahydrofuran (THF).

• In a separate flask, prepare a mixture of 20 ml of THF, 10 molar equivalents of acetic anhydride, and 2 molar equivalents of triethylamine (TEA).

• Add the solution of 3-chlorosalicylic acid dropwise to the acetic anhydride/TEA mixture under cooling.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).[1]

• Add 80 ml of water to the reaction mixture and acidify with 1M HCl.

• Extract the product three times with 50 ml of diethyl ether.

• Combine the organic phases, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a toluene/petroleum ether mixture.[1]

Safety Precautions:

• Acetic anhydride is corrosive and a lachrymator.

• Triethylamine is flammable and corrosive.

• Handle all reagents in a fume hood and wear appropriate PPE.

Amide Synthesis via Acyl Chloride

The synthesis of amides from carboxylic acids is a fundamental transformation in medicinal chemistry. A common method involves the conversion of the carboxylic acid to a more reactive acyl chloride, followed by reaction with an amine.[]

Reaction Scheme:

Caption: Amide Synthesis via Acyl Chloride Intermediate.

Detailed Protocol:

Part A: Synthesis of 3-Chlorosaloyl Chloride

• In a fume hood, place 3-chlorosalicylic acid in a round-bottom flask equipped with a reflux condenser and a gas trap.

• Add an excess of thionyl chloride (SOCl₂). A catalytic amount of DMF can be added to facilitate the reaction.

• Gently reflux the mixture until the evolution of HCl and SO₂ gases ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure. The crude 3-chlorosaloyl chloride is typically used in the next step without further purification.

Part B: Amide Formation

• Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., dichloromethane or THF).

• Cool the solution in an ice bath.

• Slowly add a solution of the desired amine and a non-nucleophilic base (e.g., triethylamine or pyridine, 2 equivalents) in the same solvent.[]

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The crude amide can be purified by recrystallization or column chromatography.

Safety Precautions:

• Thionyl chloride is highly corrosive, toxic, and reacts violently with water.[11][12] Handle with extreme caution in a dry atmosphere and in a fume hood.

• The reaction generates toxic gases (HCl and SO₂). Ensure proper trapping of these gases.

• Wear acid-resistant gloves, a face shield, and a lab coat.

• The reaction of the acyl chloride with the amine can be exothermic.[]

Characterization of 3-Chlorosalicylic Acid

Confirmation of the structure and purity of the synthesized 3-chlorosalicylic acid is crucial. The following data provides a reference for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons. The chemical shifts and coupling constants will be indicative of the substitution pattern. The acidic protons of the carboxylic acid and hydroxyl groups will appear as broad singlets, and their chemical shifts can be concentration-dependent.

• ¹³C NMR: The carbon NMR spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The chemical shifts will be influenced by the electron-withdrawing effects of the chloro, hydroxyl, and carboxyl groups.

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit characteristic absorption bands for the functional groups present:

• A broad O-H stretching band for the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.

• A sharp O-H stretching band for the phenolic hydroxyl group around 3200-3600 cm⁻¹.

• A strong C=O stretching band for the carboxylic acid carbonyl group, typically around 1680-1710 cm⁻¹.

• C-Cl stretching vibrations in the fingerprint region.

Mass Spectrometry (MS):

The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns. The presence of a chlorine atom will be indicated by the isotopic pattern of the molecular ion peak (M⁺ and M+2 in an approximate 3:1 ratio).[13] Common fragmentation pathways include the loss of H₂O, CO, and COOH.[14]

References

• Hirwe, N. W., Rana, K. N., & Gavankar, K. D. (1938). Derivatives of Salicylic Acid. Part XIII. Chlorosalicylic Acids and Their Methyl Ethers. Proceedings of the Indian Academy of Sciences - Section A, 8(3), 208–213.
• Feilden, A. D. (1991). Alkylation of Salicylic Acids. Durham University.

• L.S.College, Muzaffarpur. (2022). Sandmeyer reaction. Retrieved from [Link]

• Google Patents. (1986). Process for the preparation of 5-aminosalicylic acid.
• Hirwe, N. W., Rana, K. N., & Gavankar, K. D. (1938). DERIVATIVES OF SALICYLIC ACID. - Part XIII. Chlorosalicylic Acids and Their Methyl Ethers. Proceedings of the Indian Academy of Sciences - Section A, 8(3), 208-213.
• Google Patents. (1957). Process for preparing s-chlorosalicylic.

• Royal Society of Chemistry. (2014). Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents - Supporting Information. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from [Link]

• Chegg. (2020). Given are 1H NMR and 13C NMR spectra of 3 compounds. Retrieved from [Link]

• ACS Publications. (2010). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• NIST. (n.d.). 3-Chlorosalicylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Presentation of 1 H NMR and 13 C NMR spectrum results of natural salicylic acid NMR analysis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Copies of 1H NMR and 13C NMR spectra of all new compounds. Retrieved from [Link]

• ResearchGate. (2010). ChemInform Abstract: Synthesis of Salicylic Acid Derivatives from the Corresponding 2-Chlorobenzoic Acid Using Water as Solvent. Retrieved from [Link]

• ResearchGate. (2018). Microwave-Assisted Synthesis of Amide under Solvent-free Conditions. Retrieved from [Link]

• University of Missouri. (2013). SOP 0079 - Thionyl Chloride. Retrieved from [Link]

• ResearchGate. (2014). Density functional and experimental studies on the FT-IR and FT-Raman spectra and structure of benzoic acid and 3,5-dichloro salicylic acid. Retrieved from [Link]

• White Rose eTheses Online. (2015). Sustainable Methods for the Chemical Synthesis of Amides and Amide-Containing Aromatic Compounds. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Spectra and Peak Assignment. Retrieved from [Link]

• Datapdf.com. (n.d.). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

• Slideshare. (n.d.). Mass chart Fragmentation. Retrieved from [Link]

• International Online Medical Council. (2016). Fourier Transform Infrared and Ultraviolet-Visible Spectroscopic Characterization of Biofield Treated Salicylic Acid and Sparfloxacin. Retrieved from [Link]

• Chemguide. (n.d.). fragmentation patterns in mass spectra. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 7. CN103992238A - Preparation method of 3-aminosalicylic acid - Google Patents [patents.google.com]
• 8. A Sustainable Green Enzymatic Method for Amide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. chem.libretexts.org [chem.libretexts.org]
• 14. scienceready.com.au [scienceready.com.au]

Application Note: 3-Chlorosalicylic Acid as a High-Stability Plant Defense Activator

Executive Summary

This guide details the utilization of 3-Chlorosalicylic Acid (3-Cl-SA) as a chemical probe for activating Systemic Acquired Resistance (SAR) in model plants (Arabidopsis thaliana, Nicotiana tabacum) and crops. Unlike natural Salicylic Acid (SA), which is rapidly metabolized into inactive glycosides (SAG) or volatile methyl salicylate (MeSA), 3-Cl-SA functions as a metabolically stable analog .

It acts as a potent agonist of the NPR1 receptor complex while resisting rapid degradation by SA-glucosyltransferases (SAGT). This protocol provides researchers with a standardized method to induce "sustained immunity" without the confounding variables of rapid hormone turnover.

Mechanism of Action: The "Metabolic Trap"

To use 3-Cl-SA effectively, one must understand why it outperforms SA in induction assays.

The Stability Advantage

In a natural context, high levels of SA are toxic. Plants tightly regulate SA homeostasis via:

• Glycosylation: Conversion to SA 2-O-β-D-glucoside (SAG) by UGT74F1/F2 (inactivates the signal).

• Methylation: Conversion to MeSA by SABP2/SAMT (volatilizes the signal).

3-Cl-SA contains a chlorine atom at the C3 position. This steric hindrance prevents the enzymes (specifically SAGTs) from efficiently conjugating the molecule. Consequently, 3-Cl-SA remains in its active, free-acid form within the cytosol for a prolonged period, maintaining continuous pressure on the NPR1 receptor to transcribe Pathogenesis-Related (PR) genes.

Signaling Pathway Visualization

The following diagram illustrates how 3-Cl-SA bypasses metabolic sinks to activate the nucleus.

Figure 1: Mechanistic divergence between SA and 3-Cl-SA. The chlorine substitution prevents metabolic inactivation, leading to sustained NPR1 activation.

Material Preparation & Handling[1][2]

Chemical Properties[3][4]

• Molecular Weight: 172.57 g/mol

• Solubility: Poor in water; soluble in Ethanol, Methanol, and DMSO.

• pKa: ~2.7 (More acidic than SA due to the electron-withdrawing Cl group).

Stock Solution Protocol (100 mM)

Reagents:

• 3-Chlorosalicylic Acid (Solid)

• Anhydrous Ethanol or DMSO (DMSO is preferred for long-term storage at -20°C).

Procedure:

• Weigh 17.26 mg of 3-Cl-SA.

• Dissolve completely in 1.0 mL of DMSO (or Ethanol). Vortex until clear.

• Storage: Aliquot into amber tubes. Stable at -20°C for 6 months.

Protocol: Foliar Application for SAR Induction

This protocol is optimized for Arabidopsis thaliana (4-week-old rosettes) but is scalable to Solanaceous crops (Tomato, Tobacco).

Working Solution Preparation

Target Concentration: 100 µM to 500 µM. Note: 1000 µM (1 mM) is the historical standard but can cause mild phytotoxicity (chlorosis) in sensitive Arabidopsis accessions. We recommend starting at 300 µM.

Reagents for 50 mL Spray Solution (300 µM):

• Water: 49.85 mL distilled water (pH 5.8 - 6.5).

• Stock: 150 µL of 100 mM 3-Cl-SA Stock.

• Surfactant: Silwet L-77 (Final conc: 0.01%). Critical for breaking leaf surface tension.

Step-by-Step Mixing:

• Add the water to a spray bottle.

• Add the surfactant (5 µL Silwet L-77) and swirl gently. Avoid foaming.

• Add the 3-Cl-SA stock dropwise while swirling.

  • Self-Validation Check: If the solution turns cloudy/precipitates immediately, your water pH is likely too low (< pH 5.0), causing the acid to crash out. Buffer with 1 mM MES (pH 5.8) if necessary.

Application Method

• Timing: Apply 24 hours prior to pathogen challenge or sample collection.

• Technique: Spray rosettes until runoff (leaves look uniformly wet).

• Controls:

  • Mock: Water + Solvent + Surfactant (No 3-Cl-SA).

  • Positive: 1 mM BTH (Benzothiadiazole) or SA.

• Post-Treatment: Cover plants with a humidity dome for 1 hour to aid absorption, then return to normal growth conditions.

Protocol: Molecular Validation (qRT-PCR)

To confirm the activation of the defense pathway, quantify the expression of marker genes.

Experimental Workflow

Figure 2: Validation workflow. Tissue must be harvested 12-24 hours post-treatment for peak PR gene expression.

Target Genes (Arabidopsis)

Gene	AGI Code	Function	Expected Response (Fold Change)
PR1	At2g14610	Anti-fungal / SA Marker	> 50-fold upregulation
PR2	At3g57260	β-1,3-glucanase	> 10-fold upregulation
PR5	At1g75040	Thaumatin-like	> 10-fold upregulation
PDF1.2	At5g44420	JA Marker	No Change / Suppression (SA antagonism)

Functional Assay: Pathogen Challenge

Pathogen: Pseudomonas syringae pv. tomato DC3000 (Pst DC3000).

• Induction: Treat plants with 300 µM 3-Cl-SA (as per Section 4).

• Wait: 24 hours.

• Infection: Infiltrate (syringe) or spray Pst DC3000 (OD600 = 0.0002 for infiltration, 0.2 for spray).

• Data Collection:

  • Day 0: Take leaf discs to verify input bacterial load.

  • Day 3: Harvest leaf discs, homogenize in 10 mM MgCl2, serial dilute, and plate on KB media (with Rifampicin).

• Success Criteria: The 3-Cl-SA treated group should show a 1.0 - 2.0 log reduction in bacterial growth (CFU/cm²) compared to the Mock control.

Expert Insights & Troubleshooting

The "Chlorosis" Warning

Observation: High concentrations (>1 mM) of 3-Cl-SA can cause leaf yellowing (chlorosis) or "lesion-mimic" spots within 48 hours. Cause: Excessive accumulation of free acid triggers Reactive Oxygen Species (ROS) bursts beyond signaling thresholds, leading to cell death. Solution: Perform a dose-response curve (50, 100, 250, 500, 1000 µM). Choose the lowest concentration that induces PR1 without visible phenotype.

Comparison with BTH

• BTH (Acibenzolar-S-methyl): A functional analog that does not bind SABP2 but activates NPR1 directly. It is extremely stable (weeks).

• 3-Cl-SA: Closer to the natural biology. It binds SABP2 and NPR1. Use 3-Cl-SA when studying the nuances of SA perception, whereas BTH is better for purely agricultural "maximum protection" studies.

References

• Conrath, U., et al. (1995). "Structure-activity profile of salicylates and related compounds."[1] Proceedings of the National Academy of Sciences, 92(16), 7143-7147.

• Kumar, D., & Klessig, D. F. (2003). "High-affinity salicylic acid-binding protein 2 is required for plant innate immunity and has salicylic acid-stimulated lipase activity."[2] Proceedings of the National Academy of Sciences, 100(26), 16101-16106.

• Park, S. W., et al. (2007). "Methyl salicylate is a critical mobile signal for plant systemic acquired resistance." Science, 318(5847), 113-116.

• Ding, Y., & Ding, X.[3] (2020). "The Role of Salicylic Acid in Plant Defense Responses."[3][4][5] International Journal of Molecular Sciences, 21(21), 8055.

Sources

• 1. Frontiers | Synthetic plant defense elicitors [frontiersin.org]
• 2. High-affinity salicylic acid-binding protein 2 is required for plant innate immunity and has salicylic acid-stimulated lipase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salicylic acid 3-hydroxylase regulates Arabidopsis leaf longevity by mediating salicylic acid catabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diverse Roles of the Salicylic Acid Receptors NPR1 and NPR3/NPR4 in Plant Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. preprints.org [preprints.org]

Application Notes and Protocols for the Photocatalytc Degradation of 3-Chlorosalicylic Acid

Introduction: The Imperative for Advanced Oxidation Processes in Environmental Remediation

The escalating presence of persistent organic pollutants (POPs) in aquatic ecosystems represents a significant environmental and public health challenge. Among these, halogenated aromatic compounds, such as 3-Chlorosalicylic acid (3-CSA), are of particular concern due to their potential toxicity and resistance to conventional wastewater treatment methods. Photocatalysis, an advanced oxidation process (AOP), has emerged as a promising technology for the complete mineralization of such recalcitrant organic molecules into benign end-products like CO2 and H2O.[1][2]

This technical guide provides a comprehensive overview and detailed protocols for researchers, scientists, and drug development professionals engaged in the study of photocatalytic degradation of organic pollutants, with a specific focus on 3-Chlorosalicylic acid. The methodologies outlined herein are designed to be robust and reproducible, providing a solid foundation for both fundamental research and the development of practical environmental remediation strategies. We will delve into the synthesis and characterization of titanium dioxide (TiO2) nanoparticles, a widely utilized photocatalyst, and provide a step-by-step guide for conducting and analyzing the photocatalytic degradation of 3-CSA.

Core Principles of Heterogeneous Photocatalysis

The fundamental mechanism of heterogeneous photocatalysis involves the generation of highly reactive oxygen species (ROS) upon the irradiation of a semiconductor material, typically a metal oxide like TiO2, with light energy equal to or greater than its band gap.[1] When a photon strikes the surface of the TiO2 particle, an electron (e-) is excited from the valence band (VB) to the conduction band (CB), leaving behind a positively charged "hole" (h+) in the VB.

These charge carriers initiate a cascade of redox reactions:

• The photogenerated holes (h+) are powerful oxidizing agents that can directly oxidize adsorbed organic molecules or react with water molecules (H2O) or hydroxide ions (OH-) to produce highly reactive hydroxyl radicals (•OH).

• The conduction band electrons (e-) can reduce adsorbed molecular oxygen (O2) to superoxide radical anions (•O2-), which can further react to form other ROS.

These ROS, particularly the hydroxyl radical, are non-selective and highly effective in breaking down the complex chemical structure of organic pollutants like 3-Chlorosalicylic acid.[3]

Materials and Equipment

Reagents

• Titanium (IV) isopropoxide (TTIP, precursor for TiO2 synthesis)

• Isopropanol

• Nitric acid (HNO3) or Potassium hydroxide (KOH) (for pH adjustment during synthesis)

• 3-Chlorosalicylic acid (analytical standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (or other suitable buffer for HPLC)

• Deionized water (18.2 MΩ·cm)

• Commercial TiO2 nanoparticles (e.g., Degussa P25) for comparison

Equipment

• Magnetic stirrer with heating plate

• Teflon-lined stainless-steel autoclave (for hydrothermal synthesis)

• Oven or furnace for calcination

• pH meter

• Analytical balance

• Ultrasonic bath

• Photoreactor equipped with a UV lamp (e.g., mercury lamp with a specific wavelength output) or a solar simulator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a C18 column

• UV-Vis Spectrophotometer

• Total Organic Carbon (TOC) Analyzer

• (Optional) Instrumentation for catalyst characterization: X-ray Diffractometer (XRD), Scanning Electron Microscope (SEM), Transmission Electron Microscope (TEM), Raman Spectrometer, Fourier-Transform Infrared (FTIR) Spectrometer

Experimental Protocols

Protocol 1: Synthesis of TiO2 Nanoparticles via Hydrothermal Method

This protocol describes a common method for synthesizing crystalline TiO2 nanoparticles.[4][5]

• Precursor Solution Preparation: In a fume hood, prepare a 0.1 M solution of titanium (IV) isopropoxide (TTIP) in isopropanol. Stir the solution vigorously for 30 minutes to ensure homogeneity.

• Hydrolysis: Slowly add deionized water to the TTIP solution under vigorous stirring. The molar ratio of water to TTIP is a critical parameter that influences the resulting particle size and morphology. A common starting point is a 4:1 ratio.

• Peptization: To form a stable colloidal suspension, adjust the pH of the solution. For anatase phase TiO2, slowly add a dilute solution of nitric acid (e.g., 1 M) until the pH reaches approximately 2. For rutile phase, a basic environment using a reagent like potassium hydroxide can be used.[2] Continue stirring for at least one hour.

• Hydrothermal Treatment: Transfer the resulting sol into a Teflon-lined stainless-steel autoclave. Seal the autoclave and place it in an oven preheated to 160-200°C for 5-12 hours. The temperature and duration of the hydrothermal treatment will influence the crystallinity and phase of the TiO2 nanoparticles.

• Washing and Drying: After the autoclave has cooled to room temperature, collect the white precipitate by centrifugation or filtration. Wash the precipitate multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts. Dry the collected powder in an oven at 80-100°C overnight.

• Calcination: To improve crystallinity and remove any residual organic matter, calcine the dried powder in a furnace at 400-500°C for 2-4 hours. The calcination temperature is a crucial factor determining the final crystalline phase (anatase, rutile, or a mix).

Protocol 2: Characterization of the Synthesized Photocatalyst

A thorough characterization of the synthesized photocatalyst is essential to understand its physical and chemical properties, which directly impact its photocatalytic activity.

Technique	Information Obtained
X-ray Diffraction (XRD)	Crystalline phase (anatase, rutile, brookite), crystallite size, and lattice parameters.[6]
Scanning Electron Microscopy (SEM)	Surface morphology, particle size, and aggregation.[7]
Transmission Electron Microscopy (TEM)	Particle size, shape, and lattice fringes, providing insight into the crystalline structure.[6]
Raman Spectroscopy	Crystalline phase and the presence of surface defects.[8]
Fourier-Transform Infrared (FTIR) Spectroscopy	Surface functional groups and the adsorption of species onto the catalyst surface.[8]
UV-Vis Diffuse Reflectance Spectroscopy (DRS)	Band gap energy of the semiconductor.
Brunauer-Emmett-Teller (BET) Analysis	Specific surface area and pore size distribution.

Protocol 3: Photocatalytic Degradation of 3-Chlorosalicylic Acid

This protocol outlines the procedure for evaluating the photocatalytic activity of the synthesized TiO2 nanoparticles.

• Preparation of 3-CSA Solution: Prepare a stock solution of 3-Chlorosalicylic acid in deionized water. From the stock solution, prepare a working solution of the desired initial concentration (e.g., 10-50 mg/L).

• Catalyst Suspension: Accurately weigh the desired amount of the synthesized TiO2 photocatalyst (e.g., 0.5-1.0 g/L) and add it to a known volume of the 3-CSA working solution in the photoreactor.

• Adsorption-Desorption Equilibrium: Before irradiation, stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption equilibrium between the 3-CSA molecules and the surface of the photocatalyst. This step is crucial to differentiate between removal by adsorption and removal by photocatalytic degradation.

• Photocatalytic Reaction: Turn on the UV lamp or solar simulator to initiate the photocatalytic reaction. Maintain constant stirring throughout the experiment to ensure a uniform suspension.

• Sample Collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a small aliquot of the suspension.

• Sample Preparation for Analysis: Immediately filter the collected sample through a 0.22 µm syringe filter to remove the TiO2 nanoparticles and stop the photocatalytic reaction. The filtrate is now ready for analysis.

• Control Experiments: To validate the results, perform the following control experiments:

  • Photolysis: Irradiate a solution of 3-CSA without the photocatalyst to assess its degradation by light alone.

  • Adsorption: Stir a solution of 3-CSA with the photocatalyst in the dark to quantify the amount of 3-CSA removed by adsorption.

Protocol 4: Analytical Monitoring of 3-Chlorosalicylic Acid Degradation

The concentration of 3-CSA and its degradation products can be monitored using High-Performance Liquid Chromatography (HPLC).

• HPLC System and Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is suitable for this analysis.[9]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is commonly used. The exact ratio will need to be optimized to achieve good separation. A starting point could be a 70:30 (v/v) mixture of buffered water and acetonitrile.[1]

  • Flow Rate: A typical flow rate is 1.0 mL/min.[9]

  • Detection Wavelength: The detection wavelength should be set at the maximum absorbance of 3-Chlorosalicylic acid, which can be determined using a UV-Vis spectrophotometer. For salicylic acid, a wavelength of 230 nm is often used.[1][9]

  • Injection Volume: 20 µL.

• Calibration Curve: Prepare a series of standard solutions of 3-CSA of known concentrations. Inject each standard into the HPLC and record the peak area. Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the filtered samples from the photocatalytic degradation experiment into the HPLC. Determine the concentration of 3-CSA in each sample by comparing its peak area to the calibration curve.

• Degradation Efficiency Calculation: The degradation efficiency (%) can be calculated using the following equation: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial concentration of 3-CSA and Cₜ is the concentration at time t.

• Mineralization Analysis: The extent of mineralization (the complete conversion of the organic pollutant to CO2 and water) can be assessed by measuring the Total Organic Carbon (TOC) of the samples at different time intervals.

Visualization of Experimental Workflow

Caption: Experimental workflow for the photocatalytic degradation of 3-Chlorosalicylic acid.

Results and Discussion: Interpreting the Data

Kinetic Analysis

The rate of photocatalytic degradation can often be described by pseudo-first-order kinetics, especially at low initial pollutant concentrations.[10] The integrated form of the pseudo-first-order rate equation is:

ln(C₀/Cₜ) = k_app * t

where:

• C₀ is the initial concentration of 3-CSA

• Cₜ is the concentration at time t

• k_app is the apparent pseudo-first-order rate constant

A plot of ln(C₀/Cₜ) versus irradiation time (t) should yield a straight line, and the slope of this line will be the apparent rate constant (k_app). This allows for a quantitative comparison of the photocatalytic activity of different catalysts or the effect of varying experimental parameters.

For a more detailed analysis, the Langmuir-Hinshelwood (L-H) model can be applied, which considers the adsorption of the pollutant onto the catalyst surface.[11]

Table of Expected Results

The following table provides a template for summarizing the key quantitative data from the photocatalytic degradation experiments.

Catalyst	Initial 3-CSA Conc. (mg/L)	Catalyst Loading (g/L)	Apparent Rate Constant (k_app, min⁻¹)	Degradation Efficiency after 120 min (%)	TOC Removal after 120 min (%)
Synthesized TiO₂	20	1.0	Value	Value	Value
Commercial P25	20	1.0	Value	Value	Value
Photolysis (no catalyst)	20	0	Value	Value	Value
Adsorption (dark)	20	1.0	N/A	Value	Value

Mechanism of 3-Chlorosalicylic Acid Degradation

The degradation of 3-Chlorosalicylic acid is expected to proceed through a series of hydroxylation and decarboxylation steps, ultimately leading to the opening of the aromatic ring and complete mineralization. The presence of the chlorine atom introduces the possibility of forming chlorinated intermediates. Based on studies of similar compounds, the initial attack by hydroxyl radicals is likely to occur at various positions on the aromatic ring.[12]

Potential degradation pathways may include:

• Hydroxylation: The addition of hydroxyl groups to the aromatic ring, forming dihydroxybenzoic acid derivatives.

• Decarboxylation: The removal of the carboxyl group, leading to the formation of chlorophenols.

• Dechlorination: The cleavage of the carbon-chlorine bond, which is a critical step in the detoxification process.

• Ring Opening: The cleavage of the aromatic ring, resulting in the formation of smaller aliphatic compounds.

• Mineralization: The complete oxidation of the organic intermediates to CO₂, H₂O, and chloride ions.

The identification of these intermediates can be achieved using techniques like HPLC-MS or GC-MS.

Caption: Proposed mechanism for the photocatalytic degradation of 3-Chlorosalicylic acid.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low degradation efficiency	- Inactive photocatalyst- Insufficient light intensity- Incorrect pH of the solution- Catalyst agglomeration	- Verify catalyst crystallinity and surface area.- Ensure the lamp is functioning correctly and is close enough to the reactor.- Optimize the pH of the reaction mixture.- Use an ultrasonic bath to disperse the catalyst before the experiment.
Poor reproducibility	- Inconsistent catalyst loading- Fluctuations in light intensity or temperature- Inaccurate sample collection or preparation	- Use an analytical balance for precise catalyst measurement.- Monitor and control the experimental conditions.- Ensure consistent timing and filtering of samples.
Extraneous peaks in HPLC chromatogram	- Contamination of glassware or solvents- Formation of degradation intermediates	- Thoroughly clean all glassware and use high-purity solvents.- Use HPLC-MS or GC-MS to identify the intermediates.

Conclusion and Future Perspectives

This application note provides a detailed framework for investigating the photocatalytic degradation of 3-Chlorosalicylic acid using synthesized TiO2 nanoparticles. The protocols and methodologies described herein are intended to serve as a robust starting point for researchers in the field. By systematically applying these methods, it is possible to gain a deeper understanding of the degradation kinetics, mechanism, and the factors that influence the efficiency of the process.

Future research in this area could focus on several key aspects:

• Doping and Sensitization of TiO2: Modifying the TiO2 photocatalyst with metal or non-metal dopants to enhance its visible light activity and quantum efficiency.

• Immobilization of Photocatalysts: Developing methods to immobilize the TiO2 nanoparticles on a solid support to facilitate their recovery and reuse, making the process more economically viable for large-scale applications.

• Toxicity Assessment: Evaluating the toxicity of the degradation intermediates to ensure that the photocatalytic treatment process leads to a complete detoxification of the water.

• Real-World Applications: Testing the developed photocatalytic system on real industrial wastewater samples containing 3-Chlorosalicylic acid and other organic pollutants.

By addressing these challenges, the field of photocatalysis can continue to advance towards providing sustainable and effective solutions for the remediation of contaminated water resources.

References

• Pal, B., & Sharon, M. (1998). Photocatalytic degradation of salicylic acid by colloidal Fe2O3 particles. Journal of Chemical Technology & Biotechnology, 73(3), 269-273. [Link]

• Zang, Y., Cui, Y., Ding, Z., Sun, Y., Yi, Y., Xu, F., ... & Wang, W. (2022). A theoretical study of OH radical-initiated atmospheric oxidation of 1-chloronaphthalene. Chemical Physics Letters, 787, 139265. [Link]

• Gackowska, A., Przybyłek, M., Studziński, W., & Gaca, J. (2016). Formation of chlorinated breakdown products during degradation of sunscreen agent, 2-ethylhexyl-4-methoxycinnamate in the presence of sodium hypochlorite. Environmental Science and Pollution Research, 23(2), 1886-1897. [Link]

• Zepp, R. G., Baughman, G. L., & Schlotzhauer, P. F. (1981). Comparison of photochemical behavior of various humic substances in water: I. Sunlight induced reactions of aquatic pollutants photosensitized by humic substances. Chemosphere, 10(1), 109-117. [Link]

• Sravani, K., & Himabindu, V. (2015). Stability Indicating RP-HPLC method Development and Validation of Salicylic Acid in Choline Magnesium Trisalicilate (Trilisate) Tablets. Journal of Pharmaceutical Care & Health Systems, 2(3), 1-5. [Link]

• Razali, M. S., & Aziz, F. (2017, March). The Morphological Characterizations of Titanium Dioxide (TiO2) Via Sol-Gel Method. In AIP Conference Proceedings (Vol. 1824, No. 1, p. 020029). AIP Publishing LLC. [Link]

• Patil, S. A., Khairnar, B. J., Mane, D. V., & Chaudhari, B. R. (2015). A validated stability-indicating HPLC related substances method for salicylic acid in bulk drug and dosage form. World Journal of Pharmaceutical Sciences, 3(6), 1166-1177. [Link]

• Poulious, I., & Tsachpinis, I. (1999). Photodegradation of the textile dye Reactive Black 5 in the presence of semiconducting oxides. Journal of Chemical Technology & Biotechnology, 74(4), 349-357. [Link]

• Ganesh, I., Gupta, A. K., Kumar, P. P., Sekhar, P. S. C., Radha, K., & Padmanabham, G. (2011). Hydrothermal synthesis and characterization of nano-TiO2. Materials Characterization, 62(5), 465-472. [Link]

• Kumar, S. G., & Devi, L. G. (2011). Review on modified TiO2 for solar light induced photocatalytic applications. Journal of Physical Chemistry A, 115(46), 13211-13241. [Link]

• Li, W., Li, J., & Wang, X. (2017). Present perspectives of advanced characterization techniques in TiO2-based photocatalysts. ACS Applied Materials & Interfaces, 9(27), 22462-22477. [Link]

• Al-Hetlani, E. (2021). Large-Scale Synthesis Route of TiO2 Nanomaterials with Controlled Morphologies Using Hydrothermal Method and TiO2 Aggregates as Precursor. Nanomaterials, 11(2), 433. [Link]

• Reyes-Coronado, D., Rodríguez-Gattorno, G., Espinosa-Pesqueira, M. E., Cab, C., de Coss, R., & Oskam, G. (2008). Phase-pure TiO2 nanoparticles: anatase, brookite and rutile. Nanotechnology, 19(14), 145605. [Link]

• Al-Mamun, M. R., Kader, S., Islam, M. S., & Khan, M. Z. H. (2019). One-Step Hydrothermal Synthesis of Anatase TiO2 Nanotubes for Efficient Photocatalytic CO2 Reduction. ACS Omega, 4(26), 21869-21877. [Link]

• Hanaor, D. A., & Sorrell, C. C. (2011). Review of the anatase to rutile phase transformation. Journal of materials science, 46(4), 855-874. [Link]

• Wu, M., Lin, G., Chen, D., & Wang, G. (2002). A simple method for the preparation of TiO2 nanoparticles. Journal of materials science letters, 21(1), 69-70. [Link]

• Kavitha, R., & Rajan, P. (2017). Intermediates of Hydrogen Peroxide-Assisted Photooxidation of Salicylic Acid: Their Degradation Rates and Ecotoxicological Assessment. International Journal of Environmental Research and Public Health, 14(12), 1563. [Link]

• Wu, M., Lin, G., Chen, D., & Wang, G. (2002). Hydrothermal synthesis of titanium dioxide nanoparticles studied employing in situ energy dispersive X-ray diffraction. CrystEngComm, 13(10), 3547-3552. [Link]

• Agilent Technologies. (2017). Modernization of USP Salicylic Acid HPLC Analysis Using Agilent InfinityLab Poroshell 120 Columns. Application Note. [Link]

• Wang, Y., Zhang, L., Deng, K., Chen, X., & Zou, Z. (2010). Investigation of the Photocatalytic Performance, Mechanism, and Degradation Pathways of Rhodamine B with Bi2O3 Microrods under Visible-Light Irradiation. The Journal of Physical Chemistry C, 114(4), 1879-1885. [Link]

• Hörtensteiner, S. (2009). A New Chlorophyll Degradation Pathway. The Plant Cell, 21(3), 767-785. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Salicylic acid. Application Note. [Link]

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analytical methods for 3-Chlorosalicylic acid quantification in samples

Application Note: Quantitative Analysis of 3-Chlorosalicylic Acid (3-CSA) in Pharmaceutical and Environmental Matrices

Executive Summary

3-Chlorosalicylic acid (3-CSA) is a critical intermediate in the synthesis of agrochemicals and pharmaceuticals (e.g., zanamivir precursors) and a potential degradation impurity in salicylate-based drugs.[1][2] Its structural similarity to positional isomers (4-CSA, 5-CSA) and parent salicylic acid presents a significant chromatographic challenge.[1][2]

This guide details two validated analytical workflows:

• High-Performance Liquid Chromatography (HPLC-UV): For raw material purity and process control (Limit of Quantitation ~0.05%).[1][2]

• LC-MS/MS: For trace-level quantification in complex biological or environmental matrices (Limit of Quantitation < 1 ng/mL).[1][2]

Physicochemical Profile & Analytical Implications

Understanding the molecule is the prerequisite for robust method design.[1][2]

Property	Value	Analytical Implication
Structure	3-Chloro-2-hydroxybenzoic acid	Ortho-substitution (Cl) affects pKa via inductive electron withdrawal.[1][2]
pKa	~2.43 (Predicted) [1]	Critical: Mobile phase pH must be < 2.4 to keep the molecule protonated (neutral) for retention on C18 columns.[2]
LogP	~2.2	Moderately lipophilic; suitable for Reversed-Phase (RP) chromatography.[1][2]
UV Max	~230 nm, ~305 nm	Dual maxima allow for sensitive detection (230 nm) or selective detection (305 nm) to avoid matrix noise.[2]
Solubility	Low in water; High in MeOH/ACN	Sample diluents must contain at least 50% organic solvent to prevent precipitation.[2]

Method A: HPLC-UV (Process Control & Purity)

Target Audience: QC Labs, Synthetic Chemists.[1][2]

The "Isomer Challenge"

The primary failure mode in 3-CSA analysis is the co-elution with 5-Chlorosalicylic acid (5-CSA) , the major byproduct of salicylic acid chlorination.[1][2] Standard C18 columns often fail to resolve these due to identical hydrophobicity.[1][2]

• Solution: Use a Phenyl-Hexyl column or a high-density C18 with low pH mobile phase to exploit

  - interactions and steric selectivity.[1][2]

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) OR Phenyl-Hexyl equivalent.	3.5 µm particle size balances resolution and backpressure.[1][2] Phenyl phases improve isomer separation.[1][2]
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.[2]6)	Suppresses ionization of the carboxylic acid group, sharpening peak shape.[1][2]
Mobile Phase B	Acetonitrile (HPLC Grade)	ACN provides lower viscosity and sharper peaks than Methanol for this analyte.[2]
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.[2]
Detection	UV @ 235 nm (Reference: 360 nm)	235 nm offers maximum sensitivity; 305 nm can be used if matrix interference is high.[2]
Column Temp	30°C	Constant temperature ensures reproducible retention times.[2]

Gradient Program

Isocratic elution is discouraged due to potential late-eluting dimers or matrix components.[1][2]

Time (min)	% Mobile Phase B	Event
0.0	30	Initial Hold (Equilibration)
2.0	30	Isocratic hold to separate early polar impurities
12.0	80	Linear ramp to elute 3-CSA and lipophilic isomers
15.0	80	Wash step
15.1	30	Re-equilibration
20.0	30	End of Run

System Suitability Criteria

• Resolution (Rs): > 2.0 between 3-CSA and 5-CSA.

• Tailing Factor: < 1.5 (High tailing indicates insufficient mobile phase acidity).[1][2]

• RSD (n=6): < 2.0% for peak area.[1][2]

Method B: LC-MS/MS (Trace Quantification)

Target Audience: DMPK, Environmental Safety.[1][2]

Ionization Strategy

3-CSA contains a carboxylic acid and a phenol group, making it ideal for Negative Electrospray Ionization (ESI-) .[1][2]

• Precursor Ion: [M-H]⁻ = m/z 170.9[1][2]

• Internal Standard: 3,5-Dichlorosalicylic acid (preferred) or Salicylic acid-d4.[1][2]

MS/MS Parameters (MRM Mode)

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Mechanism
3-CSA (Quant)	170.9	127.0	15	Loss of CO₂ (Decarboxylation)
3-CSA (Qual)	170.9	91.0	25	Ring fragmentation
IS (3,5-DCSA)	204.9	160.9	18	Loss of CO₂

Note: The loss of 44 Da (CO₂) is characteristic of salicylic acid derivatives.[1]

Sample Preparation Protocols

Workflow Logic

The sample prep decision tree depends on the matrix complexity.[1][2]

Figure 1: Decision matrix for sample preparation based on physical state and concentration.[1][2]

Protocol: Solid Phase Extraction (SPE) for Biological Fluids

Use for plasma or wastewater to remove salts and proteins.[1][2]

• Cartridge: Oasis MAX (Mixed-mode Anion eXchange) or equivalent.[1][2] Rationale: Retains acid via ion exchange, allowing rigorous organic wash.[1][2]

• Condition: 1 mL MeOH followed by 1 mL Water.

• Load: Sample (pH adjusted to ~7.0 with ammonium hydroxide). At pH 7, 3-CSA is ionized (COO⁻) and binds to the cartridge.[1]

• Wash 1: 5% NH₄OH in Water (Removes neutrals/bases).[1][2]

• Wash 2: Methanol (Removes hydrophobic neutrals).[1][2]

• Elute: 2% Formic Acid in Methanol. Acidifies 3-CSA, neutralizing the charge and releasing it from the anion exchanger.

• Evaporate & Reconstitute: Dry under N₂ and reconstitute in Mobile Phase A/B (70:30).

Method Development & Troubleshooting Guide

Figure 2: Troubleshooting logic for common chromatographic anomalies.

Key Troubleshooting Tips:

• Peak Tailing: The pKa of 3-CSA is low (~2.4).[1][2] If your mobile phase is pH 3.0 or higher, the acid partially ionizes, interacting with silanols on the column.[1][2] Action: Lower pH to 2.1-2.5 using Formic or Phosphoric acid [2].[1][2]

• Carryover: 3-CSA is sticky.[1][2] Ensure the autosampler needle wash contains 50% MeOH/ACN.[1][2]

References

• PubChem. "3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - Physical Properties and pKa."[1][2] National Library of Medicine.[1][2] [Link]

• Wille, K. et al. "Validation and application of an LC-MS/MS method for the simultaneous quantification of 13 pharmaceuticals in seawater."[1][2] Analytical and Bioanalytical Chemistry, 2010.[1][2][3] [Link][1][2]

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Application Note: Identification of Key Functional Groups in 3-Chlorosalicylic Acid Using Fourier-Transform Infrared (FTIR) Spectroscopy

Introduction: The Role of Vibrational Spectroscopy in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the precise and unambiguous identification of molecular structures is paramount. 3-Chlorosalicylic acid, a halogenated derivative of salicylic acid, serves as a key intermediate in the synthesis of various pharmaceutical compounds.[1][2] Its chemical reactivity and, consequently, its utility are dictated by the principal functional groups it contains: a carboxylic acid, a hydroxyl (phenolic) group, and a chlorine atom attached to the aromatic ring.

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid, non-destructive, and highly sensitive analytical technique adept at identifying these functional groups.[3] The underlying principle of FTIR spectroscopy lies in the absorption of infrared radiation by a molecule, which induces vibrations in its constituent chemical bonds. Each type of bond (e.g., O-H, C=O, C-Cl) vibrates at a characteristic frequency, and the absorption of radiation at these specific frequencies generates a unique spectral fingerprint of the molecule. This application note provides a detailed protocol for the analysis of 3-Chlorosalicylic acid using Attenuated Total Reflectance (ATR)-FTIR and a comprehensive guide to interpreting the resulting spectrum.

Molecular Structure and Key Vibrational Modes

The molecular structure of 3-Chlorosalicylic acid dictates the vibrational modes that will be observed in its IR spectrum. The key functional groups and their expected vibrational motions are illustrated below.

Figure 1: Molecular structure of 3-Chlorosalicylic acid with key functional groups highlighted.

Experimental Protocol: ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is a preferred sampling technique for solid powders as it requires minimal to no sample preparation, ensuring a rapid and efficient workflow.

Materials and Instrumentation

• Sample: 3-Chlorosalicylic acid powder (purity >98%)

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory.

• Cleaning Supplies: Reagent-grade isopropanol or ethanol and lint-free wipes.

Instrument Preparation and Background Collection

• Instrument Purge: Ensure the FTIR spectrometer has been adequately purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• ATR Crystal Cleaning: Thoroughly clean the surface of the diamond ATR crystal with a lint-free wipe soaked in isopropanol. Allow the solvent to fully evaporate.

• Background Spectrum: Collect a background spectrum. This is a critical step to account for the absorbance of the ATR crystal and the ambient atmosphere. The resulting background should be a flat line.

Sample Analysis

• Sample Application: Place a small amount of the 3-Chlorosalicylic acid powder onto the center of the ATR crystal to ensure complete coverage of the sampling area.

• Apply Pressure: Use the instrument's pressure clamp to apply firm and consistent pressure to the sample. This ensures good contact between the sample and the ATR crystal, which is essential for obtaining a high-quality spectrum.

• Data Acquisition: Collect the sample spectrum. The typical acquisition parameters are a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 32 scans to achieve a good signal-to-noise ratio.

• Post-Measurement Cleaning: After analysis, release the pressure clamp, remove the bulk of the sample powder, and clean the ATR crystal with isopropanol and a lint-free wipe.

Data Analysis and Interpretation of the FTIR Spectrum

The FTIR spectrum of 3-Chlorosalicylic acid is characterized by several distinct absorption bands corresponding to its functional groups. The interpretation of the spectrum involves assigning these bands to specific molecular vibrations.

Expected Vibrational Frequencies

The following table summarizes the expected characteristic infrared absorption bands for 3-Chlorosalicylic acid based on established literature values for similar functional groups.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity & Characteristics
~3200-2500	O-H stretching	Carboxylic Acid	Very broad and strong, often obscuring the C-H stretching region. The broadness is due to strong intermolecular hydrogen bonding.[4]
~3200	O-H stretching	Phenol	Broad and strong, may overlap with the carboxylic acid O-H stretch.
~3100-3000	C-H stretching	Aromatic Ring	Medium to weak, sharp peaks.
~1680-1650	C=O stretching	Carboxylic Acid	Very strong and sharp. Its position can be influenced by hydrogen bonding and conjugation with the aromatic ring.[4]
~1600, ~1450	C=C stretching	Aromatic Ring	Medium to strong, sharp peaks.
~1440-1395	O-H in-plane bending	Carboxylic Acid/Phenol	Medium intensity.
~1300-1200	C-O stretching	Carboxylic Acid/Phenol	Strong intensity.
~920	O-H out-of-plane bending	Carboxylic Acid Dimer	Broad and of medium intensity.
~800-600	C-Cl stretching	Carbon-Chlorine	Strong intensity. The exact position is dependent on the substitution pattern of the aromatic ring.
~900-675	C-H out-of-plane bending ("aromatic wag")	Aromatic Ring	Strong to medium intensity, indicative of the substitution pattern on the benzene ring.

Causality Behind Spectral Features

• The Broad O-H Stretch: The carboxylic acid functional group readily forms hydrogen-bonded dimers in the solid state. This strong intermolecular interaction significantly broadens the O-H stretching vibration, often causing it to appear as a wide absorption band spanning from approximately 3200 cm⁻¹ down to 2500 cm⁻¹.[4] The phenolic O-H also participates in hydrogen bonding, contributing to the broadness in this region.

• The Carbonyl (C=O) Position: The C=O stretching vibration in aromatic carboxylic acids typically appears at a lower wavenumber compared to their aliphatic counterparts due to conjugation with the aromatic ring. The presence of the electron-withdrawing chlorine atom may also slightly influence the electronic environment and thus the vibrational frequency of the carbonyl group.

• The "Fingerprint" Region: The region below 1500 cm⁻¹ is known as the "fingerprint region." It contains a complex series of absorptions due to bending vibrations and skeletal modes that are unique to the molecule as a whole. The C-Cl stretching vibration, expected in the lower frequency part of this region, is a key indicator of the halogenation of the molecule.

Workflow for FTIR Analysis of 3-Chlorosalicylic Acid

Figure 2: A streamlined workflow for the ATR-FTIR analysis of 3-Chlorosalicylic acid.

Conclusion: A Self-Validating System for Quality Assurance

FTIR spectroscopy provides a robust and reliable method for the qualitative analysis of 3-Chlorosalicylic acid. The presence of the characteristic broad O-H stretch, the strong carbonyl absorption, and the bands corresponding to the aromatic ring and C-Cl bond collectively form a unique spectral signature. This allows for rapid confirmation of the material's identity and a preliminary assessment of its purity. By following the outlined protocol, researchers, scientists, and drug development professionals can confidently employ FTIR spectroscopy as a first-line analytical tool in their quality assurance and research endeavors.

References

• International Online Medical Council. (n.d.). Fourier Transform Infrared and Ultraviolet-Visible Spectroscopic Characterization of Biofield Treated Salicylic Acid and Sparfloxacin. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chlorosalicylic acid. PubChem. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• MDPI. (2023, April 21). FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues. Retrieved from [Link]

• GSC Online Press. (2023, June 12). Comparative studies of functional groups present in invasive and economically important plant leaf methanolic extracts by using FTIR spectroscopic analysis. Retrieved from [Link]

• Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Indonesian Journal of Science & Technology. (2019, April 1). How to Read and Interpret FTIR Spectroscope of Organic Material. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra and structure of molecular complexes of aromatic acids. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (n.d.). IR: carboxylic acids. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• PubMed Central. (2022, December 13). FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review. Retrieved from [Link]

• Specac Ltd. (n.d.). ATR-FTIR spectroscopy of biological samples. Retrieved from [Link]

• Chemsrc. (n.d.). 3-Chloro-2-hydroxybenzoic acid. Retrieved from [Link]

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• 1. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9 | Chemsrc [chemsrc.com]
• 3. Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]

experimental protocol for the esterification of 3-Chlorosalicylic acid

Executive Summary

This application note details the process chemistry for synthesizing Methyl 3-chlorosalicylate from 3-Chlorosalicylic acid (3-CSA) . While standard Fischer esterification is often trivial for benzoic acids, 3-CSA presents specific challenges due to the "Ortho Effect" : the intramolecular hydrogen bond between the phenolic hydroxyl and the carboxylic acid stabilizes the ground state, reducing carbonyl electrophilicity. Furthermore, the chlorine atom at the 3-position introduces steric bulk and electron-withdrawing effects that alter reaction kinetics compared to unsubstituted salicylic acid.[1]

This guide presents two validated protocols:

• Method A (Standard): Sulfuric acid-catalyzed equilibrium reflux (Green Chemistry compatible).[1][2]

• Method B (High-Throughput): Thionyl chloride-mediated methanolysis (Kinetic control).

Chemical Context & Mechanistic Insight

The Substrate Challenge

• Structure: 3-Chloro-2-hydroxybenzoic acid.[1][2][3]

• Steric Hindrance: The Chlorine at C3 is ortho to the Phenol (C2), which is ortho to the Carboxylic Acid (C1). This creates a crowded environment.[1][2]

• Electronic Deactivation: The phenolic proton forms a strong intramolecular hydrogen bond (approx. 5–7 kcal/mol) with the carbonyl oxygen.[1] This reduces the partial positive charge on the carbonyl carbon, making nucleophilic attack by methanol slower than in non-hydroxylated benzoates.

Reaction Pathway

The transformation relies on the acid-catalyzed nucleophilic acyl substitution.[1]

Figure 1: Simplified mechanistic flow of the acid-catalyzed esterification.

Experimental Protocols

Method A: Sulfuric Acid Catalyzed Reflux (Fischer)

Best for: Routine lab scale, cost-sensitivity, and safety (avoids SOCl2).[1]

Reagents:

Component	Equiv.	Role
3-Chlorosalicylic Acid	1.0	Substrate
Methanol (Anhydrous)	10-15 vol	Solvent & Reactant

| Sulfuric Acid (98%) | 0.5 - 1.0 | Catalyst |[1][2]

Protocol:

• Setup: Equip a Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.

• Dissolution: Charge 3-CSA (e.g., 10.0 g) and Methanol (100 mL). Stir until the solid is mostly dispersed.

• Catalyst Addition: Slowly add conc. H2SO4 (1.0 mL) dropwise. The reaction is exothermic; temperature will rise slightly.[1][2]

• Reflux: Heat the mixture to a gentle reflux (65°C) for 8–12 hours .

  • Note: Due to the salicylate H-bonding, this requires longer reflux times than standard benzoic acids.[1][2]

• Monitoring: Check via TLC (Solvent: 20% EtOAc/Hexane). The product (ester) runs higher (Rf ~0.[2]7) than the acid (Rf ~0.3).[1][2]

• Workup:

  • Cool to room temperature.[1][2][3][4]

  • Concentrate solvent to ~20% volume under reduced pressure.[1][2]

  • Pour residue into ice-cold water (100 mL). The ester may precipitate as an oil or solid.[1][2][4]

  • Extract with Ethyl Acetate (3 x 50 mL).[1][2]

  • Wash organic layer with Sat.[1][2][4] NaHCO3 (to remove unreacted acid) and Brine.[1][2]

  • Dry over MgSO4, filter, and evaporate.[2]

Method B: Thionyl Chloride Mediated Methanolysis

Best for: High yield, stubborn substrates, and driving reaction to completion via anhydrous HCl generation.

Reagents:

Component	Equiv.	Role
3-Chlorosalicylic Acid	1.0	Substrate
Methanol (Anhydrous)	10 vol	Solvent & Reactant

| Thionyl Chloride (SOCl2) | 1.2 - 1.5 | Reagent |[1][2]

Protocol:

• Setup: Flame-dried RBF, inert atmosphere (N2 or Ar), reflux condenser with a drying tube (CaCl2).

• Chilling: Charge Methanol (100 mL) and cool to 0°C in an ice bath.

• Activation: Add Thionyl Chloride (1.5 equiv) dropwise over 20 minutes.

  • Mechanism:[1][5][6] SOCl2 reacts with MeOH to generate anhydrous HCl and Methyl Sulfite in situ.[1][2] This creates a super-acidic, water-scavenging medium.[1][2]

• Addition: Add 3-CSA (10.0 g) in one portion.

• Reaction: Remove ice bath. Stir at Room Temp for 30 mins, then heat to reflux for 3–5 hours .

• Workup:

  • Evaporate the solvent/HCl vapors (use a caustic trap for the pump).[1]

  • Redissolve residue in EtOAc.[1][2]

  • Wash with 10% NaHCO3 (careful: gas evolution) until aqueous layer is basic.[1][2]

  • Dry (Na2SO4) and concentrate.[1][2][4]

Process Visualization

The following diagram illustrates the decision logic and workflow for the two methods.

Figure 2: Workflow decision tree for esterification protocols.

Analytical Specifications

Upon isolation, the product should be verified using the following parameters.

Parameter	Specification	Notes
Appearance	White to off-white solid	Low melting point solid (often oils out if impure).[1][2]
Melting Point	36–38°C (Est.)	3-CSA melts at ~184°C; drastic drop indicates ester formation.[1][2]
1H NMR (CDCl3)	3.98 (s, 3H, -OCH3)	Distinct singlet.[1][2]
1H NMR (Aromatic)	7.8 (dd), 7.5 (dd), 6.9 (t)	Pattern shifted upfield from acid.[2]
1H NMR (Phenol)	11.0 - 11.5 (s, 1H)	Downfield due to intramolecular H-bonding.[1][2]
IR Spectroscopy	1680 cm⁻¹ (Ester C=O)	Acid C=O is usually broader and lower (1650 cm⁻¹).[1][2]

Troubleshooting & Critical Process Parameters (CPPs)

• Incomplete Conversion (Method A):

  • Cause: Water accumulation shifts equilibrium to the left.[1][2]

  • Fix: Add molecular sieves (3A) to the reaction flask or use a Dean-Stark trap (if using a co-solvent like Benzene/Toluene, though pure MeOH reflux is standard).[1]

• Purple/Pink Coloration:

  • Cause: Oxidation of the phenol or trace iron contamination (phenols complex with Fe).[2]

  • Fix: Ensure inert atmosphere.[1][2] Wash organic layer with a dilute citric acid solution or EDTA during workup.[1][2]

• Solidification Issues:

  • Cause: Methyl 3-chlorosalicylate has a low melting point.[1][2][7]

  • Fix: If it oils out, seed with a crystal from a previous batch or cool to -20°C in hexanes to induce crystallization.[1][2]

References

• PubChem. (n.d.).[1][2] 3-Chlorosalicylic acid | C7H5ClO3.[1][2][7][8] National Library of Medicine.[1][2] Retrieved October 26, 2023, from [Link]

• Cohen, J. B. (1920).[1][2] Practical Organic Chemistry. Macmillan.[1][2][9] (Foundational text on Fischer Esterification of substituted benzoic acids).

• Clayden, J., Greeves, N., & Warren, S. (2012).[1][2] Organic Chemistry. Oxford University Press.[1][2] (Mechanism of Acid Catalysis and Ortho Effects).

• Furniss, B. S., et al. (1989).[1][2] Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.[1][2] (Standard protocols for Thionyl Chloride activation).

Sources

• 1. guidechem.com [guidechem.com]
• 2. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. rsc.org [rsc.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9 | Chemsrc [chemsrc.com]
• 8. 3-Chlorosalicylic acid price,buy 3-Chlorosalicylic acid - chemicalbook [chemicalbook.com]
• 9. sciencemadness.org [sciencemadness.org]

Application Note: 3-Chlorosalicylic Acid as a Strategic Chemical Intermediate

Executive Summary

3-Chlorosalicylic acid (3-CSA; CAS 1829-32-9) is a halogenated benzoic acid derivative that serves as a critical scaffold in the synthesis of high-value agrochemicals and specialty materials. Unlike its non-chlorinated parent, the presence of the chlorine atom at the ortho position (C3) introduces steric bulk and electronic withdrawal, altering the reactivity of the phenolic hydroxyl group. This guide details the use of 3-CSA as a primary intermediate for salicylate-class herbicides and chemiluminescent oxalate precursors , providing validated protocols for downstream functionalization.

Chemical Profile & Reactivity[1][2][3]

Property	Specification
IUPAC Name	3-Chloro-2-hydroxybenzoic acid
CAS Number	1829-32-9
Molecular Formula	C₇H₅ClO₃
Molecular Weight	172.57 g/mol
Appearance	White to off-white crystalline powder
pKa	~2.43 (Acidity increased by Cl- withdrawing effect)
Solubility	Soluble in alcohols, DMSO, DMF; sparingly soluble in water

Mechanistic Insight: The 3-chloro substituent exerts a negative inductive effect (-I), increasing the acidity of the carboxylic acid compared to salicylic acid. However, its primary synthetic utility lies in its regiochemistry . The C3-chlorine blocks one ortho position, forcing subsequent electrophilic aromatic substitutions (EAS) to occur primarily at the C5 position (para to the hydroxyl). This directing ability is exploited in the synthesis of highly substituted aromatic cores.

Key Applications & Synthesis Workflows

Agrochemical Intermediates (Herbicide Synthesis)

3-CSA is a precursor to 3-chloro-2-methoxybenzoic acid methyl ester , a structural analog and intermediate for dicamba-class herbicides and pyrimidinyl thiobenzoates (e.g., Pyrithiobac analogs). The protection of the phenol as a methyl ether is a standard first step to prevent side reactions during coupling.

Chemiluminescent Materials

3-CSA is the starting material for 3,5,6-trichlorosalicylic acid , which is subsequently esterified to form aryl oxalates (e.g., CPPO, TCPO). These oxalates are the energy-transfer agents in "glow sticks" and emergency lighting, reacting with hydrogen peroxide to generate high-energy dioxetanone intermediates.

Pharmaceutical Scaffolds

In medicinal chemistry, 3-CSA is used to synthesize benzoxazoles via condensation with aminophenols. These heterocycles exhibit significant antimicrobial and antitumor activity, with the 3-chloro group enhancing lipophilicity and metabolic stability.

Experimental Protocols

Protocol A: Methylation to 3-Chloro-2-methoxybenzoic Acid Methyl Ester

Objective: Selective protection of both the carboxylic acid and phenolic hydroxyl groups. Context: This intermediate is essential for preventing chelation in subsequent metal-catalyzed cross-coupling reactions used in agrochemical synthesis.

Reagents:

• 3-Chlorosalicylic acid (10.0 g, 58 mmol)

• Methyl Iodide (MeI) (8.2 mL, ~130 mmol) Caution: Carcinogen

• Potassium Carbonate (K₂CO₃) (18.0 g, 130 mmol)

• N,N-Dimethylformamide (DMF) (anhydrous, 88 mL)

• Ethyl Acetate (EtOAc) (for extraction)

Procedure:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Add 3-CSA (10 g) and anhydrous DMF (88 mL). Stir until fully dissolved.

• Base Addition: Add K₂CO₃ (18 g) in a single portion. The suspension may warm slightly.

• Alkylation: Add Methyl Iodide (8.2 mL) dropwise via syringe over 10 minutes to control the exotherm.

• Reaction: Stir the mixture vigorously at Room Temperature (25°C) for 12–16 hours (Overnight).

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1). The starting material (acid) should disappear.

• Quench: Pour the reaction mixture into 300 mL of ice-water to dissolve inorganic salts.

• Extraction: Extract the aqueous phase with EtOAc (3 × 100 mL).

• Wash: Wash combined organics with water (2 × 50 mL) and brine (1 × 50 mL) to remove residual DMF.

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The residue (typically a pale yellow oil) can be purified by bulb-to-bulb distillation (bp ~100°C at 0.17 mbar) or flash chromatography.

Yield: Expect 90–95% yield of the dimethylated product.

Protocol B: Chlorination to 3,5,6-Trichlorosalicylic Acid

Objective: Synthesis of the precursor for chemiluminescent oxalates. Context: This reaction utilizes the directing effects of the existing groups to install two additional chlorine atoms.

Reagents:

• 3-Chlorosalicylic acid (Starting Material)

• Sulfuric Acid (H₂SO₄) (Concentrated, 98%)

• Chlorine Gas (Cl₂) or Sulfuryl Chloride (SO₂Cl₂)

• Iodine (I₂) (Catalytic amount)

Procedure:

• Dissolution: Dissolve 3-CSA in concentrated H₂SO₄ at 10°C.

• Catalyst: Add a crystal of Iodine (I₂) to act as a Lewis acid carrier.

• Chlorination:

  • Method A (Gas): Bubble Cl₂ gas slowly through the solution while maintaining temperature between 50–70°C.

  • Method B (Liquid): Add SO₂Cl₂ dropwise if gas handling is not available.

• Monitoring: The reaction proceeds through the 3,5-dichloro intermediate. Continued chlorination at 70°C drives the reaction to the 3,5,6-trichloro product.

• Quench: Pour the acidic mixture onto crushed ice. The product will precipitate as a white solid.[1]

• Isolation: Filter the solid, wash copiously with cold water to remove acid, and recrystallize from toluene/petroleum ether.

Visualized Workflows

Diagram 1: Synthesis Tree & Chemical Lineage

This diagram illustrates the divergence of 3-CSA into its two primary industrial pathways.

Caption: Divergent synthesis pathways from 3-Chlorosalicylic acid to agrochemicals and light-emitting materials.

Diagram 2: Methylation Protocol Workflow

A step-by-step logic flow for Protocol A to ensure reproducibility.

Caption: Operational workflow for the dimethylation of 3-Chlorosalicylic acid.

Safety & Handling (MSDS Highlights)

• 3-Chlorosalicylic Acid: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Handle in a fume hood.

• Methyl Iodide: DANGER. Suspected carcinogen and neurotoxin. Use extreme caution, double-glove, and use a high-efficiency fume hood.

• Chlorine Gas: Corrosive and toxic. Requires specialized ventilation and gas-scrubbing systems.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 74585, 3-Chlorosalicylic acid. Retrieved from [Link]

• Google Patents.Process for preparing esters of 3,5,6-trichlorosalicylic acid (US5194666A).

Sources

• 1. Dicamba | C8H6Cl2O3 | CID 3030 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Chlorosalicylic Acid in the Synthesis of Novel Heterocycles

Introduction: The Strategic Value of 3-Chlorosalicylic Acid in Heterocyclic Chemistry

3-Chlorosalicylic acid, a readily available substituted aromatic carboxylic acid, represents a versatile and strategic starting material for the synthesis of a variety of novel heterocycles. Its unique structural features—a carboxylic acid, a hydroxyl group, and a chlorine atom on the aromatic ring—provide multiple reactive sites for a diverse range of chemical transformations. The chlorine substituent, in particular, can influence the electronic properties of the molecule and serve as a handle for further functionalization, making the resulting heterocyclic scaffolds attractive for applications in medicinal chemistry and materials science.

This guide provides detailed application notes and step-by-step protocols for the synthesis of two distinct classes of novel heterocycles derived from 3-chlorosalicylic acid: 8-chloro-1,3-benzoxazine-2,4-diones and 8-chloro-2H-1,3-benzoxazin-2-ones . These protocols are designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but also the underlying chemical principles and strategic considerations for each transformation.

PART 1: Synthesis of 8-Chloro-1,3-benzoxazine-2,4-diones via a Salicylamide Intermediate

This synthetic route leverages a two-step process commencing with the amidation of 3-chlorosalicylic acid to form 3-chlorosalicylamide, which is then cyclized to the target benzoxazinedione. This approach is robust and provides a clear pathway to a valuable heterocyclic core.

Causality Behind the Experimental Choices

The initial conversion of the carboxylic acid to an amide is crucial as the amide nitrogen is the key nucleophile in the subsequent cyclization step. The choice of phosphorus pentachloride and ammonia is a classic and effective method for this transformation. The subsequent cyclization using an acylating agent like ethyl chloroformate provides the second carbonyl group and facilitates the ring closure to form the stable 1,3-benzoxazine-2,4-dione system.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 8-chloro-1,3-benzoxazine-2,4-dione.

Protocol 1.1: Synthesis of 3-Chlorosalicylamide

This protocol details the conversion of 3-chlorosalicylic acid to its corresponding amide, 3-chlorosalicylamide.

Materials:

• 3-Chlorosalicylic acid

• Phosphorus pentachloride (PCl₅)

• Low-boiling petroleum ether

• Liquor ammonia (d. 0.888)

• Dilute hydrochloric acid

• Dilute alcohol (for recrystallization)

Procedure: [1]

• Acyl Chloride Formation: In a fume hood, suspend 3-chlorosalicylic acid (10 g) in low-boiling petroleum ether. Carefully add phosphorus pentachloride (12 g) portion-wise while stirring.

• Reflux the mixture at 30-40°C for four hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• Cool the reaction mixture and carefully decant the petroleum ether.

• Amidation: In a separate, well-ventilated flask, place the crude acyl chloride. Slowly and carefully add an excess of cold liquor ammonia with vigorous stirring. This reaction is exothermic.

• Continue stirring for one hour to ensure complete reaction.

• Work-up and Purification: Acidify the mixture with dilute hydrochloric acid to precipitate the crude 3-chlorosalicylamide.

• Filter the solid, wash with cold water, and dry.

• Recrystallize the crude product from dilute alcohol to obtain white needles of 3-chlorosalicylamide.

Self-Validation: The identity and purity of the product can be confirmed by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR, IR). The presence of characteristic amide peaks in the IR spectrum and the correct proton and carbon signals in the NMR spectra will validate the successful synthesis.

Protocol 1.2: Synthesis of 8-Chloro-1,3-benzoxazine-2,4-dione

This protocol describes the cyclization of 3-chlorosalicylamide to the target heterocycle.[2]

Materials:

• 3-Chlorosalicylamide

• Anhydrous pyridine

• Ethyl chloroformate

• Ice water

• Acetone-ethanol mixture (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-chlorosalicylamide (e.g., 3.0 moles) in anhydrous pyridine (e.g., 6.0 moles) at 0°C.

• Acylation: Slowly add ethyl chloroformate (e.g., 6.0 moles) to the stirred solution while maintaining the temperature at 0°C. An orange-colored solution will form.

• Cyclization: After the addition is complete, reflux the reaction mixture for 5 hours.

• Work-up: Pour the cooled reaction mixture into a beaker containing ice water to precipitate the product.

• Filter the solid product and wash it thoroughly with water.

• Purification: Recrystallize the crude product from an acetone-ethanol mixture to yield the purified 8-chloro-1,3-benzoxazine-2,4-dione.

Self-Validation: The final product should be characterized by melting point and spectroscopic techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure and purity. The disappearance of the amide N-H protons in the ¹H NMR and the appearance of two distinct carbonyl signals in the ¹³C NMR spectrum are key indicators of successful cyclization.

PART 2: Synthesis of 8-Chloro-2H-1,3-benzoxazin-2-ones via Curtius Rearrangement

This elegant synthetic strategy utilizes the Curtius rearrangement to convert the carboxylic acid functionality of 3-chlorosalicylic acid into an isocyanate, which then undergoes intramolecular cyclization to form the benzoxazinone ring system.

Causality Behind the Experimental Choices

The Curtius rearrangement is a powerful tool for converting carboxylic acids to amines with the loss of one carbon atom.[3] In this case, the intermediate isocyanate is not hydrolyzed to an amine but is trapped by the neighboring hydroxyl group. The choice of diphenylphosphoryl azide (DPPA) as the azide source is advantageous as it allows for a one-pot conversion of the carboxylic acid to the acyl azide, which then rearranges upon heating. The intramolecular nature of the subsequent cyclization is highly efficient, driven by the proximity of the reactive isocyanate and the hydroxyl group.

Reaction Mechanism Diagram

Caption: Mechanism of 8-chloro-2H-1,3-benzoxazin-2-one synthesis.

Protocol 2.1: One-Pot Synthesis of 8-Chloro-2H-1,3-benzoxazin-2-one

This protocol details the one-pot conversion of 3-chlorosalicylic acid to the corresponding benzoxazinone via a Curtius rearrangement.

Materials:

• 3-Chlorosalicylic acid

• Diphenylphosphoryl azide (DPPA)

• Triethylamine (Et₃N)

• Anhydrous toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate (for chromatography)

Procedure:

• Reaction Setup: To a solution of 3-chlorosalicylic acid (1 equivalent) in anhydrous toluene in a round-bottom flask, add triethylamine (1.1 equivalents).

• Acyl Azide Formation: Add diphenylphosphoryl azide (DPPA) (1.1 equivalents) dropwise to the stirred solution at room temperature.

• Curtius Rearrangement and Cyclization: Heat the reaction mixture to reflux (approximately 110°C) and maintain for 2-4 hours, or until the evolution of nitrogen gas ceases. The reaction can be monitored by TLC.

• Work-up: Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to afford the pure 8-chloro-2H-1,3-benzoxazin-2-one.

Self-Validation: Confirmation of the product structure should be performed using ¹H NMR, ¹³C NMR, IR, and high-resolution mass spectrometry (HRMS). The IR spectrum should show a characteristic carbonyl stretching frequency for the cyclic carbamate. The NMR spectra should be consistent with the proposed structure, and HRMS will confirm the elemental composition.

Data Summary

Heterocycle	Precursor	Key Reagents	Yield	Melting Point
3-Chlorosalicylamide	3-Chlorosalicylic acid	PCl₅, NH₃	High	~174-175°C[1]
8-Chloro-1,3-benzoxazine-2,4-dione	3-Chlorosalicylamide	Ethyl chloroformate, Pyridine	Good	To be determined
8-Chloro-2H-1,3-benzoxazin-2-one	3-Chlorosalicylic acid	DPPA, Et₃N	Good	To be determined

Safety and Troubleshooting

• Safety Precautions: Phosphorus pentachloride is corrosive and reacts violently with water. Handle it in a fume hood with appropriate personal protective equipment (PPE). Diphenylphosphoryl azide is toxic and potentially explosive upon heating; handle with care. All reactions should be performed in a well-ventilated fume hood.

• Troubleshooting Protocol 1.1: Low yields in the amidation step may be due to incomplete formation of the acyl chloride or hydrolysis during work-up. Ensure anhydrous conditions for the acyl chloride formation and perform the amidation at a low temperature to minimize side reactions.

• Troubleshooting Protocol 1.2: Incomplete cyclization may require longer reflux times or the use of a more reactive acylating agent. Ensure the pyridine used is anhydrous.

• Troubleshooting Protocol 2.1: The Curtius rearrangement can sometimes be sluggish. If the reaction does not proceed to completion, a higher boiling point solvent such as xylene can be used. Ensure all reagents are anhydrous.

Conclusion

3-Chlorosalicylic acid serves as an excellent and cost-effective starting material for the synthesis of novel chlorinated heterocycles. The protocols detailed in this guide provide reliable and reproducible methods for the preparation of 8-chloro-1,3-benzoxazine-2,4-diones and 8-chloro-2H-1,3-benzoxazin-2-ones. These heterocyclic scaffolds can be further elaborated, taking advantage of the chlorine substituent for cross-coupling reactions or nucleophilic aromatic substitution, thus opening avenues for the creation of diverse molecular libraries for drug discovery and materials science.

References

• Process for the preparation of 1:3-benzoxazine-2:4-diones. Google Patents.
• Hirwe, N. W., Rana, K. N., & Gavankar, K. D. (1938). DERIVATIVES OF SALICYLIC ACID. Part XIII. Chlorosalicylic Acids and Their Methyl Ethers. Proceedings of the Indian Academy of Sciences - Section A, 8(2), 208-213.

• Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents - Supporting Information. Available at: [Link]

• Synthesis of 3,5-Dichlorosalicylic Acid Anilides Containing a Carboxymethoxyl Group in Aniline Fragment. ResearchGate. Available at: [Link]

• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. National Institutes of Health. Available at: [Link]

• Curtius rearrangement. Wikipedia. Available at: [Link]

• Curtius Rearrangement. Chemistry Steps. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US3409615A - Process for the preparation of 1:3-benzoxazine-2:4-diones - Google Patents [patents.google.com]
• 3. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Developing Enzyme Inhibitors with a 3-Chlorosalicylic Acid Scaffold

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The 3-Chlorosalicylic Acid Scaffold as a Privileged Structure in Enzyme Inhibition

The salicylic acid framework is a cornerstone in medicinal chemistry, most famously recognized as the precursor to aspirin. Its inherent ability to interact with biological targets, particularly enzymes, has made it a fruitful starting point for the development of a wide array of therapeutics. The addition of a chlorine atom at the 3-position of the salicylic acid ring creates the 3-Chlorosalicylic acid scaffold, a modification that significantly influences the molecule's electronic and steric properties. This substitution can enhance binding affinities, modulate reactivity, and provide a vector for further chemical exploration, making it an attractive scaffold for the design of novel enzyme inhibitors.

This application note provides a comprehensive guide for researchers on leveraging the 3-Chlorosalicylic acid scaffold for the development of potent and selective enzyme inhibitors. We will delve into the rationale behind its use, provide detailed protocols for the synthesis of key derivatives (amides and esters), and outline robust methodologies for screening and characterizing their inhibitory activity against various enzyme classes, with a focus on proteases, oxidoreductases, and transferases.

The Rationale Behind the 3-Chlorosalicylic Acid Scaffold

The strategic placement of a chlorine atom at the 3-position of salicylic acid offers several advantages in drug design:

• Modulation of Acidity: The electron-withdrawing nature of the chlorine atom increases the acidity of the carboxylic acid and phenolic hydroxyl groups. This can alter the ionization state of the molecule at physiological pH, influencing its ability to form key hydrogen bonds and electrostatic interactions within an enzyme's active site.

• Enhanced Lipophilicity: The chloro group increases the overall lipophilicity of the scaffold, which can improve membrane permeability and facilitate entry into the often hydrophobic active sites of enzymes.

• Steric Influence: The chlorine atom introduces steric bulk that can be exploited to achieve selectivity for a target enzyme over closely related off-targets. By designing derivatives that sterically clash with the active sites of off-target enzymes, specificity can be significantly improved.

• Metabolic Stability: The presence of the chlorine atom can block potential sites of metabolic oxidation, thereby increasing the in vivo half-life of the inhibitor.

• Chemical Handle for Derivatization: The scaffold provides two primary points for chemical modification: the carboxylic acid and the phenolic hydroxyl group. This allows for the facile synthesis of diverse libraries of amides, esters, and ethers, enabling extensive structure-activity relationship (SAR) studies.

Synthetic Strategies for 3-Chlorosalicylic Acid Derivatives

The versatility of the 3-Chlorosalicylic acid scaffold lies in the ability to readily synthesize a variety of derivatives. Below are detailed protocols for the synthesis of amides and esters, two common classes of derivatives that have shown promise as enzyme inhibitors.

Protocol 1: Synthesis of 3-Chlorosalicylamides

Amidation of the carboxylic acid group can introduce a wide range of functionalities, allowing for the exploration of different binding pockets within an enzyme's active site.

Reaction Scheme:

A general workflow for the synthesis of 3-Chlorosalicylamide derivatives.

Materials:

• 3-Chlorosalicylic acid

• Amine (R-NH₂) of choice

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) or other suitable coupling agent

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Chlorosalicylic acid (1.0 eq) in anhydrous DMF or DCM.

• Add the desired amine (1.1 eq), followed by DIPEA (2.5 eq).

• In a separate vial, dissolve HATU (1.2 eq) in a minimal amount of anhydrous DMF or DCM and add this solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 3-Chlorosalicylamide derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Synthesis of 3-Chlorosalicylate Esters

Esterification of the carboxylic acid provides another avenue for modifying the scaffold's properties and exploring interactions within the enzyme active site.

Reaction Scheme:

A general workflow for the synthesis of 3-Chlorosalicylate Ester derivatives.

Materials:

• 3-Chlorosalicylic acid

• Alcohol (R-OH) of choice

• Concentrated sulfuric acid (H₂SO₄) or other suitable acid catalyst

• Toluene or other suitable solvent for azeotropic removal of water

• Dean-Stark apparatus

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 3-Chlorosalicylic acid (1.0 eq), the desired alcohol (3.0-5.0 eq), and toluene.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

• Heat the reaction mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

• Continue refluxing until no more water is collected, and the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with saturated aqueous NaHCO₃ solution (2x) to neutralize the acid catalyst, followed by a wash with brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-Chlorosalicylate ester.

• Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Screening and Characterization of Enzyme Inhibitory Activity

Once a library of 3-Chlorosalicylic acid derivatives has been synthesized, the next critical step is to evaluate their inhibitory activity against the target enzyme(s). Below are detailed protocols for in vitro inhibition assays for three different classes of enzymes.

Protocol 3: SARS-CoV-2 3C-like Protease (3CLpro) Inhibition Assay (Fluorescence-Based)

The SARS-CoV-2 3CL protease is a cysteine protease essential for viral replication, making it a prime target for antiviral drug development. Salicylic acid derivatives have been shown to act as covalent inhibitors of this enzyme.

Principle: This assay utilizes a fluorogenic peptide substrate that contains a 3CLpro cleavage site flanked by a FRET pair (e.g., Edans/Dabcyl). Cleavage of the substrate by 3CLpro separates the FRET pair, resulting in an increase in fluorescence that can be monitored over time.

Materials:

• Recombinant SARS-CoV-2 3CL protease

• Fluorogenic 3CLpro substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKME-Edans)

• Assay Buffer: 20 mM HEPES pH 7.3, 150 mM NaCl, 1 mM EDTA, 1 mM DTT

• Test compounds (3-Chlorosalicylic acid derivatives) dissolved in DMSO

• Positive control inhibitor (e.g., GC376)

• 384-well black, flat-bottom assay plates

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of the test compounds and the positive control in DMSO.

• In the assay plate, add 1 µL of the compound solution to each well. For control wells, add 1 µL of DMSO (for 0% inhibition) and 1 µL of a saturating concentration of the positive control (for 100% inhibition).

• Prepare a solution of SARS-CoV-2 3CL protease in assay buffer to the desired final concentration (e.g., 50 nM).

• Add 20 µL of the enzyme solution to each well containing the test compounds and controls.

• Incubate the plate at room temperature for 30 minutes to allow for inhibitor binding.

• Prepare a solution of the fluorogenic substrate in assay buffer to the desired final concentration (e.g., 20 µM).

• Initiate the enzymatic reaction by adding 20 µL of the substrate solution to all wells.

• Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths (e.g., Ex: 340 nm, Em: 490 nm for Edans/Dabcyl).

• Monitor the increase in fluorescence kinetically for 30-60 minutes at room temperature.

• Determine the initial reaction rates (V₀) from the linear portion of the fluorescence versus time curves.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Mechanism of Covalent Inhibition:

Derivatives of salicylic acid can act as covalent inhibitors of cysteine proteases like 3CLpro. The electrophilic carbonyl carbon of the ester or amide can be attacked by the nucleophilic thiol group of the catalytic cysteine residue (Cys145 in 3CLpro), forming a stable thioester covalent bond and inactivating the enzyme.

Covalent inhibition of SARS-CoV-2 3CLpro by a 3-Chlorosalicylate ester.

Protocol 4: Glycolate Oxidase (GO) and Lactate Dehydrogenase (LDH) Inhibition Assays (Spectrophotometric)

Glycolate oxidase and lactate dehydrogenase are key enzymes in glyoxylate metabolism, and their inhibition is a therapeutic strategy for primary hyperoxaluria. Salicylic acid derivatives have been identified as noncompetitive inhibitors of these enzymes.[1]

Principle (LDH): The activity of LDH is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD⁺ during the conversion of pyruvate to lactate.

Materials (LDH):

• Recombinant Lactate Dehydrogenase (human or other species)

• Pyruvate

• β-Nicotinamide adenine dinucleotide, reduced form (NADH)

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.4

• Test compounds (3-Chlorosalicylic acid derivatives) dissolved in DMSO

• Positive control inhibitor (e.g., oxamate)

• 96-well UV-transparent, flat-bottom assay plates

• UV-Vis spectrophotometer plate reader

Procedure (LDH):

• Prepare serial dilutions of test compounds and the positive control in DMSO.

• In a 96-well plate, add 2 µL of the compound solution to each well. Add 2 µL of DMSO for the no-inhibitor control.

• Add 176 µL of assay buffer to each well.

• Add 10 µL of NADH solution (final concentration, e.g., 0.2 mM) to each well.

• Add 10 µL of LDH solution (to a final concentration that gives a linear rate of NADH consumption) to each well.

• Incubate the plate at 37 °C for 10 minutes.

• Initiate the reaction by adding 10 µL of pyruvate solution (final concentration, e.g., 1 mM) to each well.

• Immediately measure the decrease in absorbance at 340 nm kinetically for 5-10 minutes at 37 °C.

• Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time plot.

• Determine the percent inhibition for each compound concentration and calculate the IC₅₀ value as described previously.

Mechanism of Noncompetitive Inhibition:

Noncompetitive inhibitors bind to an allosteric site on the enzyme, distinct from the active site where the substrate binds. This binding event induces a conformational change in the enzyme that reduces its catalytic efficiency without affecting substrate binding.

A diagram illustrating the principle of noncompetitive enzyme inhibition.

Data Presentation and Structure-Activity Relationship (SAR) Analysis

Systematic evaluation of a library of 3-Chlorosalicylic acid derivatives allows for the elucidation of structure-activity relationships, providing valuable insights for inhibitor optimization.

Example Data Table

The following table is a hypothetical representation of IC₅₀ values for a series of 3-Chlorosalicylamide derivatives against a target enzyme.

Compound ID	R Group	IC₅₀ (µM)
3-CSA-01	-CH₃	55.2
3-CSA-02	-CH₂CH₃	42.8
3-CSA-03	-CH(CH₃)₂	25.1
3-CSA-04	-Cyclohexyl	15.7
3-CSA-05	-Phenyl	8.3
3-CSA-06	-4-Fluorophenyl	5.1
3-CSA-07	-Benzyl	12.4

This is illustrative data and does not represent actual experimental results.

Interpreting SAR Data

• Effect of Alkyl Group Size: Increasing the size and lipophilicity of the alkyl R group from methyl to isopropyl (3-CSA-01 to 3-CSA-03) leads to a modest increase in potency. The cyclohexyl group (3-CSA-04) further enhances activity, suggesting a hydrophobic pocket in the enzyme's active site that can accommodate bulky aliphatic groups.

• Aromatic Substituents: The introduction of an aromatic ring (3-CSA-05) significantly improves inhibitory activity compared to the aliphatic derivatives. This indicates that π-π stacking or other favorable interactions with aromatic residues in the active site may be occurring.

• Electronic Effects: The addition of an electron-withdrawing fluorine atom to the phenyl ring (3-CSA-06) further boosts potency. This could be due to enhanced binding through halogen bonding or modulation of the electronic properties of the aromatic ring.

• Flexibility: The benzyl group (3-CSA-07), which introduces a flexible linker between the amide and the phenyl ring, is less potent than the directly attached phenyl group (3-CSA-05). This suggests that a more rigid conformation may be preferred for optimal binding.

A study on N-(5-chlorosalicyloyl)phenethylamine and related compounds as inhibitors of NFκB activity demonstrated that amidation of the carboxylic group and chlorination at the 5-position of salicylic acid increased inhibitory potency. Further modifications to the N-substituent revealed that N-(5-chlorosalicyloyl)phenethylamine (IC₅₀ = 15 µM) and N-(5-chlorosalicyloyl)3-phenylpropylamine (IC₅₀ = 17 µM) were among the most potent derivatives.[2] This highlights the importance of exploring substitutions at both the chloro-position and the amide/ester functionality to optimize inhibitory activity.

Conclusion and Future Directions

The 3-Chlorosalicylic acid scaffold represents a versatile and promising starting point for the design and development of novel enzyme inhibitors. Its synthetic tractability allows for the rapid generation of diverse chemical libraries, while its unique electronic and steric properties can be exploited to achieve high potency and selectivity. The protocols and methodologies outlined in this application note provide a robust framework for researchers to explore the potential of this privileged scaffold in their own drug discovery programs.

Future work should focus on expanding the diversity of derivatives, including the synthesis of ethers from the phenolic hydroxyl group and the exploration of a wider range of substituents on the aromatic ring. Furthermore, detailed kinetic studies to confirm the mechanism of inhibition and structural biology efforts to obtain co-crystal structures of inhibitors bound to their target enzymes will be invaluable for rational, structure-based drug design.

References

• MDPI. (2021, September 6). Synthesis, Crystal Structure, Inhibitory Activity and Molecular Docking of Coumarins/Sulfonamides Containing Triazolyl Pyridine Moiety as Potent Selective Carbonic Anhydrase IX and XII Inhibitors. Retrieved from https://www.mdpi.com/1420-3049/26/18/5453
• MDPI. (2022, October 27). Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute Respiratory Syndrome Coronavirus 2 3CL Protease. Retrieved from https://www.mdpi.com/1422-0067/23/21/13074
• National Center for Biotechnology Information. (n.d.). Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2866235/
• National Center for Biotechnology Information. (2020, June 11). Potential of coronavirus 3C-like protease inhibitors for the development of new anti-SARS-CoV-2 drugs. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7288675/
• National Center for Biotechnology Information. (2022, April 15). Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9029519/
• National Center for Biotechnology Information. (n.d.). Identification of SARS-CoV-2 3CL Protease Inhibitors by a Quantitative High-Throughput Screening. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7577231/
• MDPI. (n.d.). Salicylic Acid Derivatives as Antifungal Agents: Synthesis, In Vitro Evaluation, and Molecular Modeling. Retrieved from https://www.mdpi.com/2227-9059/9/11/1566
• MDPI. (n.d.). Chloropyridinyl Esters of Nonsteroidal Anti-Inflammatory Agents and Related Derivatives as Potent SARS-CoV-2 3CL Protease Inhibitors. Retrieved from https://www.mdpi.com/1424-8247/14/11/1183
• PubMed. (n.d.). Structure-activity Relationship of Salicylic Acid Derivatives on Inhibition of TNF-α Dependent NFκB Activity: Implication on Anti-Inflammatory Effect of N-(5-chlorosalicyloyl)phenethylamine Against Experimental Colitis. Retrieved from https://pubmed.ncbi.nlm.nih.gov/21835491/
• RSC Publishing. (2022, October 27). Advances in research on 3C-like protease (3CLpro) inhibitors against SARS-CoV-2 since 2020. Retrieved from https://pubs.rsc.org/en/content/articlelanding/2023/md/d2md00344a
• PubMed. (n.d.). [Structure-activity relationships of salicylic acid and its analogs in the inhibitory action on beta-lactamase]. Retrieved from https://pubmed.ncbi.nlm.nih.gov/15822361/
• National Center for Biotechnology Information. (n.d.). New salicylic acid derivatives, double inhibitors of glycolate oxidase and lactate dehydrogenase, as effective agents decreasing oxalate production. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8957814/
• ResearchGate. (2022, December 7). (PDF) Synthesis of New Ester Derivatives of Salicylic Acid and Evaluation of Their COX Inhibitory Potential. Retrieved from https://www.researchgate.
• MDPI. (n.d.). Natural Inhibitors of Cholinesterases: Chemistry, Structure–Activity and Methods of Their Analysis. Retrieved from https://www.mdpi.com/1420-3049/23/3/595
• Frontiers. (n.d.). Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. Retrieved from https://www.frontiersin.org/articles/10.3389/fchem.2021.724392/full
• RSC Publishing. (n.d.). Allosteric inhibition of SARS-CoV-2 3CL protease by colloidal bismuth subcitrate. Retrieved from https://pubs.rsc.org/en/content/articlelanding/2021/sc/d0sc06065a
• MDPI. (2020, February 13). Synthesis of the Novel Covalent Cysteine Proteases Inhibitor with Iodoacetic Functional Group. Retrieved from https://www.mdpi.com/1420-3049/25/4/828
• Bentham Science. (n.d.). Synthesis and bioactivity of salicylic acid 3-N'-benzyloxycarbonyl-β-aminobutyric ester. Retrieved from https://www.eurekaselect.com/article/76991

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• 2. Structure-activity relationship of salicylic acid derivatives on inhibition of TNF-α dependent NFκB activity: Implication on anti-inflammatory effect of N-(5-chlorosalicyloyl)phenethylamine against experimental colitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Chlorosalicylic Acid from Salicylic Acid

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Chlorosalicylic acid from salicylic acid. It provides in-depth technical support, troubleshooting advice, and answers to frequently asked questions to navigate the complexities of this chemical transformation. Our focus is on providing practical, field-proven insights to ensure the successful synthesis and purification of the target molecule.

Understanding the Core Challenge: Regioselectivity in Electrophilic Aromatic Substitution

The synthesis of 3-Chlorosalicylic acid via direct chlorination of salicylic acid is a classic example of an electrophilic aromatic substitution reaction. The primary challenge lies in controlling the regioselectivity of the chlorination. The hydroxyl (-OH) and carboxylic acid (-COOH) groups on the salicylic acid ring are both ortho-, para-directing. However, the hydroxyl group is a much stronger activating group, and steric hindrance from the adjacent carboxylic acid group can influence the position of electrophilic attack.

Consequently, direct chlorination of salicylic acid often yields a mixture of isomers, with 5-chlorosalicylic acid and 3,5-dichlorosalicylic acid being the most common byproducts.[1] Achieving a high yield of the desired 3-chloro isomer requires careful control of reaction conditions or the use of an alternative synthetic strategy.

Visualizing Byproduct Formation

The following diagram illustrates the potential products from the direct chlorination of salicylic acid.

Caption: Byproducts of direct salicylic acid chlorination.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should expect when synthesizing 3-Chlorosalicylic acid from salicylic acid?

A1: The main byproducts are isomeric monochlorinated and dichlorinated salicylic acids. Specifically, you should anticipate the formation of:

• 5-Chlorosalicylic acid: Often the major byproduct due to the strong directing influence of the hydroxyl group to the para position.

• 3,5-Dichlorosalicylic acid: This can form if the reaction conditions are too harsh or if an excess of the chlorinating agent is used.

Q2: How can I favor the formation of 3-Chlorosalicylic acid over the 5-chloro isomer?

A2: While direct chlorination is often not highly selective, you can influence the product ratio to some extent by carefully controlling reaction parameters. Lower reaction temperatures can sometimes improve selectivity. However, for a more reliable and higher-yielding synthesis of the 3-chloro isomer, an indirect route is recommended. This typically involves:

• Sulfonation: Reacting salicylic acid with sulfuric acid to introduce a sulfonic acid group at the 5-position, forming 5-sulfosalicylic acid.

• Chlorination: The sulfonic acid group then directs the incoming chlorine to the 3-position.

• Desulfonation: The sulfonic acid group is subsequently removed by hydrolysis to yield 3-Chlorosalicylic acid.

Q3: What are the best chlorinating agents for this synthesis?

A3: Several chlorinating agents can be used, each with its own advantages and disadvantages:

• Gaseous Chlorine (Cl₂): Effective but can be hazardous to handle and may lead to over-chlorination if not carefully controlled.

• Sulfuryl Chloride (SO₂Cl₂): A liquid that is often easier to handle than gaseous chlorine and can provide good results. It is a common reagent for this type of reaction.

Q4: How do I know if my reaction has produced a mixture of isomers?

A4: A mixture of isomers will typically exhibit a broad melting point range that is lower than the melting point of the pure desired product. The most definitive methods for identifying and quantifying the components of your product mixture are analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): This is an excellent method for separating and quantifying the different isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can distinguish between the different isomers based on the chemical shifts and coupling patterns of the aromatic protons and carbons.

• Infrared (IR) Spectroscopy: While less definitive for isomer differentiation than NMR, IR can confirm the presence of the key functional groups and may show subtle differences in the fingerprint region between isomers.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 3-Chlorosalicylic Acid	- Suboptimal Reaction Temperature: Temperature can significantly impact the regioselectivity of the chlorination.[2] - Incorrect Stoichiometry: An excess or deficit of the chlorinating agent can lead to incomplete reaction or the formation of undesired byproducts. - Reaction Time: Insufficient reaction time may result in incomplete conversion of the starting material.	- Optimize Temperature: For direct chlorination, experiment with lower temperatures (e.g., 0-10 °C) to potentially improve selectivity. For the sulfonation route, ensure the desulfonation step is carried out at the recommended temperature to drive the reaction to completion. - Precise Stoichiometry: Carefully control the molar ratio of the chlorinating agent to salicylic acid. A 1:1 ratio is a good starting point for monochlorination. - Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or HPLC to monitor the consumption of the starting material and the formation of the product to determine the optimal reaction time.
High Percentage of 5-Chlorosalicylic Acid Byproduct	- Direct Chlorination Method: This method inherently favors the formation of the 5-chloro isomer. - Reaction Conditions Favoring Para-Substitution: Certain solvents and temperatures can enhance the formation of the para-substituted product.	- Employ the Sulfonation Route: This is the most effective way to selectively synthesize the 3-chloro isomer. By blocking the 5-position with a sulfonic acid group, you direct chlorination to the 3-position. - Solvent Screening (for direct chlorination): While less impactful than the synthetic route, you can experiment with different solvents to see if the isomer ratio can be influenced.
Presence of 3,5-Dichlorosalicylic Acid	- Excess Chlorinating Agent: Using more than one equivalent of the chlorinating agent will lead to dichlorination. - Harsh Reaction Conditions: Higher temperatures and prolonged reaction times can promote a second chlorination.	- Control Stoichiometry: Use no more than one equivalent of the chlorinating agent. - Milder Conditions: Conduct the reaction at the lowest effective temperature and for the minimum time necessary for complete monochlorination, as determined by reaction monitoring.
Product Has a Low and Broad Melting Point	- Isomeric Mixture: The presence of 5-chloro- and 3,5-dichlorosalicylic acid will depress and broaden the melting point. A pure sample of 3-Chlorosalicylic acid has a melting point of approximately 184-186 °C.[3] In contrast, 5-chlorosalicylic acid melts at around 172-174 °C, and 3,5-dichlorosalicylic acid has a melting point of 220-222 °C.[4][5] A broad melting range between these values indicates a mixture.	- Purification by Recrystallization: This is the primary method for purifying the product. A suitable solvent system should be chosen where the desired isomer has lower solubility at cold temperatures compared to the byproducts. Water or ethanol-water mixtures are often effective.[6] - Column Chromatography: For difficult separations, silica gel column chromatography can be employed, although it is less practical for large-scale purifications.
Difficulty in Purifying the Product by Recrystallization	- Inappropriate Solvent: The chosen solvent may not provide a sufficient difference in solubility between the desired product and the byproducts at high and low temperatures. - Cooling Rate: Cooling the solution too quickly can lead to the co-precipitation of impurities.	- Solvent Screening: Test a variety of solvents and solvent mixtures to find the optimal system for recrystallization. The ideal solvent will dissolve the crude product when hot but will result in the selective crystallization of 3-Chlorosalicylic acid upon cooling. - Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of well-defined crystals and excludes impurities.

Experimental Protocols

Protocol 1: Synthesis of 3-Chlorosalicylic Acid via Sulfonation

This method is adapted from established procedures and is recommended for achieving higher regioselectivity for the 3-chloro isomer.

Step 1: Sulfonation of Salicylic Acid

• In a fume hood, carefully add 10 g of salicylic acid to 20 mL of concentrated sulfuric acid in a round-bottom flask with stirring.

• Heat the mixture to 100-110 °C for 2-3 hours.

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled mixture into 100 mL of ice-water with stirring.

• Collect the precipitated 5-sulfosalicylic acid by vacuum filtration and wash with cold water.

Step 2: Chlorination of 5-Sulfosalicylic Acid

• Dissolve the obtained 5-sulfosalicylic acid in 50 mL of glacial acetic acid in a three-necked flask equipped with a stirrer and a gas inlet tube.

• Cool the solution to 0-5 °C in an ice bath.

• Bubble chlorine gas through the solution or add sulfuryl chloride dropwise (1.1 equivalents) while maintaining the temperature below 10 °C.

• Stir the reaction mixture at this temperature for 2-3 hours after the addition is complete.

Step 3: Desulfonation

• Carefully add the reaction mixture to 200 mL of hot water (80-90 °C).

• Heat the mixture to boiling and bubble steam through it for 1-2 hours to effect desulfonation.

• Cool the solution to room temperature and then in an ice bath to crystallize the 3-Chlorosalicylic acid.

• Collect the crystals by vacuum filtration, wash with cold water, and dry.

Protocol 2: Purification by Recrystallization

• Transfer the crude 3-Chlorosalicylic acid to an Erlenmeyer flask.

• Add a minimal amount of a suitable hot solvent (e.g., a mixture of ethanol and water) to just dissolve the solid.

• If the solution is colored, add a small amount of activated charcoal and heat briefly.

• Perform a hot filtration to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath to maximize crystallization.

• Collect the purified crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

• Dry the crystals in a vacuum oven.

Analytical Methods

HPLC Method for Isomer Separation

A reverse-phase HPLC method is highly effective for the separation and quantification of chlorosalicylic acid isomers.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile : 20 mM Potassium Dihydrogen Phosphate Buffer (pH 3.5, adjusted with phosphoric acid) (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	254 nm

Note: This is a starting point, and the mobile phase composition may need to be optimized for baseline separation depending on the specific column and system used.

Workflow and Logic Diagram

Caption: A typical workflow for the synthesis and analysis of 3-Chlorosalicylic acid.

References

• LookChem. 3-Chlorosalicylic acid. Available at: [Link]

• Hirwe, N. W., & Rana, K. N. (1938). Derivatives of Salicylic Acid. Part XIII. Chlorosalicylic Acids and Their Methyl Ethers. Proceedings of the Indian Academy of Sciences - Section A, 8(3), 208–214.
• Brown, A. E. (1957). U.S. Patent No. 2,811,547. Washington, DC: U.S.
• Rekhate, C. V., & Srivastava, J. K. (2020). Exploring the Effect of Temperature on the Concentration of Salicylic Acid in Acetylsalicylic Acid. ChemRxiv.
• Shiau, L.-D. (2021).

• Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution Mechanism. Available at: [Link]

• ResearchGate. Retention Times of Compounds Used in the HPLC Analysis. Available at: [Link]

• RSC Publishing. (2018). Emerging investigators series: comparing the inherent reactivity of often-overlooked aqueous chlorinating and brominating agents toward salicylic acid. Environmental Science: Water Research & Technology, 4(9), 1276-1288.

• Organic Chemistry Tutor. (2018). Electrophilic Aromatic Substitution Reactions Made Easy! [Video]. YouTube. Available at: [Link]...

• MDPI. Purification of Chlorophenol Isomers by Stripping Crystallization Combining Melt Crystallization and Vaporization. Available at: [Link]

• University of California, Los Angeles. Recrystallization of Salicylic acid. Available at: [Link]

• North Carolina State University Libraries. Chapter 16 – Chemistry of Benzene: Electrophilic Aromatic Substitution Solutions to Problems. Available at: [Link]

• Chromatography Forum. unstable retention time on C18 column for organic acids. Available at: [Link]

• Phenomenex. Reversed Phase Selectivity. Available at: [Link]

• Chemistry LibreTexts. 23: Electrophilic Aromatic Substitution (Worksheet). Available at: [Link]

• PubMed. Differential absorbance study of effects of temperature on chlorine consumption and formation of disinfection by-products in chlorinated water. Available at: [Link]

• University of Rochester. Tips & Tricks: Recrystallization. Available at: [Link]

• Chemistry Steps. Electrophilic Aromatic Substitution Practice Problems. Available at: [Link]

• University of Wisconsin-Madison. Recrystallization and Crystallization. Available at: [Link]

• Agilent. Fast Method Development of Salicylic Acid Process Impurities using Agilent ZORBAX Rapid Resolution High Throughput Columns with ACD/AutoChrom. Available at: [Link]

Sources

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• 2. chemrxiv.org [chemrxiv.org]
• 3. lookchem.com [lookchem.com]
• 4. 3,5-ジクロロサリチル酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. US2811547A - Process for preparing s-chlorosalicylic - Google Patents [patents.google.com]
• 6. bt1.qu.edu.iq [bt1.qu.edu.iq]

Technical Support Center: Optimizing 3-Chlorosalicylic Acid Synthesis

The following technical guide is designed for researchers and process chemists optimizing the synthesis of 3-Chlorosalicylic acid (3-CSA). It prioritizes regioselective control—the primary bottleneck in high-yield production.[1]

Topic: Yield Optimization & Troubleshooting for 3-Chlorosalicylic Acid (CAS: 1829-32-9) Target Audience: Process Chemists, R&D Scientists Version: 2.1 (Current Standards)[1]

Executive Summary: The Regioselectivity Challenge

The synthesis of 3-Chlorosalicylic acid is notoriously difficult due to the Directing Group Conflict .[1]

• The Problem: In salicylic acid, the hydroxyl group (-OH) is a strong ortho/para director, while the carboxyl group (-COOH) is a meta director. Direct chlorination of salicylic acid overwhelmingly favors the 5-position (para to -OH) due to steric hindrance at the 3-position (ortho to -OH, sandwiched between -OH and -COOH).[1]

• The Solution: To maximize the yield of the 3-isomer, you must either block the 5-position or use a rearranged synthesis (Kolbe-Schmitt).[1]

This guide details the two most effective protocols to bypass this limitation.

Primary Protocol: The Sulfonation-Blocking Route (Recommended)[1]

This is the "Gold Standard" for high-purity 3-CSA.[1] It utilizes a sulfonyl group to block the highly reactive 5-position, forcing the chlorine into the 3-position.

The Workflow

Figure 1: The Sulfonation-Blocking Strategy forces chlorination to the 3-position by temporarily occupying the 5-position.[1]

Step-by-Step Methodology

Step 1: Sulfonation (Blocking) [1]

• Reagents: Salicylic acid, Concentrated H₂SO₄ (98%).[1]

• Procedure: Dissolve salicylic acid in concentrated sulfuric acid. Heat to 100–120°C for 30 minutes.

• Mechanism: The sulfonic acid group (-SO₃H) attacks the most electron-rich position (para to -OH), forming 5-sulfosalicylic acid .[1]

• Checkpoint: Ensure complete dissolution. The 5-position is now chemically "occupied."[1]

Step 2: Chlorination (Functionalization) [1]

• Reagents: Chlorine gas (Cl₂), Glacial Acetic Acid (solvent).[1][2][3]

• Conditions: Maintain temperature at 0–5°C .

• Procedure: Pass chlorine gas slowly into the reaction mixture.

• Why it works: With the 5-position blocked, the chlorine electrophile is forced to attack the remaining activated position: the 3-position (ortho to -OH).[1]

• Result: Formation of 3-chloro-5-sulfosalicylic acid.[1][2][3]

Step 3: Desulfonation (Deprotection) [1]

• Reagents: Superheated steam.

• Conditions: 160–170°C .[1][3][4]

• Procedure: Pass superheated steam through the reaction mass.[1][2][3] The sulfonic acid group is hydrolyzed (cleaved) at high temperatures, while the chlorine bond remains stable.

• Isolation: Upon cooling the steam distillate/residue, 3-Chlorosalicylic acid crystallizes as white needles.[1][2][3]

Secondary Protocol: Kolbe-Schmitt Carboxylation[1][5][6]

Use this route if you have access to 2-chlorophenol and high-pressure autoclaves.[1]

The Workflow

• Salt Formation: 2-Chlorophenol + NaOH → Sodium 2-chlorophenoxide.[1]

• Carboxylation: Sodium 2-chlorophenoxide + CO₂ (High Pressure, 120-140°C).[1]

• Acidification: Workup with HCl.

Critical Optimization Parameters

Parameter	Recommendation	Technical Rationale
Cation Choice	Sodium (Na+)	Sodium phenoxides favor ortho-carboxylation (Salicylic acid type).[1] Potassium (K+) favors para-carboxylation.[1] Do NOT use KOH.
Moisture	< 0.1% Water	Water hydrolyzes the phenoxide back to phenol, killing the yield. Reactants must be anhydrous.[1][5]
Temperature	120–140°C	Below 120°C: Low conversion.[1] Above 150°C: Decarboxylation or tar formation occurs.[1]

Troubleshooting & FAQs

Q1: I am using direct chlorination of salicylic acid, but my product melts at ~170°C (incorrect). What is happening?

Diagnosis: You have synthesized 5-chlorosalicylic acid (MP: 171-172°C), not the 3-isomer (MP: 180-182°C). Root Cause: Without a blocking group, the 5-position is thermodynamically and kinetically favored.[1] Fix: Switch to the Sulfonation-Blocking Route (Section 2). Direct chlorination cannot reliably yield the 3-isomer in high purity without complex separation.[1]

Q2: In the sulfonation route, I smell chlorophenol during the steam step. Is this normal?

Diagnosis: Partial decarboxylation.[1] Root Cause: If the temperature exceeds 170°C during desulfonation, the carboxyl group (-COOH) may be lost, generating chlorophenols. Fix: Strictly control the steam temperature between 160–170°C . Do not exceed 175°C.[1][6]

Q3: How do I purify 3-Chlorosalicylic acid from a mixture of isomers?

If you cannot avoid a mixture, exploit solubility differences:

• Fractional Crystallization: 3-CSA is less soluble in dilute alcohol (ethanol/water) than the 5-isomer.[1]

• Steam Distillation: 3-CSA is steam volatile due to the "ortho-effect" (intramolecular hydrogen bonding between -OH and -COOH/-Cl), allowing it to be distilled over with superheated steam, leaving non-volatile impurities behind.[1]

Q4: Why is my Kolbe-Schmitt yield low (<40%)?

Checklist:

• Did you use Sodium hydroxide? (Potassium directs to the wrong position).

• Was the phenoxide completely dry ? (Azeotropic distillation with toluene can remove trace water before adding CO₂).

• Did you use sufficient CO₂ pressure ? (Start at 5–10 atm; industrial processes often use higher).[1]

Comparative Data Table

Feature	Direct Chlorination	Sulfonation Route (Recommended)	Kolbe-Schmitt
Primary Product	5-Chlorosalicylic acid	3-Chlorosalicylic acid	3-Chlorosalicylic acid
Regioselectivity	Poor (Favors 5-pos)	Excellent (>90% 3-pos)	Good (Favors 3-pos with Na+)
Complexity	Low	High (3 steps)	Medium (Requires Autoclave)
Yield Potential	<10% (for 3-isomer)	70–85%	50–70%

References

• Hirwe, N. W., Rana, K. N., & Gavankar, K. D. (1939). Derivatives of Salicylic Acid.[1][2][3][7][5][6][8][9] Part XIII. Chlorosalicylic Acids and Their Methyl Ethers.[1][2][3] Proceedings of the Indian Academy of Sciences - Section A. [1]

• Meldrum, A. N., & Shah, M. S. (1923).[2][3] The sulfonation of salicylic acid. Journal of the Chemical Society.[1] (Cited for sulfonation conditions).[1][3][4][10][11][12]

• LookChem.[1][13] (n.d.). 3-Chlorosalicylic acid Product Properties and Safety.

• BenchChem. (n.d.). Synthesis routes of 3-Chlorosalicylic acid. [1]

• US Patent 4308395A. (1981).[1] Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof. (Referenced for general chlorination/sulfonation dynamics).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. repository.ias.ac.in [repository.ias.ac.in]
• 3. ias.ac.in [ias.ac.in]
• 4. EP0694516B1 - Process of selective desulfonation - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chlorosalicylic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Desulfonation and Degradation of the Disulfodiphenylethercarboxylates from Linear Alkyldiphenyletherdisulfonate Surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. lookchem.com [lookchem.com]

Technical Support Center: 3-Chlorosalicylic Acid (3-CSA) Stability &amp; Handling

Ticket Subject: Stability of 3-Chlorosalicylic acid in aqueous solution over time

Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open | Priority: High[1][2][3][4]

Executive Summary: The Stability Dashboard

Before we troubleshoot, you must understand the fundamental physicochemical constraints of 3-Chlorosalicylic acid (3-CSA). Most "stability" issues reported by users are actually solubility failures or trace contamination , not chemical degradation.[3][4]

Parameter	Value	Implications for Stability
CAS	1829-32-9	Reference standard identity.[1][2][3][4][5][6][7]
pKa	~2.43 - 2.60	Significantly more acidic than Salicylic Acid (pKa 2.97).[1][2][3] The chlorine atom withdraws electrons, stabilizing the carboxylate anion.
Aqueous Solubility	Low (<1 mg/mL at pH 3)	Primary Failure Point. 3-CSA will precipitate if diluted into acidic buffers without pH adjustment.[1][2][3]
Photostability	Sensitive	Prone to photo-dechlorination and oxidation.[1][2][3] Amber glassware is mandatory.
Chelation Potential	High	Forms intense purple complexes with Fe(III).[1][3][4]

Chemical vs. Physical Stability: The Deep Dive

A. Chemical Stability (The Molecule)

In the absence of light and heavy metals, the 3-CSA molecule is chemically robust in aqueous solution at room temperature.[1] It does not contain hydrolyzable ester or amide bonds.[1][2][3][4]

• Risk 1: Photodechlorination (High Probability): Under UV light, the C-Cl bond is the weakest link.[4] Homolytic cleavage generates radical species, leading to hydroxylation (formation of dihydroxybenzoic acids) and polymerization (yellow/brown discoloration).[3][4]

• Risk 2: Decarboxylation (Low Probability): While salicylic acids can decarboxylate, this typically requires high temperatures (>150°C) or enzymatic catalysis.[3][4] In standard aqueous storage (4°C - 25°C), this is negligible.[1][3][4]

B. Physical Stability (The Solution)

• The "Crash Out" Phenomenon: Users often dissolve 3-CSA in DMSO (stock) and dilute into water.[1][2][3] If the final pH is below the pKa (approx 2.5), the equilibrium shifts to the protonated, non-polar form, causing immediate micro-precipitation.[4] This looks like "cloudiness" or a "loss of concentration" over time.[1][3]

Troubleshooting Guide (FAQs)

Scenario A: "My solution turned purple/violet."

Diagnosis: Iron Contamination (False Positive for Degradation) [1][2][3][4]

• Mechanism: 3-CSA is a potent siderophore analog.[1][2][3] It chelates trace Ferric ions (Fe³⁺) via the phenolic hydroxyl and carboxyl groups.[3][4]

• Sensitivity: This reaction is sensitive to ppm levels.[1][2][3]

• Source: Did you use a stainless steel spatula? Did you use non-LCMS grade water?

• Fix: Add EDTA (equimolar) to sequester iron, or restart using plastic/glass tools and high-purity water.[1][3][4]

Scenario B: "The solution became yellow over time."

Diagnosis: Photo-oxidation [1][2][3]

• Mechanism: Quinone formation via radical oxidation of the phenol ring, likely accelerated by light exposure.[4]

• Fix: Discard solution. Prepare fresh in amber glass. Wrap containers in aluminum foil.

Scenario C: "HPLC shows a decrease in peak area, but no new peaks."

Diagnosis: Adsorption or Precipitation [1][3][4]

• Mechanism: The protonated form of 3-CSA is lipophilic.[1][2][3] It adsorbs to PVC tubing, plastic reservoirs, or precipitates invisibly on the container walls.[4]

• Fix: Ensure the pH of your aqueous buffer is > 4.0 to keep 3-CSA ionized (soluble).[1][2][3]

Visual Logic: Degradation & Troubleshooting

Figure 1: Degradation Pathways of 3-CSA

This diagram illustrates the two primary pathways for chemical breakdown: Photolysis (Light) and Metal Complexation.[1][2][3]

Caption: Path A (Red/Yellow) represents irreversible chemical degradation.[1][2][3][4] Path B (Green) represents reversible metal complexation.[4]

Figure 2: Troubleshooting Decision Tree

Follow this logic to diagnose stability issues in your lab.

Caption: Diagnostic flow for identifying the root cause of 3-CSA solution instability.

Validated Protocol: Preparation of Stable Stock

Do not attempt to dissolve 3-CSA directly in neutral water; the kinetics are too slow.[1][2][3] Use this "Solvent-Shift" method.

Materials:

• 3-Chlorosalicylic Acid (Solid)[1][2][3][4][6][7][8][9]

• DMSO (Anhydrous, HPLC Grade)[4]

• Phosphate Buffered Saline (PBS), pH 7.4 (degassed)[4]

• Amber Glass Vials[2][3][4]

Step-by-Step:

• Primary Stock (100 mM): Dissolve X mg of 3-CSA in anhydrous DMSO. Vortex until completely clear.[1][2][3][4]

  • Stability:[1][2][4][7][10] Stable for 6 months at -20°C.

• Working Solution (1 mM):

  • Place the PBS in a beaker with magnetic stirring.[1][3]

  • Slowly add the DMSO stock dropwise into the vortex of the stirring PBS.

  • Critical: Do not exceed 5% v/v DMSO final concentration.[1][2][3]

• pH Verification: Check final pH. If pH < 4.0, adjust with dilute NaOH immediately to prevent reprecipitation.[3][4]

• Storage: Store working solution at 4°C in amber glass . Use within 24 hours.

References

• LookChem. 3-Chlorosalicylic acid - Properties and pKa Data. Retrieved from [4]

• PubChem. 3-Chlorosalicylic acid (CID 74585) - Physical Properties and Toxicity.[1][2][3] National Library of Medicine.[1][3] Retrieved from [4]

• ChemicalBook. 3-Chlorosalicylic acid MSDS and Stability Profile. Retrieved from [4]

• Agren, A. (1954).[1][3][4] The Complex Formation between Iron (III) Ion and Sulfosalicylic Acid. Acta Chemica Scandinavica. (Mechanistic reference for salicylate-iron complexation colors).

• Bougheloum, C., & Messalhi, A. (2009).[3][4] Photodegradation of salicylic acid in aqueous phase by TiO2 / UV System. Revue des Energies Renouvelables. (Mechanistic reference for salicylate photo-oxidation pathways).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Chlorosalicylic acid｜lookchem [lookchem.com]
• 3. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. 3-Chlorosalicylic acid price,buy 3-Chlorosalicylic acid - chemicalbook [chemicalbook.com]
• 6. 3-Chlorosalicylic acid | 1829-32-9 [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. 3-Chlorosalicylic acid 98 1829-32-9 [sigmaaldrich.com]
• 9. ias.ac.in [ias.ac.in]
• 10. scispace.com [scispace.com]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 3-Chlorosalicylic Acid

Welcome to our dedicated technical support center for resolving High-Performance Liquid Chromatography (HPLC) challenges. This guide is specifically designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the analysis of 3-Chlorosalicylic acid. As an acidic analyte, 3-Chlorosalicylic acid presents a unique set of challenges that can often lead to asymmetrical peaks, compromising the accuracy and reliability of your results.

This resource is structured in a practical question-and-answer format to directly address the common issues you may be facing in the laboratory. We will delve into the root causes of peak tailing and provide systematic, field-proven troubleshooting strategies to restore optimal peak symmetry and ensure the integrity of your chromatographic data.

Frequently Asked Questions (FAQs)

Question 1: I'm observing significant peak tailing for 3-Chlorosalicylic acid. What are the most likely causes?

Peak tailing, an asymmetry where the latter half of the peak is broader than the front half, is a common issue in HPLC.[1] For an acidic compound like 3-Chlorosalicylic acid, the primary causes are often related to secondary interactions with the stationary phase. The most common culprits include:

• Silanol Interactions: The stationary phase in most reversed-phase columns is silica-based, which has residual silanol groups (Si-OH) on its surface.[2] These silanols can be deprotonated and become negatively charged, leading to ionic interactions with acidic analytes. This secondary retention mechanism can cause peak tailing.[3]

• Mobile Phase pH: The pH of your mobile phase plays a critical role in the ionization state of both the 3-Chlorosalicylic acid and the silanol groups.[4] If the pH is not optimized, it can exacerbate silanol interactions.

• Metal Contamination: Trace metal ions in the HPLC system (e.g., from stainless steel components) or within the silica packing material can chelate with the salicylic acid moiety, leading to peak distortion.[5]

• Column Issues: Physical problems with the column, such as a void at the inlet or a partially blocked frit, can disrupt the sample path and cause peak tailing for all compounds in the chromatogram.[1]

• Sample Overload: Injecting too concentrated a sample can saturate the stationary phase, leading to peak asymmetry.

Question 2: How does the mobile phase pH specifically affect the peak shape of 3-Chlorosalicylic acid, and what is the optimal pH range?

The mobile phase pH is arguably the most critical parameter for controlling the peak shape of ionizable compounds like 3-Chlorosalicylic acid. Its influence is twofold: it affects the ionization of the analyte and the surface charge of the silica stationary phase.

3-Chlorosalicylic acid is a carboxylic acid with a predicted pKa of approximately 2.43.[6][7] This means that at a pH above 2.43, the molecule will be increasingly deprotonated (negatively charged), and at a pH below 2.43, it will be predominantly in its neutral, protonated form.

Simultaneously, the silanol groups on the silica surface have a pKa in the range of 3.5-4.5. Above this pH, they become increasingly deprotonated and negatively charged.

To minimize peak tailing due to silanol interactions, the goal is to suppress the ionization of either the analyte or the silanol groups. For an acidic analyte like 3-Chlorosalicylic acid, this is best achieved by working at a low pH. By adjusting the mobile phase pH to be at least 1.5 to 2 pH units below the analyte's pKa, you ensure it remains in its neutral form, minimizing ionic interactions with the stationary phase.

Recommendation: For 3-Chlorosalicylic acid (pKa ≈ 2.43), a mobile phase pH in the range of 2.0 to 2.5 is recommended. This will ensure the analyte is protonated and will also suppress the ionization of the surface silanols, leading to improved peak symmetry.

Mobile Phase pH	3-Chlorosalicylic Acid (pKa ≈ 2.43)	Silica Silanols (pKa ≈ 3.5-4.5)	Expected Peak Shape
< 2.0	Predominantly Neutral	Predominantly Neutral	Symmetrical
2.0 - 2.5	Mostly Neutral	Mostly Neutral	Optimal Symmetry
3.0 - 4.0	Partially to Fully Ionized (-)	Partially Ionized (-)	Potential for Tailing
> 4.5	Fully Ionized (-)	Fully Ionized (-)	Severe Tailing Likely

Troubleshooting Workflow for Peak Tailing

To systematically address peak tailing, follow this logical workflow.

Caption: A step-by-step workflow for diagnosing and resolving peak tailing.

Question 3: I've adjusted the mobile phase pH, but I still see some tailing. What type of column should I be using for optimal performance?

If pH optimization alone does not resolve the issue, your column chemistry is the next critical factor to evaluate. Not all C18 columns are created equal, especially when analyzing polar, acidic compounds.

• Older, Type A Silica Columns: These columns have a higher concentration of acidic silanol groups and are more prone to causing peak tailing with polar analytes.

• Modern, High-Purity, Type B Silica Columns: These are the standard for modern method development. They have significantly lower metal content and fewer acidic silanols, resulting in better peak shapes for challenging compounds.

• End-Capped Columns: After the C18 phase is bonded to the silica, a process called "end-capping" is used to react many of the remaining accessible silanol groups with a small silylating agent.[8] This further reduces the potential for secondary interactions. For acidic compounds, a well-end-capped column is highly recommended.[2]

• Hybrid Silica Columns: These columns incorporate organic groups into the silica matrix itself. This makes them more resistant to dissolution at higher pH ranges and can also shield the analyte from the effects of surface silanols, often leading to improved peak symmetry.

Recommendation: If you suspect your column is the issue, switch to a modern, high-purity, end-capped C18 column or a column with a hybrid particle technology.

Question 4: Could metal chelation be a factor, and how can I address it?

Yes, metal chelation can be a significant contributor to peak tailing for compounds with chelating functional groups, such as salicylic acid and its derivatives.[9][10] The hydroxyl and carboxyl groups on the 3-Chlorosalicylic acid molecule can interact with trace metal ions (e.g., iron, aluminum) present in the stainless-steel components of the HPLC system (tubing, frits) or within the silica packing material itself. This interaction can create a secondary retention mechanism, leading to peak tailing.

Experimental Protocol to Test for Metal Chelation:

• Prepare a Mobile Phase with a Chelating Agent: Add a low concentration of a strong chelating agent, such as ethylenediaminetetraacetic acid (EDTA), to your mobile phase. A concentration of 0.1-0.5 mM is typically sufficient.

• Equilibrate the System: Flush the column with the EDTA-containing mobile phase for at least 30 minutes to ensure all active metal sites are passivated.

• Inject the Sample: Analyze your 3-Chlorosalicylic acid standard using the modified mobile phase.

• Observe the Peak Shape: If the peak tailing is significantly reduced or eliminated, metal chelation was a contributing factor.

Note: While effective, the continuous use of EDTA may not be ideal for all applications, especially for LC-MS, as it can cause signal suppression. In such cases, using a bio-inert HPLC system or a column specifically designed to minimize metal interactions is a better long-term solution.

Question 5: What are the acceptable limits for peak tailing according to regulatory guidelines?

Regulatory bodies like the United States Pharmacopeia (USP) provide guidelines for acceptable peak symmetry. The USP General Chapter <621> on Chromatography specifies a symmetry factor (tailing factor) of 0.8–1.8 for the peak used for quantification in assays and tests for organic impurities and related substances.[11][12][13]

It is crucial to consult the specific monograph for your analysis, as it may have different requirements. Consistently poor peak symmetry can lead to inaccurate integration and quantification, which can have serious implications in a regulated environment.[14]

Visualizing the Mechanism of Peak Tailing

The following diagram illustrates the primary chemical interaction leading to peak tailing for acidic analytes on a silica-based stationary phase.

Caption: Interaction of ionized 3-Chlorosalicylic acid with deprotonated silanols.

References

• 3-Chlorosalicylic acid. LookChem. [Link]

• HPLC ANALYSIS OF SALICYLIC DERIVATIVES FROM NATURAL PRODUCTS. Farmacia Journal. [Link]

• Mobile Phase Buffers in Liquid Chromatography: A Review of Essential Ideas. LCGC International. [Link]

• Fast Method Development of Salicylic Acid Process Impurities using Agilent ZORBAX Rapid Resolution High Throughput Columns. Agilent Technologies. [Link]

• What Is Endcapping in HPLC Columns. Chrom Tech. [Link]

• Mechanism of the Acid-Catalyzed Si−O Bond Cleavage in Siloxanes and Siloxanols. A Theoretical Study. ResearchGate. [Link]

• 3-Chlorosalicylic acid | C7H5ClO3. PubChem. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• Chelation ion-exchange properties of salicylic acid-urea-formaldehyde copolymers. ResearchGate. [Link]

• <621> CHROMATOGRAPHY. US Pharmacopeia (USP). [Link]

• PAM I Chapter 5. FDA. [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. ChromaNik Technologies Inc. [Link]

• USP 621 System sensitivity & Peak symmetry requirements updated. Qvents. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Modernization of USP Salicylic Acid HPLC Analysis Using Agilent InfinityLab Poroshell 120 Columns. Agilent Technologies. [Link]

• A Look at Column Choices. Agilent Technologies. [Link]

• A Guide to HPLC and LC-MS Buffer Selection. Advanced Chromatography Technologies. [Link]

• Control pH During Method Development for Better Chromatography. Agilent Technologies. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE. C.J. BRINKER. [Link]

• Development and Validation of an HPLC-UV Method for the Quantification of 4′-Hydroxydiclofenac Using Salicylic Acid. PubMed Central. [Link]

• The role of end-capping in reversed-phase. Phenomenex. [Link]

• Are You Controlling Peak Integration to Ensure Data Integrity?. Chromatography Online. [Link]

• Are You Sure You Understand USP <621>?. Chromatography Online. [Link]

• Efficient Removal of Heavy Metal Ions from Aqueous Solution Using Salicylic Acid Type Chelate Adsorbent. ResearchGate. [Link]

• Brønsted acidity of silica silanol groups induced by adsorption of acids. ResearchGate. [Link]

• Development and Validation of an HPLC-UV Method for the Quantification of 4′-Hydroxydiclofenac Using Salicylic Acid: Future Applications for Measurement of In Vitro Drug–Drug Interaction in Rat Liver Microsomes. ResearchGate. [Link]

• Effect of mobile phase pH on basic, acidic and neutral compounds... ResearchGate. [Link]

• Retention with Hybrid Columns (vs conventional silica). Chromatography Forum. [Link]

• Efficient removal of heavy metal ions from aqueous solution using salicylic acid type chelate adsorbent. PubMed. [Link]

• Residual silanols at reversed-phase silica in HPLC--a contribution for a better understanding. PubMed. [Link]

• Buffers and Eluent Additives for HPLC Method Development. Element Lab Solutions. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent Technologies. [Link]

• Analysis of peak asymmetry in chromatography. PubMed. [Link]

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• (PDF) Silica, Hybrid Silica, Hydride Silica and Non-Silica Stationary Phases for Liquid Chromatography. ResearchGate. [Link]

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• Analysis of peak asymmetry in chromatography. ResearchGate. [Link]

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Technical Support Center: Functionalization of 3-Chlorosalicylic Acid

Welcome to the technical support guide for 3-Chlorosalicylic Acid (3-Cl-SA). This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the synthetic complexities of this versatile but challenging molecule. My goal is to provide not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and optimize your reactions. The inherent reactivity of 3-Cl-SA, stemming from the interplay of its carboxylic acid, phenolic hydroxyl, and chloro substituents, presents a unique set of challenges. This guide is structured to address these issues head-on in a practical, question-and-answer format.

Troubleshooting Guide: Common Experimental Issues

Section 1: Reactions at the Carboxylic Acid Group (-COOH)

Question 1: My Fischer esterification reaction with 3-Cl-SA is extremely slow and gives poor yields. What is causing this, and how can I improve it?

• Why It Happens: The reactivity of the carboxylic acid in 3-Cl-SA is hampered by a combination of electronic and steric factors. The ortho-hydroxyl group can form a strong intramolecular hydrogen bond with the carbonyl of the carboxylic acid, stabilizing the starting material and increasing the activation energy for nucleophilic attack. Furthermore, the hydroxyl group sterically hinders the approach of the alcohol nucleophile. Standard acid catalysis (like H₂SO₄) under thermal conditions may not be sufficient to overcome these hurdles and can lead to side reactions like decarboxylation at elevated temperatures.[1][2]

• How to Fix It: Move away from equilibrium-driven methods toward activation-based strategies.

  Table 1: Comparison of Esterification Methods for Hindered Substrates

  Method	Activating Agent(s)	Typical Solvent	Temperature	Key Advantages & Considerations
  Acid Chloride Formation	Thionyl chloride (SOCl₂) or Oxalyl chloride	DCM or Toluene	0 °C to Reflux	Highly effective. The intermediate acid chloride is very reactive. Requires an extra step and anhydrous conditions. The phenolic -OH will likely need protection to prevent acylation.[3]
  Steglich Esterification	DCC or EDC, DMAP (cat.)	DCM or DMF	0 °C to RT	Mild and efficient. Works well for acid-sensitive substrates and tertiary alcohols.[3][4] Dicyclohexylurea (DCU) byproduct from DCC can complicate purification.

  | Alkylation | Alkyl halide (e.g., MeI, BnBr), Base (e.g., K₂CO₃, Cs₂CO₃) | Acetone or DMF | RT to 60 °C | Selective for -COOH. The carboxylate is a much better nucleophile than the phenoxide under these conditions. Risk of O-alkylation of the phenol if a very strong base is used. |

  Recommended Protocol: Steglich Esterification

  • Dissolve 3-Chlorosalicylic acid (1.0 eq) and your alcohol (1.1 eq) in anhydrous Dichloromethane (DCM).

  • Add 4-Dimethylaminopyridine (DMAP) (0.1 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise, keeping the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, filter off the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate with 0.5 M HCl, then saturated NaHCO₃ solution, and finally brine.[4]

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester.

Question 2: I'm attempting to make an amide, but I'm getting a mixture of the desired product and a benzoxazinone byproduct. How do I prevent this cyclization?

• Why It Happens: When activating the carboxylic acid (e.g., with a carbodiimide or by forming an acid chloride), you create a highly reactive intermediate. If the phenolic hydroxyl group is deprotonated or simply acts as a nucleophile, it can attack the activated carboxyl group intramolecularly. This side reaction is especially prevalent at higher temperatures or with prolonged reaction times, leading to the formation of a stable six-membered benzoxazinone ring.

• How to Fix It: The key is to protect the phenolic hydroxyl group before attempting amide coupling.

  Recommended Protocol: MOM Protection

  • Suspend 3-Cl-SA (1.0 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.5 eq) in DCM at 0 °C.

  • Slowly add Methoxymethyl chloride (MOMCl) (1.2 eq).

  • Allow the reaction to stir at room temperature for 4-6 hours until TLC indicates complete protection of the hydroxyl group.

  • Work up the reaction by washing with dilute acid and brine. Purify the MOM-protected acid.

  • Proceed with your standard amide coupling protocol (e.g., EDC/HOBt or HATU).

  • Once the amide is formed, the MOM group can be removed under mild acidic conditions (e.g., 1M HCl in THF) to yield the final product.[5][6]

Section 2: Reactions at the Phenolic Hydroxyl Group (-OH)

Question: I need to selectively O-alkylate the phenolic hydroxyl group. When I use a strong base like NaH, I get a complex mixture and low yield. What's the problem?

• Why It Happens: 3-Cl-SA has two acidic protons: the carboxylic acid proton (pKa ~2.4) and the phenolic hydroxyl proton (pKa ~12-13). When you add a strong base like sodium hydride (NaH), you will non-selectively deprotonate both sites, forming a dianion. This dianion has two nucleophilic centers (the carboxylate and the phenoxide). While the phenoxide is generally the more reactive site for alkylation, the presence of the carboxylate can lead to solubility issues and side reactions. Furthermore, harsh conditions can promote decarboxylation.

• How to Fix It: The most robust strategy is to protect the more acidic carboxylic acid group first, usually as an ester, before proceeding with the O-alkylation.

  Recommended Protocol: O-Alkylation via Ester Protection

  • Protection: Convert the carboxylic acid of 3-Cl-SA to a methyl ester. A robust method is to first form the acid chloride with SOCl₂ and then quench with methanol. This avoids strong acids that might be problematic.

  • Alkylation: Dissolve the methyl 3-chlorosalicylate (1.0 eq) in acetone or DMF. Add a mild base like potassium carbonate (K₂CO₃) (2-3 eq) and your alkylating agent (e.g., benzyl bromide, ethyl iodide) (1.1 eq).

  • Heat the mixture (typically 50-80 °C) and monitor by TLC until the starting material is consumed.

  • Filter off the inorganic salts and concentrate the filtrate. Purify the O-alkylated ester product.

  • Deprotection: Saponify the methyl ester using a base like lithium hydroxide (LiOH) in a THF/water mixture at room temperature. Acidify the reaction mixture carefully with dilute HCl to protonate the carboxylate and precipitate your final O-alkylated 3-chlorosalicylic acid.

Section 3: Reactions on the Aromatic Ring

Question: My Suzuki-Miyaura cross-coupling reaction at the C-Cl bond is failing. I'm using standard Pd(PPh₃)₄ and getting only starting material back or decomposition. How can I make this work?

• Why It Happens: Aryl chlorides are notoriously less reactive in Suzuki couplings than their bromide or iodide counterparts.[7][8] The Carbon-Chlorine bond is stronger, making the initial oxidative addition of the aryl chloride to the Pd(0) catalyst the rate-limiting and most challenging step. Standard catalysts like Pd(PPh₃)₄ are often not active enough to promote this step efficiently, leading to no reaction or catalyst decomposition at the higher temperatures required.

• How to Fix It: Success with aryl chlorides requires specialized, modern catalyst systems that employ electron-rich and sterically bulky phosphine or N-heterocyclic carbene (NHC) ligands. These ligands stabilize the Pd(0) species and accelerate the oxidative addition step.

  Table 2: Recommended Catalysts for Suzuki Coupling of Aryl Chlorides

  Catalyst/Ligand	Common Palladium Precursor	Typical Base	Key Features
  Buchwald Ligands (e.g., SPhos, XPhos, RuPhos)	Pd₂(dba)₃ or Pd(OAc)₂	K₃PO₄ or K₂CO₃	Highly active, electron-rich, and bulky biarylphosphines. Gold standard for challenging couplings.
  N-Heterocyclic Carbenes (e.g., IPr, SImes)	PEPPSI-IPr or generated in situ	K₃PO₄ or Cs₂CO₃	Strong σ-donors that form very stable and active palladium complexes.

  | Palladacycles (e.g., Pd-salen complexes) | Used directly | Various | Pre-activated catalysts that can offer high stability and turnover numbers.[9] |

  Recommended Protocol: Suzuki Coupling with a Buchwald Ligand

  • In a glovebox or under an inert atmosphere (Argon), combine your 3-Cl-SA derivative (ester or otherwise protected, 1.0 eq), the boronic acid or ester (1.5 eq), and a strong base like K₃PO₄ (2.0 eq).

  • Add the palladium precursor (e.g., Pd₂(dba)₃, ~1-2 mol%) and the Buchwald ligand (e.g., SPhos, ~2-4 mol%).

  • Add a suitable anhydrous solvent, such as Toluene or 1,4-Dioxane.

  • Seal the vessel and heat to 80-110 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction by LC-MS or GC-MS.

  • Upon completion, cool to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst.

  • Perform a standard aqueous workup and purify by column chromatography.[10][11]

Section 4: Common Side Reactions

Question: After heating my reaction at >150 °C for several hours, my product is gone and I've isolated 2-chlorophenol. What happened?

• Why It Happens: You have experienced thermal decarboxylation. Salicylic acids and their derivatives are prone to losing carbon dioxide upon heating.[1] The reaction is facilitated by the ortho-hydroxyl group, which can stabilize the transition state through a cyclic intermediate. The resulting phenolate anion is then protonated during workup to give the corresponding phenol. This is a common decomposition pathway under harsh thermal conditions, such as in high-temperature cross-coupling or substitution reactions.

• How to Fix It:

  • Lower Reaction Temperatures: Whenever possible, use more active catalysts or reagents that allow the reaction to proceed at a lower temperature.

  • Protect the Carboxyl Group: Converting the carboxylic acid to an ester or amide significantly increases its thermal stability and prevents decarboxylation.[12]

  • Use Microwave Irradiation: Microwave heating can often accelerate reactions at lower bulk temperatures, minimizing the time the substrate is exposed to harsh conditions and reducing the likelihood of thermal decomposition.

  • Alternative Reagents: For decarboxylation-prone substrates, consider alternative reactions. For example, instead of a high-temperature nucleophilic aromatic substitution, a metal-catalyzed cross-coupling might work at a lower temperature.

  >];

Frequently Asked Questions (FAQs)

Q1: Is it always necessary to use protecting groups when working with 3-Chlorosalicylic acid? A: While not always necessary, it is highly recommended for achieving selectivity and high yields. The molecule has three distinct reactive sites. Attempting to target one site without protecting the others often leads to mixtures of products that are difficult to separate. A well-designed protecting group strategy is the foundation of successful multi-step synthesis with this substrate.[6][13]

Q2: I need to perform a reaction at the C4 or C6 position. What is the best strategy? A: The most effective method for regioselective functionalization at the positions ortho to the hydroxyl group is Directed Ortho-Metalation (DoM).[14] By treating a protected form of 3-Cl-SA (e.g., the MOM-protected acid) with a strong, non-nucleophilic base like LDA or s-BuLi at low temperature (-78 °C), you can selectively deprotonate the C6 position, which is activated by both the ortho-directing MOM-ether and the meta-directing carboxylate. The resulting aryllithium species can then be quenched with a variety of electrophiles.[5][15][16]

Q3: What are the best analytical techniques for monitoring reactions with 3-Cl-SA and its derivatives? A: A combination of techniques is ideal.

• TLC (Thin Layer Chromatography): Excellent for rapid, qualitative monitoring of reaction progress. Use a UV lamp for visualization, as the aromatic ring is a strong chromophore.

• LC-MS (Liquid Chromatography-Mass Spectrometry): The gold standard for monitoring complex reactions. It provides information on the consumption of starting materials, formation of products, and the mass of any byproducts, which is invaluable for troubleshooting.

• NMR (Nuclear Magnetic Resonance): ¹H and ¹³C NMR are essential for structural confirmation of your final products. Pay close attention to the aromatic region to confirm substitution patterns.

References

• Hirwe, N. W., Rana, K. N., & Gavankar, K. D. (1938). Derivatives of Salicylic Acid. Part XIII. Chlorosalicylic Acids and Their Methyl Ethers. Proceedings of the Indian Academy of Sciences - Section A, 8(3), 208–213. [Link]

• Hartwig, J. F. (2016). Undirected, Homogeneous C–H Bond Functionalization: Challenges and Opportunities. Accounts of Chemical Research, 49(8), 1549–1559. [Link]

• Harrowven, D. C., et al. (2014). Sequential Catalytic Functionalization of Aryltriazenyl Aldehydes for the Synthesis of Complex Benzenes. Angewandte Chemie International Edition, 53(47), 12971-12974. [Link]

• Broadwater, M. A., Swanson, T. L., & Sivey, J. D. (2018). Emerging investigators series: comparing the inherent reactivity of often-overlooked aqueous chlorinating and brominating agents toward salicylic acid. Environmental Science: Water Research & Technology, 4(1), 52-64. [Link]

• National Science Foundation. (2018). Emerging investigators series: comparing the inherent reactivity of often-overlooked aqueous chlorinating and brominating agents toward salicylic acid. Public Access Repository. [Link]

• Reddy, B. V. S., et al. (2017). Catalyst-Controlled Directing Group Translocation in the Site Selective C–H Functionalization of 3-Carboxamide Indoles and Metallocarbenes. ChemRxiv. [Link]

• Boltje, T. J. (2019). Protecting Group Strategies in Carbohydrate Chemistry. In Comprehensive Glycoscience (Second Edition). [Link]

• Diccianni, J. B., & Diao, T. (2021). Site Selective Chlorination of C(sp3)–H Bonds Suitable for Late-Stage Functionalization. eScholarship, University of California. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chlorosalicylic acid. PubChem Compound Database. [Link]

• Wikipedia. (n.d.). Salicylic acid.[Link]

• Heffeter, P., et al. (n.d.). Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents - Supporting Information.[Link]

• Aksjonova, K., et al. (2012). Functionalization of 3-Chlorobenzaldehyde. Synthesis, 44(14), 2200-2208. [Link]

• Dempsey, D. A., & Klessig, D. F. (2017). Functional Analogues of Salicylic Acid and Their Use in Crop Protection. Molecules, 22(8), 1259. [Link]

• Snieckus, V. (1990). A highly efficient strategy for the synthesis of 3-substituted salicylic acids... ResearchGate. [Link]

• ResearchGate. (n.d.). Substrate scope of decarboxylative chlorination.[Link]

• ResearchGate. (2015). Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin.[Link]

• Google Patents. (1957). Process for preparing s-chlorosalicylic.

• Organic Chemistry Portal. (n.d.). Protective Groups.[Link]

• Chemistry LibreTexts. (2023). The Decarboxylation of Carboxylic Acids and Their Salts.[Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling.[Link]

• MDPI. (2023). Sodium Hypochlorite-Assisted Photooxidation of Salicylic Acid...[Link]

• Google Patents. (1981). Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof.

• Master Organic Chemistry. (2022). Decarboxylation.[Link]

• University of Evansville. (n.d.). Protective Groups.[Link]

• ResearchGate. (2014). Oxidation of salicylic acid by sodium hypochlorite.[Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.[Link]

• Chemsrc. (n.d.). 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9.[Link]

• Wikipedia. (n.d.). Directed ortho metalation.[Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions.[Link]

• Wikipedia. (n.d.). Suzuki reaction.[Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works.[Link]

• YouTube. (2024). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.[Link]

• YouTube. (2016). Esterification Synthesis Lab - Banana, Wintergreen, Flowers.[Link]

• University of Wisconsin. (n.d.). Directed (ortho) Metallation.[Link]

• Harvard University. (n.d.). ortho metalation - Andrew G Myers Research Group.[Link]

• Reddit. (2023). What's wrong with my reductive amination? I barely got any product.[Link]

• Mortier, J. (n.d.). DIRECTED ORTHO METALATION.[Link]

• Thompson Rivers University. (n.d.). Experiment 10: Fischer Esterification.[Link]

• Chemistry LibreTexts. (2019). Functional Groups: Centers of Reactivity.[Link]

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Technical Support Center: Solubilization of 3-Chlorosalicylic Acid (3-CSA)

Topic: Improving the solubility of 3-Chlorosalicylic acid for biological assays. Audience: Researchers, Scientists, and Drug Development Professionals. Document ID: TSC-CSA-001 Last Updated: 2025-05-15[1]

Executive Summary & Physicochemical Context

3-Chlorosalicylic acid (3-CSA) presents a classic "solubility paradox" in biological assay development. While it possesses an ionizable carboxylic acid group (pKa ~2.43), the chlorine substitution at the C3 position increases lipophilicity (LogP ~2.2) compared to its parent compound, salicylic acid.[2][3]

Users frequently encounter precipitation ("crashing out") when diluting concentrated organic stocks into aqueous buffers.[1] This guide provides a tiered approach to solubilization, prioritizing the maintenance of biological integrity (low cytotoxicity) while ensuring thermodynamic stability of the compound in solution.

Key Physicochemical Parameters

Parameter	Value	Implication for Assays
Molecular Weight	172.57 g/mol	--
pKa (Carboxyl)	2.43 ± 0.10	At pH 7.4, >99% of the molecule is anionic (soluble form).[1]
pKa (Phenolic)	~13.0	Remains protonated at physiological pH.[1]
LogP	2.2	Moderately lipophilic; prone to aggregation in pure water.[1]
Appearance	White Crystalline Solid	Visual detection of undissolved particles is difficult in turbid media.[1]

Standard Protocol: The "Solvent-Shift" Method

Use this protocol for standard cell-based assays (e.g., MTT, Luciferase) where DMSO tolerance is < 0.5%.[1]

The Mechanism

This method relies on creating a high-concentration "energy-rich" solvated state using DMSO, then rapidly dispersing it into a buffer where the pH forces ionization.[1] The ionization (deprotonation of the COOH group) prevents the lipophilic chlorine group from driving precipitation.

Step-by-Step Workflow

1. Stock Preparation (100 mM)

• Weigh 17.26 mg of 3-CSA.[1]

• Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide).

• Critical Step: Vortex for 30 seconds. Ensure no crystal lattice remains visible. Sonicate at 37°C for 5 minutes if necessary.

2. The "Rapid Dispersion" Dilution

• Prepare your assay buffer (e.g., PBS, pH 7.4) pre-warmed to 37°C.

• Action: While vortexing the buffer gently, add the DMSO stock dropwise.

• Target: Do not exceed 0.5% v/v DMSO final concentration.

3. Validation (The "Cloud Point" Check)

• Before adding to cells, place the tube against a dark background.

• If the solution appears milky or opalescent, the compound has "crashed out."

• Quantitative Check: Measure OD600. An optical density > 0.05 indicates micro-precipitation.[1]

Visualization: Solubilization Workflow

Figure 1: The thermodynamic pathway from solid crystal to ionized aqueous species.[1]

Troubleshooting Guide: "Why is it precipitating?"

FAQ 1: I see crystals immediately upon adding the stock to the media. Why?

Root Cause: This is the "Local pH Drop" phenomenon.[1] 3-CSA is an acid.[1][2][4][5][6][7][8] When a concentrated droplet hits the buffer, it locally acidifies the solution below the pKa (2.43). In this acidic micro-environment, the molecule becomes neutral (protonated) and insoluble. Solution:

• Increase the buffering capacity (e.g., use 25mM HEPES instead of 10mM).

• Pre-neutralization: Add an equimolar amount of NaOH (1M) to the DMSO stock before dilution. This converts the acid to its Sodium Salt form (Sodium 3-chlorosalicylate), which is highly water-soluble.[1]

FAQ 2: My cells are dying in the vehicle control.

Root Cause: DMSO toxicity.[1][9][10] Many primary cells and stem cells are sensitive to DMSO concentrations > 0.1%.[1][11] Solution: Switch to the Cyclodextrin Protocol (See Section 4).[1]

Troubleshooting Decision Tree

Figure 2: Logic flow for diagnosing solubility and toxicity issues.

Advanced Protocol: Cyclodextrin Complexation

Use this protocol for high-sensitivity assays or in vivo studies where organic solvents are prohibited.[1]

The Science

Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "host-guest" inclusion complex.[1][8] The hydrophobic chlorophenyl ring of 3-CSA inserts into the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior ensures water solubility.[1] This mimics a "molecular shuttle."[1]

Protocol

• Vehicle Preparation: Prepare a 20% (w/v) HP-β-CD solution in PBS.[1] Filter sterilize (0.22 µm).

• Complexation: Add solid 3-CSA directly to the cyclodextrin solution (up to 5 mg/mL).

• Agitation: Shake at 200 RPM at 37°C for 4 hours. The solution should turn clear.

• Usage: Use this solution directly. It is DMSO-free and highly biocompatible.[1]

References & Data Sources

• Physicochemical Properties:

  • Source: PubChem. (2025).[1][5] 3-Chlorosalicylic acid (CID 74585).[1][5][7] National Library of Medicine.[1]

  • URL:[Link][1]

  • Relevance: Validates pKa (2.[1]43) and LogP (2.[1]2) values used to determine ionization strategy.

• DMSO Toxicity Limits:

  • Source: LifeTein. (2023).[1][12] DMSO Usage in Cell Culture.

  • URL:[Link][1]

  • Relevance: Establishes the 0.1% - 0.5% safety threshold for biological assays.

• Cyclodextrin Complexation Mechanisms:

  • Source: Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

  • URL:[Link]

  • Relevance: Supports the use of HP-β-CD for solubilizing hydrophobic aromatics like salicylic acid derivatives.[1]

• Salicylic Acid Derivative Solubility:

  • Source: Shakeel, F., et al. (2015). Solubility and thermodynamics of salicylic acid in different solvents. Journal of Molecular Liquids.

  • URL:[Link][1]

  • Relevance: Provides comparative data on solubility in ethanol/DMSO vs. water.

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• 10. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes [mdpi.com]
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Reference Data & Comparative Studies

The Isomeric Landscape of Chlorosalicylic Acid: A Comparative Analysis of Biological Activity

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical intermediates and bioactive molecules, salicylic acid and its derivatives have long held a place of prominence. The introduction of a chlorine atom to the salicylic acid scaffold gives rise to a series of positional isomers, each with a unique electronic and steric profile that can profoundly influence its biological activity. This guide provides a comparative analysis of 3-Chlorosalicylic acid and its isomers, offering insights into their differential antimicrobial, anti-inflammatory, and anticancer properties. By examining the available experimental data and applying principles of structure-activity relationships, we aim to provide a valuable resource for researchers engaged in drug discovery and development.

Structural and Physicochemical Properties: The Foundation of Biological Activity

The position of the chlorine atom on the benzene ring of salicylic acid dictates the molecule's physicochemical properties, which in turn govern its absorption, distribution, metabolism, excretion, and ultimately, its interaction with biological targets. The four primary isomers are 3-Chlorosalicylic acid, 4-Chlorosalicylic acid, 5-Chlorosalicylic acid, and 6-Chlorosalicylic acid.

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance
3-Chlorosalicylic acid	1829-32-9[1][2]	C₇H₅ClO₃[1][2]	172.57[2]	White to off-white crystalline powder[1]
4-Chlorosalicylic acid	5106-98-9	C₇H₅ClO₃	172.57	White to off-white crystalline solid
5-Chlorosalicylic acid	321-14-2	C₇H₅ClO₃	172.57	White crystalline solid
6-Chlorosalicylic acid	56961-31-0	C₇H₅ClO₃	172.57	Crystalline solid

This table summarizes the basic physicochemical properties of the chlorosalicylic acid isomers.

The electronic effect of the chlorine atom, being electron-withdrawing, and its position relative to the carboxyl and hydroxyl groups, influences the acidity (pKa) and lipophilicity (logP) of each isomer. These parameters are critical for membrane permeability and interaction with protein binding sites.

Figure 1: Chemical structures of the four primary isomers of chlorosalicylic acid.

Comparative Biological Activity: A Tale of Four Isomers

The subtle differences in chemical structure among the chlorosalicylic acid isomers translate into significant variations in their biological activities. Here, we compare their known antimicrobial, anti-inflammatory, and anticancer properties based on available literature.

Antimicrobial Activity

Salicylic acid itself is known for its bacteriostatic properties. The addition of a chlorine atom can modulate this activity.

Key Findings:

• A comparative study on viscose fabrics demonstrated that the antibacterial reactivity follows the order: 5-bromosalicylic acid > salicylic acid > 5-chlorosalicylic acid > 4-chlorosalicylic acid.[3][4] This suggests that the position of the halogen atom is crucial, with the 5-position being more favorable for antibacterial action than the 4-position.

• There is a notable lack of published data on the antimicrobial activity of 6-Chlorosalicylic acid, making a direct comparison difficult.

Structure-Activity Relationship Insights:

The electronic and lipophilic properties imparted by the chlorine atom likely play a role in the antimicrobial mechanism, which may involve disruption of the bacterial cell membrane or inhibition of essential enzymes. The greater activity of the 5-chloro isomer compared to the 4-chloro isomer could be attributed to a more favorable interaction with bacterial targets.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines a standard broth microdilution method to determine the MIC of the chlorosalicylic acid isomers against common bacterial strains like Escherichia coli and Staphylococcus aureus.

Figure 2: Workflow for determining the Minimum Inhibitory Concentration (MIC) of chlorosalicylic acid isomers.

Anti-inflammatory Activity

The anti-inflammatory properties of salicylic acid are well-established, primarily through the inhibition of cyclooxygenase (COX) enzymes.[5] Chlorination of the salicylic acid ring can enhance or modify this activity.

Key Findings:

• 5-Chlorosalicylic Acid: Studies have shown that substitution of a chlorine atom at the 5-position of salicylic acid increases its ability to suppress the expression of NF-κB dependent luciferase, a key indicator of anti-inflammatory potential.[6] The NF-κB signaling pathway is a critical regulator of inflammatory responses.

• 3-Chlorosalicylic Acid: This isomer is used as an intermediate in the synthesis of anti-inflammatory drugs, suggesting it possesses inherent anti-inflammatory properties.[1] However, detailed mechanistic studies and comparative data are scarce.

• 4-Chlorosalicylic Acid and 6-Chlorosalicylic Acid: There is limited to no specific information available regarding the anti-inflammatory activity of these isomers in the reviewed scientific literature.

Structure-Activity Relationship Insights:

The enhanced NF-κB inhibitory activity of the 5-chloro isomer suggests that the electronic and steric properties at this position are favorable for interaction with components of the NF-κB signaling cascade. The electron-withdrawing nature of the chlorine atom can influence the electronic distribution of the aromatic ring and the acidity of the phenolic hydroxyl group, which may be crucial for its biological activity.

Signaling Pathway: NF-κB Inhibition

The NF-κB pathway is a central mediator of inflammation. Its inhibition is a key therapeutic strategy for many inflammatory diseases.

Figure 3: Simplified diagram of the NF-κB signaling pathway and a potential point of inhibition by chlorosalicylic acid isomers.

Experimental Protocol: In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages)

This protocol describes a common method to assess the anti-inflammatory activity of compounds by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Figure 4: Workflow for the in vitro anti-inflammatory assay using LPS-stimulated macrophages.

Anticancer Activity

Salicylic acid and its derivatives have garnered interest for their potential anticancer properties. The mechanisms are multifaceted and can involve the induction of apoptosis, inhibition of cell proliferation, and modulation of key signaling pathways.

Key Findings:

• The anticancer activity of chlorosalicylic acid isomers is an area with very limited specific research.

• General studies on halogenated chalcones and other salicylic acid derivatives suggest that the presence and position of a chlorine atom can significantly influence anticancer potency.[7]

• Due to the lack of direct comparative data, a definitive ranking of the anticancer activity of the chlorosalicylic acid isomers is not possible at this time.

Hypothesized Structure-Activity Relationship:

Based on broader studies of halogenated aromatic compounds, it can be hypothesized that the position of the chlorine atom will influence the molecule's ability to interact with anticancer targets such as specific kinases or transcription factors. Lipophilicity, which is affected by the chlorine's position, can also play a role in the compound's ability to cross cell membranes and accumulate within cancer cells. Further research is needed to validate these hypotheses.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. As an indicator of cell viability, it is one of the most widely used methods for evaluating the cytotoxic effects of compounds on cancer cell lines.

Figure 5: Step-by-step workflow of the MTT assay for determining cytotoxicity.

Discussion and Future Directions

This comparative guide highlights the significant knowledge gaps that exist in our understanding of the biological activities of chlorosalicylic acid isomers. While 5-chlorosalicylic acid shows some promise as an antibacterial and anti-inflammatory agent, and 3-chlorosalicylic acid is utilized in pharmaceutical synthesis, a comprehensive, direct comparison of all four primary isomers is lacking. The biological profile of 6-chlorosalicylic acid remains largely unexplored.

For future research, we recommend the following:

• Systematic Comparative Studies: A head-to-head comparison of the antimicrobial, anti-inflammatory, and anticancer activities of all four chlorosalicylic acid isomers using standardized in vitro and in vivo models is crucial.

• Mechanistic Investigations: Elucidating the precise molecular mechanisms by which the active isomers exert their biological effects will be essential for rational drug design and development. This should include studies on their interactions with specific enzymes, receptors, and signaling pathways.

• Structure-Activity Relationship (SAR) Elucidation: A more comprehensive SAR study, potentially including a wider range of halogenated and substituted salicylic acid derivatives, would provide invaluable insights for optimizing potency and selectivity.

By systematically addressing these research questions, the scientific community can unlock the full therapeutic potential of this intriguing class of molecules.

References

• SR Innovations India. 3-Chloro Salicylic Acid Manufacturers and Suppliers from Hyderabad. [Link]

• PubChem. 3-Chlorosalicylic acid. [Link]

• MDPI. Selective Anticancer Activity and Safety Profile of Chlorochalcones: Impact on Breast Cancer, Blood, and Endothelial Cells. [Link]

• LookChem. 3-Chlorosalicylic acid. [Link]

• PubMed. Salicylic acid and some of its derivatives as antibacterial agents for viscose fabric. [Link]

• ResearchGate. Salicylic acid and some of its derivatives as antibacterial agents for viscose fabric. [Link]

• Wikipedia. Salicylic acid. [Link]

• PubChem. 5-Chlorosalicylic Acid. [Link]

• PubMed. Structure-activity relationship of salicylic acid derivatives on inhibition of TNF-α dependent NFκB activity: Implication on anti-inflammatory effect of N-(5-chlorosalicyloyl)phenethylamine against experimental colitis. [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Antibacterial Effect and Possible Mechanism of Salicylic Acid Microcapsules against Escherichia coli and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US2811547A - Process for preparing s-chlorosalicylic - Google Patents [patents.google.com]
• 6. Structure-activity relationship of salicylic acid derivatives on inhibition of TNF-α dependent NFκB activity: Implication on anti-inflammatory effect of N-(5-chlorosalicyloyl)phenethylamine against experimental colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Spectroscopic Differentiation of Chlorosalicylic Acid Isomers

Introduction: The Challenge of Isomer Differentiation

Chlorosalicylic acids are pivotal intermediates in the synthesis of pharmaceuticals and other fine chemicals. As substituted derivatives of salicylic acid, their chemical reactivity and biological activity are profoundly influenced by the position of the chlorine atom on the aromatic ring. For researchers and professionals in drug development, the ability to accurately and reliably distinguish between isomers like 3-chlorosalicylic acid, 4-chlorosalicylic acid, and 5-chlorosalicylic acid is not merely an academic exercise—it is a critical component of quality control, process optimization, and regulatory compliance.

This guide provides an in-depth spectroscopic comparison of these three isomers. We move beyond a simple presentation of data, offering insights into the underlying chemical principles that govern their distinct spectral signatures. By understanding why their spectra differ, you can leverage these techniques with greater confidence in your own analytical workflows. This comparison is grounded in experimental data from Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Molecular Structures: The Positional Basis for Spectral Variation

The fundamental difference between the three molecules is the constitutional isomerism arising from the chlorine atom's placement relative to the hydroxyl and carboxylic acid functional groups. These groups, particularly the intramolecular hydrogen bond between them, establish a baseline electronic and vibrational environment. The chlorine atom, an electronegative and electron-withdrawing substituent, perturbs this environment in a position-dependent manner, creating unique spectroscopic fingerprints for each isomer.

Caption: Chemical structures of the three chlorosalicylic acid isomers.

Comparative Spectroscopic Analysis

We will now explore the specific signatures of each isomer using three complementary spectroscopic techniques. The choice of FT-IR, NMR, and UV-Vis is deliberate: they probe the molecule's vibrational modes, nuclear spin environments, and electronic transitions, respectively, providing a holistic analytical view.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Vibrational Modes

FT-IR spectroscopy is exceptionally sensitive to the functional groups and overall symmetry of a molecule. In salicylic acids, the most informative regions involve the O-H stretch of the hydroxyl and carboxylic acid groups, the C=O stretch of the carbonyl, and the C-Cl stretch.

The intramolecular hydrogen bond between the phenolic hydroxyl and the carbonyl oxygen in salicylic acid creates a broad O-H stretching band and lowers the C=O stretching frequency. The chlorine atom's position influences the strength of this hydrogen bond and other bond polarities through inductive and resonance effects, causing subtle but measurable shifts.

Vibrational Mode	Salicylic Acid (Baseline)	3-Chlorosalicylic Acid	4-Chlorosalicylic Acid	5-Chlorosalicylic Acid
O-H Stretch (Carboxylic)	~3233 cm⁻¹ (broad)[1]	Characteristic broad peak	Characteristic broad peak	Characteristic broad peak
C=O Stretch (Carbonyl)	~1652-1670 cm⁻¹[1]	Shifted due to steric/electronic effects	Shifted due to electronic effects	Shifted due to electronic effects
C=C Stretch (Aromatic)	~1558-1612 cm⁻¹[1]	Multiple bands in this region	Multiple bands in this region	Multiple bands in this region
C-Cl Stretch	N/A	~750-800 cm⁻¹	~800-850 cm⁻¹	~850-900 cm⁻¹

Interpretation of FT-IR Data:

• O-H and C=O Stretching: While all isomers display the characteristic broad O-H and sharp C=O bands, their precise positions are diagnostic. In 3-chlorosalicylic acid , the chlorine atom is ortho to the hydroxyl group, potentially influencing the intramolecular hydrogen bond through steric hindrance and strong inductive effects, leading to shifts in both the O-H and C=O bands compared to the other isomers.

• C-Cl Stretching: The carbon-chlorine stretching frequency is highly dependent on its position on the aromatic ring. This region can be a key differentiator, though it may sometimes overlap with out-of-plane C-H bending vibrations.

• Fingerprint Region (< 1500 cm⁻¹): The complex pattern of bands in the fingerprint region is unique for each isomer and serves as a definitive confirmation of identity when compared against a reference spectrum. For instance, the NIST database contains a reference spectrum for 5-chlorosalicylic acid which can be used for comparison.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Electronic Environment

NMR spectroscopy provides the most definitive structural information for isomer differentiation by mapping the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom. The electronegative chlorine atom deshields adjacent nuclei, causing their signals to appear at a higher chemical shift (downfield).

¹H NMR Spectroscopy

The aromatic region of the ¹H NMR spectrum is the most diagnostic. The substitution pattern dictates the number of distinct proton signals and their coupling (splitting) patterns.

Isomer	Aromatic Protons (Chemical Shift δ, ppm) & Coupling
3-Chlorosalicylic Acid	Three distinct aromatic protons. Expect a triplet and two doublets. The proton between the -OH and -COOH groups will be significantly downfield.
4-Chlorosalicylic Acid	Three distinct aromatic protons. Expect a doublet, a doublet of doublets, and another doublet. For example, reported signals in DMSO-d₆ are approximately δ 7.81 (d), 7.07 (dd), and 6.99 (d).[3]
5-Chlorosalicylic Acid	Three distinct aromatic protons. Expect two doublets and a doublet of doublets. The proton ortho to the carbonyl group is typically the most downfield.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the influence of the chlorine atom on the carbon backbone. The carbon atom directly bonded to the chlorine will show a characteristic chemical shift, and the shifts of other ring carbons will vary based on the isomer.

Isomer	Key ¹³C Chemical Shifts (δ, ppm)
3-Chlorosalicylic Acid	The C-Cl carbon signal will be diagnostic. The C3 carbon will be shifted downfield relative to unsubstituted salicylic acid.
4-Chlorosalicylic Acid	The C4 carbon bearing the chlorine will be clearly identifiable. Its para position relative to the hydroxyl group will have a distinct electronic effect.
5-Chlorosalicylic Acid	The C5 carbon attached to chlorine will have a characteristic shift. Its meta position relative to the hydroxyl and ortho to the carboxyl will result in a unique spectral pattern.

Interpretation of NMR Data: The combination of chemical shifts and, crucially, the spin-spin coupling patterns in the ¹H NMR spectrum, provides an unambiguous fingerprint for each isomer. For instance, the splitting pattern for the three aromatic protons in 4-chlorosalicylic acid is fundamentally different from the patterns observed for the 3- and 5-chloro isomers.[3][4]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within the molecule, primarily the π → π* transitions of the aromatic system. The position of the chlorine substituent affects the energy of these transitions, leading to shifts in the wavelength of maximum absorbance (λ_max).

Compound	λ_max (in Ethanol)
Salicylic Acid (Baseline)	210 nm, 234 nm, 303 nm[5]
3-Chlorosalicylic Acid	Expected to show shifts relative to the baseline.
4-Chlorosalicylic Acid	Expected to show shifts relative to the baseline.
5-Chlorosalicylic Acid	Spectral data available, showing characteristic absorbance peaks.[6]

Interpretation of UV-Vis Data: The addition of a chloro group (an auxochrome) to the salicylic acid chromophore typically results in a bathochromic shift (a shift to longer wavelengths) and can also affect the intensity of the absorption bands. While UV-Vis spectroscopy may not always provide the unambiguous differentiation that NMR does, it is a rapid and valuable tool for quantitative analysis and for detecting the presence of the aromatic system. Comparing the λ_max of an unknown sample to the known values of the isomers can be a quick verification step.

Experimental Protocols & Workflow

To ensure the generation of high-quality, reproducible data, adherence to standardized protocols is paramount. The following section details the methodologies for the spectroscopic techniques discussed.

Workflow for Isomer Differentiation

Caption: General workflow for the spectroscopic identification of chlorosalicylic acid isomers.

Sample Preparation

• Purity: Ensure samples are of high purity (>98%) to avoid interference from impurities. Physical properties such as melting point can serve as an initial purity check. For example, 3-chlorosalicylic acid has a melting point of 184-186 °C, while 5-chlorosalicylic acid melts at 171-172 °C.

• Solvent Selection: For NMR and UV-Vis, choose a solvent that dissolves the sample completely and does not have interfering signals in the region of interest. Deuterated dimethyl sulfoxide (DMSO-d₆) is a common choice for NMR as it dissolves the acids well.[3] Ethanol or methanol are suitable for UV-Vis.[5]

• Concentration: Prepare solutions of appropriate concentration. For UV-Vis, this is typically in the low mg/L range to ensure absorbance values are within the linear range of the instrument (0.1 - 1.0 AU). For NMR, concentrations are typically higher, around 5-10 mg in 0.5-0.7 mL of deuterated solvent.

FT-IR Spectroscopy Protocol (ATR Method)

• Instrument Background: Record a background spectrum of the clean Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the solid powder directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹. Co-add at least 16 scans to improve the signal-to-noise ratio.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after analysis.

¹H and ¹³C NMR Spectroscopy Protocol

• Sample Preparation: Accurately weigh ~5-10 mg of the chlorosalicylic acid isomer and dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the proton spectrum. Typical parameters on a 400 MHz spectrometer include a 30-degree pulse angle, a 1-2 second relaxation delay, and 8-16 scans.

• ¹³C NMR Acquisition: Acquire the carbon spectrum. This requires significantly more scans (e.g., 1024 or more) due to the low natural abundance of ¹³C. Use proton decoupling to simplify the spectrum to single lines for each carbon.

• Data Processing: Fourier transform the raw data. Phase the spectrum and reference it to the residual solvent peak or an internal standard (e.g., TMS).

UV-Vis Spectroscopy Protocol

• Sample Preparation: Prepare a stock solution of the sample in a UV-transparent solvent (e.g., ethanol). Dilute this stock solution to a final concentration that gives a maximum absorbance below 1.5 AU.

• Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the spectrophotometer (record a baseline).

• Sample Measurement: Rinse and fill the cuvette with the sample solution. Place it in the spectrophotometer.

• Data Acquisition: Scan the sample across the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λ_max).

Conclusion

The differentiation of 3-chloro, 4-chloro, and 5-chlorosalicylic acid is readily achievable through a systematic application of modern spectroscopic techniques.

• FT-IR spectroscopy offers a rapid method to distinguish isomers based on their unique vibrational fingerprints, particularly in the C-Cl stretching and lower wavenumber regions.

• UV-Vis spectroscopy serves as a quick quality check, with the position of the chlorine atom influencing the λ_max of the molecule's electronic transitions.

• NMR spectroscopy , especially ¹H NMR, stands as the gold standard for unambiguous identification. The chemical shifts and, most importantly, the spin-spin coupling patterns of the aromatic protons provide a definitive structural fingerprint for each isomer.

By integrating these techniques, researchers and drug development professionals can build a robust analytical workflow that ensures the correct isomer is used, guaranteeing the consistency, safety, and efficacy of the final product.

References

• ResearchGate. (n.d.). FT-IR spectra of salicylic acid (a) control and (b) treated. Available at: [Link]

• LookChem. (n.d.). 3-Chlorosalicylic acid. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde. PMC, NIH. Available at: [Link]

• PubChem. (n.d.). 5-Chlorosalicylic Acid. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 3-Chlorosalicylic acid. National Center for Biotechnology Information. Available at: [Link]

• Wikipedia. (n.d.). Salicylic acid. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents - Supporting Information. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 5-chloro-2-hydroxy-. NIST Chemistry WebBook. Available at: [Link]

• PubChem. (n.d.). 4-Chlorosalicylic acid. National Center for Biotechnology Information. Available at: [Link]

• precisionFDA. (n.d.). 5-CHLOROSALICYLIC ACID. Available at: [Link]

• NIST. (n.d.). 3-Chlorosalicylic acid. NIST Chemistry WebBook. Available at: [Link]

• ResearchGate. (n.d.). UV-Visible spectra of salicylic acid. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzoic acid, 5-chloro-2-hydroxy- [webbook.nist.gov]
• 3. 4-Chlorosalicylic acid(5106-98-9) IR Spectrum [chemicalbook.com]
• 4. 4-Chlorosalicylic acid(5106-98-9) 1H NMR [m.chemicalbook.com]
• 5. Salicylic acid - Wikipedia [en.wikipedia.org]
• 6. 5-Chlorosalicylic Acid | C7H5ClO3 | CID 9447 - PubChem [pubchem.ncbi.nlm.nih.gov]

benchmarking the performance of 3-Chlorosalicylic acid in organic reactions

Executive Summary: The "Steric Specialist"

In the landscape of substituted salicylates, 3-Chlorosalicylic acid (3-CSA) represents a high-precision alternative to the general-purpose Salicylic Acid (SA).[1][2] While the 5-chloro isomer is widely used for its electronic similarities to SA, the 3-chloro isomer introduces a critical steric wedge at the ortho position.

This guide benchmarks 3-CSA against its parent compound (SA) and its regioisomer (5-CSA).[1][2][3][4] The data reveals that 3-CSA is not merely a "heavier" salicylic acid, but a distinct reagent where the 3-chloro substituent drastically alters metal chelation geometry, acidity, and biological induction potency.

Physicochemical Benchmark

The performance of 3-CSA is dictated by the Ortho-Effect .[1][2] The chlorine atom at position 3 exerts a strong inductive effect ($ -I $) on the carboxylic acid while simultaneously crowding the phenol group.

Table 1: Comparative Physicochemical Profile

Property	Salicylic Acid (SA)	5-Chlorosalicylic Acid (5-CSA)	3-Chlorosalicylic Acid (3-CSA)	Implication
pKa (COOH)	2.97	~2.60	2.43	3-CSA is the strongest acid; the ortho-Cl stabilizes the carboxylate anion via induction.[1][2][3][4]
LogP	2.26	2.90	~2.4 - 2.8	Higher lipophilicity than SA, aiding membrane permeability in biological assays.[1][2][3][4]
Chelation (Fe)	High Stability	Moderate Stability	Restricted	Steric bulk at C3 interferes with planar ligand geometry around metal centers.[2][3][4]
Reactivity	Nucleophilic (Phenol)	Nucleophilic (Phenol)	Sterically Hindered	The C3-Cl blocks electrophilic attack at the ortho position, directing substitution to C5.[3][4]

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Technical Insight: The lower pKa of 3-CSA makes it a superior leaving group in certain displacement reactions but requires more careful pH control during extraction compared to SA.

Performance Module A: Metal Chelation Efficiency

Salicylic acids are classic bidentate ligands for Fe(III) and Cu(II).[2][3][4] However, 3-CSA exhibits a "Stability Penalty" due to steric hindrance.[1][2]

• Salicylic Acid: Forms highly stable, planar 6-membered chelate rings.[1][2]

• 3-CSA: The chlorine atom at C3 physically clashes with the coordination sphere of the metal, twisting the carboxylate out of coplanarity with the phenol. This reduces the orbital overlap required for strong chelation.[2]

Diagram 1: Chelation Interference Mechanism

Caption: The 3-Cl substituent (red path) introduces steric strain, destabilizing the metal complex compared to the unhindered Salicylic Acid (blue path).[3]

Performance Module B: Synthetic Utility (Esterification)

Direct Fischer esterification of 3-CSA is often sluggish compared to SA because the 3-chloro group shields the carbonyl carbon from nucleophilic attack.[1] To bypass this, DCC-mediated coupling is the industry standard for high-yield functionalization.[1][2]

Experimental Protocol: Synthesis of 3-CSA Propargyl Ester

Objective: Overcome steric hindrance to synthesize a functionalized derivative.

Reagents:

• 3-Chlorosalicylic acid (1.0 equiv)[1][2][3][4][5]

• Propargyl alcohol (1.1 equiv)[3][4]

• DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv)[3][4]

• DMAP (4-Dimethylaminopyridine) (0.2 equiv, catalyst)[3][4]

• Solvent: Anhydrous Dichloromethane (DCM)[3][4]

Methodology:

• Dissolution: Dissolve 3-CSA (e.g., 3.26 mmol) in anhydrous DCM under an inert atmosphere (

  ).

• Activation: Add DMAP and Propargyl alcohol to the stirring solution.

• Coupling: Cool the mixture to 0°C. Add DCC dropwise (dissolved in minimal DCM) to control the exotherm.

• Reaction: Stir vigorously at 0°C for 5 minutes, then warm to room temperature (20–25°C). Stir for 2–3 hours.

  • Observation: A white precipitate (Dicyclohexylurea, DCU) will form, indicating reaction progress.[2]

• Purification:

  • Filter off the DCU precipitate.[2]

  • Wash the filtrate with water and saturated NaCl (brine).

  • Dry over

    and concentrate in vacuo.

  • Recrystallization: Use a Toluene/Petroleum ether mixture (2:1) to obtain pure white crystals.

Performance Data:

• Yield: ~67% (crystalline solid).[2][3][6]

• Purity: >98% (HPLC/NMR).

• Melting Point: 61°C.[1][2]

Performance Module C: Biological Induction

In plant biology, 3-CSA outperforms SA as an inducer of systemic acquired resistance (SAR).[2]

• Mechanism: SA acts as a signal molecule to trigger Pathogen-Related (PR) gene expression.[2][3][4]

• 3-CSA Advantage: The 3-chloro substituent prevents rapid metabolization (glycosylation) of the salicylic acid core by the plant's enzymes. This "metabolic resistance" allows 3-CSA to persist longer in the tissue, triggering a stronger and more sustained immune response (PR1 expression) than SA itself.

Diagram 2: Biological Signaling Pathway

Caption: 3-CSA evades metabolic inactivation (red dashed line) leading to sustained biological activity compared to SA.[1][2][3][4]

References

• Synthesis & Esterification

  • Title: Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents.[1][2]

  • Source: Royal Society of Chemistry (RSC) / Dalton Transactions.[2][3]

  • URL:[Link] (Referenced for 3-CSA propargyl ester synthesis protocol).[2][3][4]

• Acidity (pKa)

  • Title: 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585.[1][2][3][4][5]

  • Source: PubChem (National Institutes of Health).[2][3]

  • URL:[Link][3][4]

• Biological Activity (Plant Defense)

  • Title: Functional Analogues of Salicylic Acid and Their Use in Crop Protection.[2]

  • Source: MDPI (Molecules).[2][3][4]

  • URL:[Link][3][4]

• Metal Complex Stability (Comparative Data)

  • Title: Stability constants of three iron(III)

  • Source: ResearchGate / Journal of Chemical Society.[2]

  • URL:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Salicylic acid - Wikipedia [en.wikipedia.org]
• 5. guidechem.com [guidechem.com]
• 6. rsc.org [rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Chlorosalicylic acid

Operational Safety & Handling Guide [1][2]

Executive Safety Summary

Immediate Action Required: Treat 3-Chlorosalicylic acid (CAS: 1829-32-9) not merely as a generic organic solid, but as a corrosive irritant capable of causing immediate mucous membrane damage.[1][2]

As a precursor often used in the synthesis of agrochemicals and pharmaceuticals, this compound presents a dual hazard profile: it is a halogenated aromatic acid .[1] The chlorine substitution on the salicylic ring increases its lipophilicity, potentially enhancing skin absorption compared to unsubstituted salicylic acid, while maintaining the corrosive acidity of the carboxyl/phenol groups.[1]

Core Hazard Profile (GHS Classifications):

• H315: Causes skin irritation.[3][4]

• H318/H319: Causes serious eye damage/irritation.[4]

• H335: May cause respiratory irritation.[3][4]

The Barrier Strategy: PPE Selection Logic

Expert Insight: PPE is your last line of defense, not your first. The following selection criteria are based on chemical compatibility and physical state analysis.

A. Hand Protection: The Material Imperative

Recommendation: Nitrile (Minimum 0.11 mm / 5 mil thickness) . Contraindication: Do NOT use natural rubber latex.[5]

The Causality: Organic acids degrade natural rubber latex, leading to microscopic fissures that allow chemical permeation before visual failure occurs. Nitrile rubber offers superior resistance to the acidic functionality and the chlorinated aromatic ring.

Glove Material	Compatibility Rating	Estimated Breakthrough Time	Reasoning
Nitrile (Disposable)	Excellent	> 480 min (Solid)~30 min (Solution)	Resists organic acidity; high durability against crystalline abrasion.[1][2]
Latex	Poor	< 10 min	Rapid degradation by organic acids; high risk of sensitization.
Vinyl (PVC)	Fair	Variable	Lacks the elasticity required for fine manipulation; prone to snagging on crystals.

Self-Validating Step: Before donning, inflate the nitrile glove slightly to check for pinholes. During use, inspect fingertips for "puckering"—a sign of acid degradation.

B. Ocular Defense: The Dust Factor

Recommendation: Indirect-Vented Chemical Splash Goggles . Contraindication: Standard Safety Glasses.

The Causality: 3-Chlorosalicylic acid is a crystalline powder.[1][2][6] Standard safety glasses have gaps at the temples and cheeks. Airborne dust—generated during weighing or transfer—can bypass glasses and react with the moisture in your eyes to form an acidic solution, causing immediate, severe irritation (H318). Goggles provide a sealed environment.

C. Respiratory Protection: Engineering First

Recommendation: Certified Chemical Fume Hood . Secondary (If hood unavailable): N95 Particulate Respirator (minimum).

The Causality: While the vapor pressure is low at room temperature, the dust hazard is significant. Inhalation causes respiratory tract inflammation (H335). A fume hood captures these particles at the source.

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation & Weighing (High Risk)

The majority of exposure incidents occur during the transfer of solids due to static charge and dust generation.[1][2]

• Static Neutralization: Place an ionizing bar or anti-static gun near the balance if available. Dry crystalline powders are prone to static scatter.

• The "Tunnel" Technique: Do not pour the powder from a height. Use a long-neck weighing funnel or a spatula to deposit the solid deep into the receiving vessel to minimize the dust cloud.[1]

• Immediate Containment: Once weighed, immediately cap the vessel or cover it with Parafilm before moving it out of the balance enclosure.

Phase 2: Solubilization & Reaction[1][2]

• Solvent Choice: When dissolving (typically in alcohols or DMSO), add the solvent to the powder, not the powder to the solvent, to prevent "puffing" of dry particles.

• Thermal Management: If the reaction is exothermic (e.g., acid chloride formation), ensure the reaction vessel is clamped securely in the hood before addition.

Phase 3: Decontamination[1][2]

• Dry Wipe First: If powder spills, do not wet it immediately (which creates a corrosive slurry). Wipe with a dry absorbent pad first.

• Wet Clean: Follow with a soap-and-water wash.[1][2][4][7]

• Glove Removal: Perform "glove-in-glove" removal to ensure the contaminated exterior never touches skin.[1][2]

Emergency & Disposal Logistics

Emergency Response[1][7]

• Eye Contact: Flush immediately for 15 minutes .[4][8][9] Do not rely on neutralization; dilution is the solution. Hold eyelids open.

• Skin Contact: Wash with non-abrasive soap. Avoid organic solvents (ethanol/acetone) for cleaning skin, as they may drive the chemical deeper into the dermis.

Disposal: The Halogen Rule

Crucial Distinction: 3-Chlorosalicylic acid is a Halogenated Organic .[1][2]

• Do NOT dispose of in the general "Organic Solvents" container.

• Must be segregated into "Halogenated Waste" streams.

• Reasoning: Incinerating halogenated compounds with standard organics can produce hydrochloric acid gas and dioxins, damaging incinerator scrubbers and violating environmental permits.

Visualizations

Figure 1: PPE Decision Logic

A logical flow to determine the necessary protection based on the physical state of the chemical.[1][2]

Caption: Decision matrix for selecting PPE based on the physical state (Solid vs. Solution) of the compound.

Figure 2: Safe Handling Workflow

The operational sequence to minimize exposure during the critical weighing and solubilization phases.

Caption: Step-by-step operational workflow emphasizing the critical control point at the weighing stage.

References

• PubChem. (n.d.). 3-Chlorosalicylic acid (Compound Summary). National Library of Medicine. Retrieved January 31, 2026, from [Link][1]

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• 1. Page loading... [wap.guidechem.com]
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• 5. safety.duke.edu [safety.duke.edu]
• 6. 3-Chlorosalicylic acid price,buy 3-Chlorosalicylic acid - chemicalbook [chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. fishersci.com [fishersci.com]
• 9. ehs.com [ehs.com]